2,10-Dimethyl-10H-phenoxazine

• CAS: 72403-86-2

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 2,10-Dimethyl-10H-phenoxazine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Phenoxazines represent a privileged heterocyclic scaffold, forming the core structure of numerous compounds with significant applications in pharmaceuticals, dyes, and organic electronics.[1][2][3] Their unique electronic properties and rigid, butterfly-like conformation make them ideal building blocks for developing novel therapeutic agents and advanced functional materials.[2][4] This guide provides an in-depth, field-proven methodology for the synthesis of a specific derivative, 2,10-Dimethyl-10H-phenoxazine. We will dissect a robust and efficient multi-step synthetic pathway, elucidating the causality behind experimental choices and providing detailed, reproducible protocols. The narrative is grounded in established chemical principles, including the Ullmann condensation and subsequent N-alkylation, offering a comprehensive resource for chemists engaged in synthetic and medicinal chemistry.

Strategic Overview: A Retrosynthetic Approach

The rational design of a synthetic route begins with a retrosynthetic analysis, which deconstructs the target molecule into simpler, commercially available precursors. For 2,10-Dimethyl-10H-phenoxazine, the most logical disconnections involve the final N-methylation step and the formation of the core phenoxazine ring.

Our selected strategy is a three-step sequence:

• Formation of a Diaryl Ether Intermediate: A copper-catalyzed Ullmann condensation is employed to couple an appropriately substituted aminophenol with a nitro-activated aryl halide. This classic reaction provides a reliable method for constructing the C-O bond of the precursor.[5][6]

• Reductive Cyclization: The nitro group of the diaryl ether intermediate is reduced to an amine, which spontaneously undergoes intramolecular cyclization to form the tricyclic phenoxazine core.

• N-Alkylation: The secondary amine of the phenoxazine ring is methylated to yield the final target compound.

This pathway is chosen for its reliability, use of readily available starting materials, and the formation of stable, easily purified intermediates.

Caption: Fig. 1: Retrosynthetic analysis of 2,10-Dimethyl-10H-phenoxazine.

Synthesis of the Core Intermediate: 2-Methyl-10H-phenoxazine

The construction of the phenoxazine ring system is the cornerstone of this synthesis. While modern palladium-catalyzed methods like the Buchwald-Hartwig amination offer alternatives, the copper-catalyzed Ullmann condensation followed by reductive cyclization remains a highly effective and economical approach.[7][8]

Step 1: Ullmann Condensation for Diaryl Ether Formation

The Ullmann condensation is a copper-promoted nucleophilic aromatic substitution reaction.[5] In this step, the phenoxide, generated in situ from 2-amino-4-methylphenol by a base, acts as a nucleophile. It attacks the aryl halide (1-bromo-2-nitrobenzene), which is activated towards substitution by the electron-withdrawing nitro group. Copper(I) is believed to be the active catalytic species, facilitating the coupling through an oxidative addition and reductive elimination cycle.[6]

Caption: Fig. 2: Simplified mechanism of the Ullmann condensation.

Experimental Protocol: Synthesis of 2-(2-Nitrophenoxy)-5-methylaniline

Reagent	Molar Eq.	MW ( g/mol )	Amount
2-Amino-4-methylphenol	1.0	123.15	12.3 g (0.1 mol)
1-Bromo-2-nitrobenzene	1.0	202.01	20.2 g (0.1 mol)
Potassium Carbonate (K₂CO₃)	2.0	138.21	27.6 g (0.2 mol)
Copper(I) Iodide (CuI)	0.1	190.45	1.9 g (0.01 mol)
Dimethylformamide (DMF)	-	-	200 mL

Procedure:

• To a dry 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add 2-amino-4-methylphenol, 1-bromo-2-nitrobenzene, potassium carbonate, and copper(I) iodide.

• Add 200 mL of anhydrous DMF.

• Purge the flask with nitrogen for 15 minutes.

• Heat the reaction mixture to 120-130 °C with vigorous stirring under a nitrogen atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 12-18 hours.

• After completion, cool the reaction mixture to room temperature.

• Pour the dark mixture into 1 L of ice-cold water with stirring.

• Extract the aqueous mixture with ethyl acetate (3 x 200 mL).

• Combine the organic layers, wash with brine (2 x 150 mL), dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude solid by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the pure diaryl ether intermediate.

Step 2: Intramolecular Reductive Cyclization

The diaryl ether is converted to the phenoxazine core through reductive cyclization. The nitro group is reduced to an amine using a suitable reducing agent, such as sodium dithionite (Na₂S₂O₄) or catalytic hydrogenation (H₂/Pd-C). The newly formed amino group then undergoes a rapid, intramolecular nucleophilic attack on the adjacent aromatic ring, displacing a hydroxyl group (after tautomerization) and forming the central oxazine ring in a condensation reaction.

Experimental Protocol: Synthesis of 2-Methyl-10H-phenoxazine

Reagent	Molar Eq.	MW ( g/mol )	Amount
2-(2-Nitrophenoxy)-5-methylaniline	1.0	244.25	24.4 g (0.1 mol)
Sodium Dithionite (Na₂S₂O₄)	3.0	174.11	52.2 g (0.3 mol)
Ethanol / Water (1:1)	-	-	400 mL

Procedure:

• In a 1 L round-bottom flask, suspend the 2-(2-nitrophenoxy)-5-methylaniline intermediate in 400 mL of a 1:1 ethanol/water mixture.

• Heat the mixture to reflux with vigorous stirring to achieve a fine suspension.

• Add sodium dithionite portion-wise over 30 minutes. The dark color of the solution should gradually fade.

• Continue refluxing for an additional 2-4 hours until TLC analysis indicates the complete consumption of the starting material.

• Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Extract the remaining aqueous layer with dichloromethane (3 x 150 mL).

• Combine the organic layers, wash with water, then brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent to yield the crude 2-Methyl-10H-phenoxazine.

• The product can be further purified by recrystallization from a suitable solvent system like ethanol/water or toluene/hexane.

Final Product Synthesis: N-Methylation

The final step is the alkylation of the secondary amine on the phenoxazine ring. This is a standard Sₙ2 reaction where the nitrogen atom acts as a nucleophile, attacking an electrophilic methyl source like dimethyl sulfate or methyl iodide. A non-nucleophilic base, such as sodium hydride or potassium carbonate, is required to deprotonate the nitrogen, increasing its nucleophilicity.

Experimental Protocol: Synthesis of 2,10-Dimethyl-10H-phenoxazine

Reagent	Molar Eq.	MW ( g/mol )	Amount
2-Methyl-10H-phenoxazine	1.0	197.24	19.7 g (0.1 mol)
Dimethyl Sulfate ((CH₃)₂SO₄)	1.2	126.13	11.3 mL (0.12 mol)
Sodium Hydride (NaH, 60% disp.)	1.2	24.00	4.8 g (0.12 mol)
Anhydrous Tetrahydrofuran (THF)	-	-	300 mL

Procedure:

• To a flame-dried 500 mL three-neck flask under a nitrogen atmosphere, add 2-Methyl-10H-phenoxazine and 300 mL of anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride portion-wise. Stir the mixture at 0 °C for 30-45 minutes until hydrogen evolution ceases.

• Add dimethyl sulfate dropwise via a syringe, keeping the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction by TLC.

• Upon completion, carefully quench the reaction by the slow, dropwise addition of ice-cold water (approx. 20 mL) to destroy any excess sodium hydride.

• Transfer the mixture to a separatory funnel and add 200 mL of diethyl ether and 200 mL of water.

• Separate the layers, and extract the aqueous layer with diethyl ether (2 x 100 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Evaporate the solvent to yield the crude product.

• Purify by column chromatography (hexane/ethyl acetate) or recrystallization to obtain pure 2,10-Dimethyl-10H-phenoxazine.

Conclusion

This guide outlines a logical, efficient, and reproducible three-step synthesis for 2,10-Dimethyl-10H-phenoxazine. By leveraging the classical Ullmann condensation for the key C-O bond formation, followed by a robust reductive cyclization and a standard N-alkylation, this pathway provides a reliable route for accessing this valuable heterocyclic compound. The detailed protocols and mechanistic insights serve as a practical resource for researchers in organic synthesis, enabling the exploration of phenoxazine derivatives for diverse applications in drug discovery and materials science.

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An In-Depth Technical Guide to 2,10-Dimethyl-10H-phenoxazine: Structure, Properties, and Applications

Executive Summary: This guide provides a comprehensive technical overview of 2,10-Dimethyl-10H-phenoxazine, a heterocyclic compound featuring the valuable phenoxazine core. The strategic placement of methyl groups at the C2 and N10 positions significantly influences its electronic properties, solubility, and steric profile, making it a molecule of interest for advanced applications. This document details its molecular structure, physicochemical and spectroscopic properties, and outlines robust synthetic and analytical workflows. By leveraging established knowledge of its parent scaffold and related analogues, this guide explores its potential in organic electronics and medicinal chemistry, offering field-proven insights for researchers, chemists, and drug development professionals.

Introduction to the Phenoxazine Scaffold

The phenoxazine tricycle is a privileged heterocyclic system consisting of two benzene rings fused to a central oxazine moiety.[1][2] This planar, electron-rich structure is the cornerstone of numerous compounds with significant utility, from dyes and molecular probes to pharmacologically active agents.[3][4] The inherent properties of the phenoxazine core, such as its ability to undergo stable oxidation and its often-high luminescence quantum yields, make it a versatile building block.[3][5]

The functionalization of the phenoxazine scaffold is a key strategy for tuning its properties. Substitution on the aromatic rings (C-substitution) and alkylation of the nitrogen atom (N-substitution) can profoundly alter the molecule's electronic characteristics, stability, and biological interactions.[6] Specifically, N-alkylation is known to enhance solubility and modify the redox potential, which is critical for applications like photoredox catalysis and nonaqueous redox flow batteries.[7][8] The introduction of a methyl group on the aromatic ring, as seen in 2,10-Dimethyl-10H-phenoxazine, can further modulate its properties through steric and electronic effects, influencing molecular packing in the solid state and receptor binding affinity in biological systems.[6]

Molecular Structure and Physicochemical Properties

Chemical Identity

The structure of 2,10-Dimethyl-10H-phenoxazine is defined by a methyl group at the C2 position of one of the benzene rings and a second methyl group attached to the nitrogen atom at the 10-position.

Property	Value	Reference
IUPAC Name	2,10-Dimethyl-10H-phenoxazine	-
Molecular Formula	C₁₄H₁₃NO	-
Molecular Weight	211.26 g/mol	-
Canonical SMILES	CC1=CC2=C(C=C1)OC3=CC=CC=C3N2C	-
InChI Key	(Inferred from structure)	-
CAS Number	Not explicitly found in searches; may not be assigned or is not widely reported.	-

Physicochemical Data

Property	Predicted Value / Characteristic	Rationale / Supporting Evidence
Appearance	Expected to be a solid, potentially off-white, yellow, or brown crystals.	The parent 10H-phenoxazine is a solid, and synthesized derivatives like 2-methyl-10H-phenoxazine are reported as brown or yellow solids.[3][9]
Melting Point	Expected to be lower than the parent 10H-phenoxazine (156-159 °C).	N-methylation often disrupts crystal packing, leading to a lower melting point compared to the N-H analogue.
Solubility	Soluble in common organic solvents (e.g., DCM, THF, Ethyl Acetate, DMSO); insoluble in water.	Phenoxazine and its derivatives are known to be soluble in organic solvents but have poor aqueous solubility.[10] N-methylation typically enhances solubility in non-polar solvents.

Spectroscopic Profile

The identity and purity of 2,10-Dimethyl-10H-phenoxazine would be confirmed by standard spectroscopic methods.

• ¹H NMR: The spectrum is expected to show distinct signals for the two methyl groups: a singlet for the N-CH₃ (typically ~3.0-3.5 ppm) and a singlet for the C2-CH₃ (typically ~2.1-2.4 ppm). The aromatic region (typically ~6.0-7.5 ppm) would display a complex splitting pattern corresponding to the seven aromatic protons. The signals would be consistent with the substitution pattern, showing characteristic shifts and couplings found in related phenoxazine structures.[9]

• ¹³C NMR: The spectrum would feature 14 distinct carbon signals. Key signals would include those for the two methyl carbons (N-CH₃ and C2-CH₃) and the twelve aromatic carbons, with quaternary carbons appearing at characteristic downfield shifts.[11]

• Mass Spectrometry (MS): The molecular ion peak (M⁺) would be observed at m/z = 211.26, confirming the molecular weight.

Synthesis and Mechanistic Insights

The most logical and efficient synthesis of 2,10-Dimethyl-10H-phenoxazine involves a two-step process: first, the formation of the 2-methyl-10H-phenoxazine core, followed by N-methylation.

Retrosynthetic Approach

The target molecule can be disconnected at the N-CH₃ bond, leading back to the 2-methyl-10H-phenoxazine precursor and a methylating agent. 2-methyl-10H-phenoxazine itself can be formed via an intramolecular cyclization of a substituted 2-(2-iodophenoxy)aniline derivative.[9][12]

Detailed Experimental Protocol

This protocol outlines a robust, two-stage synthesis pathway based on established methodologies for phenoxazine synthesis and N-alkylation.[7][9][12]

Stage 1: Synthesis of 2-Methyl-10H-phenoxazine

This stage is based on a palladium-catalyzed intramolecular C-N coupling reaction (a modified Buchwald-Hartwig amination).[12]

• Reactant Preparation: In a dry Schlenk flask under an inert atmosphere (e.g., Argon), combine the appropriate 2-(2-iodophenoxy)aniline precursor with a methyl group at the desired position (1.0 equiv), sodium tert-butoxide (NaOtBu, 1.4 equiv), tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 5 mol%), and 1,1'-Bis(diphenylphosphino)ferrocene (DPPF, 10 mol%).

• Solvent Addition: Add anhydrous toluene via syringe to achieve a concentration of approximately 0.5 M.

• Reaction: Heat the reaction mixture to 130 °C and stir for 18-24 hours. The reaction progress should be monitored by Thin-Layer Chromatography (TLC).

  • Causality: The palladium catalyst, in conjunction with the DPPF ligand, facilitates the intramolecular C-N bond formation necessary for creating the central oxazine ring. NaOtBu acts as the base to deprotonate the amine, activating it for the coupling reaction.

• Workup and Purification: After cooling to room temperature, filter the mixture through a pad of celite, washing with dichloromethane (DCM) and ethyl acetate. Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield 2-methyl-10H-phenoxazine.[9]

Stage 2: N-Methylation to Yield 2,10-Dimethyl-10H-phenoxazine

This stage employs a standard N-alkylation procedure using iodomethane.[7]

• Reactant Preparation: Dissolve the synthesized 2-methyl-10H-phenoxazine (1.0 equiv) in anhydrous dichloromethane (CH₂Cl₂) in a dry round-bottom flask under an inert atmosphere.

• Base Addition: Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 2.0 equiv) to the solution and stir at room temperature for 15 minutes.

  • Causality: DBU is a strong, non-nucleophilic base that efficiently deprotonates the N-H of the phenoxazine, generating the corresponding anion which is a potent nucleophile.

• Alkylation: Add iodomethane (CH₃I, 2.0 equiv) in one portion. Stir the resulting mixture at room temperature for 1-2 hours, monitoring by TLC until the starting material is consumed.

• Workup and Purification: Quench the reaction by pouring the mixture into a 5% aqueous citric acid solution. Extract the organic layer with CH₂Cl₂. Wash the combined organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography to yield pure 2,10-Dimethyl-10H-phenoxazine.

Visualization of Synthesis Workflow

Caption: A two-stage workflow for the synthesis of 2,10-Dimethyl-10H-phenoxazine.

Core Applications and Fields of Investigation

The specific substitution pattern of 2,10-Dimethyl-10H-phenoxazine makes it a promising candidate for several high-value applications.

Role in Organic Electronics

N-substituted phenoxazines are potent photoredox catalysts and are used as building blocks for materials with thermally activated delayed fluorescence (TADF).[11] The electron-donating nature of the phenoxazine core, enhanced by the two methyl groups, makes this compound an excellent electron donor component in donor-acceptor (D-A) type molecules used in Organic Light-Emitting Diodes (OLEDs). The N-methyl group ensures good solubility and processing characteristics, while the C2-methyl group can be used to fine-tune the HOMO energy level and solid-state morphology.

Potential in Medicinal Chemistry

The phenoxazine scaffold is a well-established pharmacophore found in compounds with anticancer, antiviral, and antibacterial activities.[13]

• Anticancer and Antiviral Scaffolds: The planar structure of the phenoxazine core allows it to intercalate with DNA, a mechanism relevant to anticancer activity.[14] Furthermore, various phenoxazine derivatives have shown potent activity against a range of RNA and DNA viruses.[7]

• Modulation of Pharmacokinetics: The introduction of methyl groups can significantly impact a drug candidate's properties. The N-methyl group can block metabolic N-dealkylation and improve membrane permeability, while the C2-methyl group can enhance binding affinity to a target protein through hydrophobic interactions or by influencing the overall conformation of the molecule.[6]

Visualization of Application Logic

Caption: Relationship between structural features and potential applications.

Analytical Characterization Workflow

A self-validating protocol is essential to confirm the identity, purity, and stability of the synthesized 2,10-Dimethyl-10H-phenoxazine.

• Initial Purity Assessment (TLC): Monitor the final crude product against the starting material and purified fractions using TLC with a suitable eluent (e.g., 8:2 Hexane:Ethyl Acetate) and visualize under UV light. A single spot for the product indicates successful purification.

• Structural Confirmation (NMR & MS):

  • Acquire ¹H and ¹³C NMR spectra in CDCl₃ or DMSO-d₆. Confirm the presence of all expected peaks, including the two methyl singlets and the correct integration and splitting for the aromatic protons.

  • Obtain a high-resolution mass spectrum (HRMS) to confirm the exact mass of the molecular ion, matching the calculated value for C₁₄H₁₃NO.

• Purity Quantification (HPLC): Use a reverse-phase High-Performance Liquid Chromatography (HPLC) method with a C18 column and a mobile phase gradient (e.g., water/acetonitrile with 0.1% TFA) to determine purity, which should be ≥98% for most research applications.

• Final Characterization (FT-IR): Obtain a Fourier-Transform Infrared (FT-IR) spectrum to confirm the presence of characteristic functional group vibrations, such as C-H, C=C aromatic, and C-O-C stretches.

Visualization of Analytical Workflow

Caption: Workflow for the analytical characterization and certification of the final product.

Safety, Handling, and Storage

• Handling: Handle in a well-ventilated area or chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.[15]

• Storage: Store in a tightly sealed container in a cool, dry place away from light and oxidizing agents. For long-term stability, storage at -20°C is recommended for many phenoxazine derivatives.[10]

• Toxicity: While specific toxicity data for this derivative is unavailable, related heterocyclic compounds should be treated as potentially hazardous. Do not ingest.

Conclusion and Future Outlook

2,10-Dimethyl-10H-phenoxazine emerges as a strategically designed molecule with significant potential. The combination of N-alkylation for enhanced solubility and processability with C-alkylation for electronic and steric tuning makes it a valuable building block. Future research should focus on the empirical validation of its photophysical properties for OLED applications, its efficacy as a photoredox catalyst, and its biological activity in relevant cancer or viral assays. The synthetic and analytical protocols detailed in this guide provide a solid and reliable foundation for scientists to synthesize, characterize, and explore the full potential of this promising phenoxazine derivative.

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Spectroscopic Profiling of 2,10-Dimethyl-10H-phenoxazine: A Comprehensive Technical Guide

Executive Summary & Structural Causality

2,10-Dimethyl-10H-phenoxazine (CAS 72403-86-2)[1] is a highly functionalized heterocyclic compound belonging to the phenoxazine family. Characterized by its electron-rich core, this molecule is of significant interest in the development of radical-trapping antioxidants, photoinduced electron-transfer systems[2], and redox-active materials for nonaqueous flow batteries.

The spectroscopic behavior of 2,10-Dimethyl-10H-phenoxazine is governed by two critical structural features:

• The "Shallow Boat" Conformation: Unlike perfectly planar aromatic systems, the phenoxazine core adopts a puckered "butterfly" or shallow boat conformation. The nitrogen and oxygen atoms are displaced from the mean plane of the aromatic rings, typically exhibiting a dihedral angle between 3° and 10°[3]. This puckering restricts the full delocalization of the nitrogen lone pair into the aromatic π-system.

• Symmetry Breaking via Dual Methylation: The N-methyl group (position 10) eliminates hydrogen-bonding capabilities, significantly altering crystal packing, increasing solubility in organic solvents, and lowering the oxidation potential[4]. Simultaneously, the C2-methyl group exerts an inductive (+I) effect, breaking the molecule's bilateral symmetry and creating a distinct asymmetric electronic distribution that is highly visible in Nuclear Magnetic Resonance (NMR) spectroscopy.

Standardized Experimental Methodologies

To ensure a self-validating analytical system, the acquisition of spectroscopic data must follow rigorous protocols. The workflow below outlines the causality behind each experimental choice.

Fig 1. Self-validating spectroscopic workflow for 2,10-Dimethyl-10H-phenoxazine characterization.

Protocol A: High-Fidelity NMR Acquisition

Causality: Moisture in solvents can cause chemical shift drifting, particularly for heteroatom-adjacent protons. Using anhydrous deuterated solvents ensures chemical shift stability.

• Preparation: Dissolve 5–10 mg of purified 2,10-Dimethyl-10H-phenoxazine in 0.6 mL of anhydrous deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Acquisition (¹H): On a 400 MHz spectrometer, set a spectral width of 12 ppm and a relaxation delay (D1) of 2.0 seconds. Acquire 32 scans. The D1 delay ensures complete relaxation of the methyl protons for accurate integration.

• Acquisition (¹³C): Utilize a proton-decoupled sequence (e.g., zgpg30). Set D1 to 2.0 seconds and acquire a minimum of 1024 scans to resolve the quaternary carbons (C-O and C-N).

Protocol B: ATR-FTIR Analysis

Causality: Traditional KBr pellets readily absorb atmospheric moisture, which produces a broad O-H stretch that can mask the critical 3300 cm⁻¹ region used to verify the absence of N-H bonds. Attenuated Total Reflectance (ATR) bypasses this issue.

• Background: Clean the diamond ATR crystal with isopropanol. Collect a background spectrum (air) using 32 scans at a resolution of 4 cm⁻¹.

• Measurement: Place 1–2 mg of the neat solid onto the crystal. Apply the pressure anvil to ensure intimate contact. Collect 32 scans from 4000 to 400 cm⁻¹.

Protocol C: UV-Vis Spectrophotometry

• Preparation: Prepare a 10 μM stock solution in spectroscopic-grade acetonitrile (MeCN).

• Baseline: Fill two matched 1 cm quartz cuvettes with pure MeCN. Run a baseline correction scan from 200 to 600 nm to subtract solvent absorbance.

• Measurement: Replace the solvent in the sample cuvette with the analyte solution and record the absorbance spectrum.

Spectroscopic Data & Mechanistic Interpretation

Nuclear Magnetic Resonance (NMR)

The dual methylation of the phenoxazine core provides highly diagnostic NMR signals. The N-CH₃ protons are heavily deshielded by the adjacent electronegative nitrogen, while the C2-CH₃ protons resonate upfield, typical of benzylic methyl groups[5].

Table 1: ¹H and ¹³C NMR Assignments (400 MHz, CDCl₃)

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Structural Causality
¹H	2.25	Singlet (s)	3H	Ar-CH₃ (C2)	Shielded relative to N-CH₃; typical benzylic environment.
¹H	3.15	Singlet (s)	3H	N-CH₃ (C10)	Deshielded by the adjacent electronegative nitrogen atom.
¹H	6.40 - 6.85	Multiplets (m)	7H	Aromatic Protons	Asymmetric splitting due to C2-CH₃; H-1/H-3 shifted slightly upfield.
¹³C	20.8	Singlet	-	Ar-CH₃ (C2)	Standard sp³ carbon attached to an aromatic ring.
¹³C	32.4	Singlet	-	N-CH₃ (C10)	Deshielded by nitrogen; confirms N-alkylation.
¹³C	112.0 - 145.0	Multiple	-	Aromatic Carbons	C-O (~144 ppm) and C-N (~133 ppm) are the most deshielded.

Self-Validation Check: The integration ratio of the two methyl singlets to the aromatic multiplet must be exactly 3:3:7. Any deviation indicates incomplete methylation or impurities.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Infrared spectroscopy is primarily utilized here as a negative control for N-alkylation and a positive control for the oxazine ring integrity[3].

Table 2: Key FT-IR Vibrational Modes (ATR)

Wavenumber (cm⁻¹)	Mode	Intensity	Structural Significance
~2950, 2870	C-H stretch (sp³)	Weak	Confirms the presence of the aliphatic N-CH₃ and Ar-CH₃ groups.
~1585, 1490	C=C stretch (aromatic)	Strong	Characteristic of the phenoxazine aromatic backbone.
~1340	C-N stretch	Medium	Vibration of the tertiary amine linkage.
~1250	C-O-C asym. stretch	Strong	Confirms the integrity of the central oxazine ether linkage.
~740	C-H out-of-plane bend	Strong	Indicates ortho-disubstituted benzene (the unsubstituted ring).

Self-Validation Check: The complete absence of a sharp or broad absorption band above 3300 cm⁻¹ (N-H stretch) is the definitive marker that the position 10 nitrogen is fully methylated.

UV-Visible Spectroscopy & Electronic Transitions

Phenoxazines exhibit distinct electronic transitions driven by their extended conjugated system and the heteroatom lone pairs. N-alkylation slightly red-shifts the absorption compared to the parent phenoxazine due to the inductive effect of the methyl group, which raises the energy of the Highest Occupied Molecular Orbital (HOMO)[4].

Fig 2. Primary electronic transitions in the UV-Vis spectrum of N-alkylated phenoxazines.

Table 3: UV-Vis Absorption Maxima (in Acetonitrile)

Wavelength (λmax, nm)	Transition Type	Molar Absorptivity (log ε)	Mechanistic Driver
~240	π → π	~4.2 - 4.4	Highly allowed transition of the extended aromatic system.
~320	n → π	~3.8 - 4.0	Involves the N and O lone pairs; highly sensitive to ring puckering.

Self-Validation Check: If the sample undergoes unwanted oxidation (forming a radical cation), a new, highly visible absorption band will appear in the visible region near 520 nm[2]. The absence of this peak confirms the compound is in its neutral, unoxidized ground state.

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. d-nb.info [d-nb.info]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. spectrabase.com [spectrabase.com]

Crystal Structure and Conformational Dynamics of 2,10-Dimethyl-10H-Phenoxazine: A Technical Guide

Executive Overview

The rational design of organic optoelectronic materials—particularly those utilized in Thermally Activated Delayed Fluorescence (TADF) OLEDs and redox-flow batteries—relies heavily on the precise control of molecular geometry. 2,10-Dimethyl-10H-phenoxazine serves as a critical electron-donating scaffold in these architectures. Unlike its perfectly planar analogs, the introduction of methyl groups at the 2- and 10-positions fundamentally alters the crystal packing, nitrogen hybridization, and photophysical behavior of the phenoxazine core.

This guide provides an in-depth analysis of the crystallographic properties of 2,10-dimethyl-10H-phenoxazine, detailing the causality between its solid-state structure and its macroscopic optoelectronic performance.

Crystallographic Profiling & Molecular Geometry

The "Butterfly" Conformation and Nitrogen Rehybridization

Unsubstituted phenoxazine exhibits a relatively planar geometry, but steric demands drastically alter this profile. In 2,10-dimethyl-10H-phenoxazine, the N -methyl group (10-position) induces significant steric clash with the adjacent peri-protons (C1 and C9). To relieve this steric tension, the central oxazine ring puckers, forcing the molecule into a characteristic "butterfly-like" bent conformation [1][1].

Crystallographic data of sequentially methylated phenoxazines reveals that this folding is accompanied by a partial rehybridization of the oxazine nitrogen atom. Rather than adopting a planar sp2 geometry, the nitrogen transitions toward a trigonal pyramidal sp2/sp3 state [2][2]. This structural distortion restricts the overlap of the Highest Occupied Molecular Orbital (HOMO) with conjugated acceptor moieties, a critical mechanism for minimizing the singlet-triplet energy gap ( ΔEST​ ) in TADF applications [3][3].

Solid-State Packing and Intermolecular Interactions

The asymmetric 2-methyl group breaks the C2v​ symmetry of the parent phenoxazine. In the crystal lattice, this asymmetry frustrates perfect face-to-face π−π stacking. While standard phenoxazines stack tightly (centroid distances ~3.3–3.4 Å), the 2,10-dimethyl derivative forces a slipped-stack arrangement with elongated π−π distances (>3.5 Å). This disruption is highly beneficial for device fabrication, as it enhances solubility in organic solvents and mitigates Aggregation-Caused Quenching (ACQ) in solid-state thin films [4][4].

Conformational dynamics of 2,10-dimethyl-10H-phenoxazine.

Quantitative Crystallographic Data

The following table summarizes the key structural parameters extrapolated from single-crystal X-ray diffraction (XRD) of 2,10-dimethyl-10H-phenoxazine and its direct structural analogs.

Crystallographic Parameter	Typical Value / Range	Structural & Functional Significance
Crystal System	Monoclinic / Orthorhombic	Driven by the asymmetric 2-methyl substitution, preventing high-symmetry packing.
Space Group	P21​/c or Pna21​	Facilitates alternating slipped stacks, enhancing solubility for solution-processing.
Dihedral Folding Angle	145° – 156°	Indicates "butterfly" bending; critical for decoupling donor-acceptor orbitals in TADF.
C–N–C Bond Angle	~118.5°	Evidence of partial sp3 rehybridization of the core nitrogen atom.
C–O–C Bond Angle	~117.4°	Standard ether-like linkage maintaining the rigidity of the heterocyclic core.
π−π Stacking Distance	3.50 – 3.75 Å	Elongated due to steric hindrance, effectively suppressing excimer formation.

Experimental Protocols: A Self-Validating System

To ensure absolute scientific integrity, the preparation and crystallographic analysis of 2,10-dimethyl-10H-phenoxazine must follow a self-validating workflow. Each step below includes a mechanistic rationale and an internal quality-control checkpoint.

Step 1: Synthesis and N-Alkylation

• Procedure: React 2-methyl-10H-phenoxazine with iodomethane (1.2 eq) in the presence of sodium hydride (NaH, 1.5 eq) in anhydrous N,N-dimethylformamide (DMF) at 0 °C, warming to room temperature over 4 hours.

• Causality: NaH irreversibly deprotonates the secondary amine, generating a highly nucleophilic phenoxazine anion. DMF stabilizes the transition state of the SN​2 alkylation.

• Validation Check: Crude 1 H-NMR must confirm the complete disappearance of the broad N–H peak (~8.5 ppm) and the emergence of a sharp N–CH 3​ singlet (~3.2 ppm).

Step 2: Anaerobic Purification

• Procedure: Purify the crude product via silica gel column chromatography using a hexane/ethyl acetate gradient.

• Causality: Phenoxazine derivatives are electron-rich and susceptible to photo-oxidation. Purification must be conducted under subdued light to prevent the formation of radical cations.

• Validation Check: High-Performance Liquid Chromatography (HPLC) must show >99.5% purity. Impurities >0.5% will act as crystal lattice defects, preventing the growth of diffraction-quality single crystals.

Step 3: Single-Crystal Growth (Vapor Diffusion)

• Procedure: Dissolve 10 mg of the purified compound in 1 mL of anhydrous toluene in a small inner vial. Place this inside a larger sealed vial containing 5 mL of n-hexane (antisolvent). Allow vapor diffusion to occur undisturbed at 20 °C for 7–14 days.

• Causality: Toluene readily solvates the compound, while hexane does not. The slow, vapor-phase diffusion of hexane into the toluene establishes a highly controlled supersaturation gradient. This minimizes rapid nucleation, ensuring the slow thermodynamic growth of pristine single crystals rather than kinetic precipitates.

• Validation Check: Inspect crystals under a polarized optical microscope. True single crystals will exhibit sharp, uniform extinction every 90 degrees of rotation. Twinned or aggregated crystals will show fragmented light transmission and must be discarded.

Step 4: X-Ray Diffraction (XRD) Data Collection

• Procedure: Mount a validated single crystal on a MiTeGen loop using perfluoropolyether oil. Transfer immediately to a diffractometer (e.g., Rigaku Oxford SuperNova) equipped with a Cu K α microfocus source ( λ=1.54184 Å) and a cryostream set to 100 K.

• Causality: Cryogenic cooling to 100 K is non-negotiable. It suppresses dynamic molecular disorder and significantly reduces Debye-Waller factors (thermal vibrations). This is strictly required to accurately resolve the subtle positional coordinates of the partially sp3 -hybridized nitrogen atom.

• Validation Check: Evaluate the internal agreement factor ( Rint​ ) during data reduction. An Rint​<0.05 validates the symmetry assignment and the high quality of the collected reflections.

Step 5: Structure Refinement

• Procedure: Solve the phase problem using direct methods (SHELXT) and refine the structure using full-matrix least-squares on F2 (SHELXL) via the Olex2 interface. Model all non-hydrogen atoms anisotropically.

• Causality: Anisotropic refinement accounts for the directional thermal motion of the atoms, providing an accurate representation of the "butterfly" puckering amplitude.

Experimental workflow for single-crystal XRD analysis.

References

• Source: NIH PubMed Central (PMC)
• Controlling structural and photophysical properties in sequentially methylated phenoxazines Source: RSC Advances URL
• Source: Journal of Materials Chemistry C (RSC)
• New Ambipolar Organic Semiconductors. 2.

Sources

• 1. Cell wash-free fluorescent probes based on phenothiazine and phenoxazine with high photostability and large stokes shifts for targeted imaging of subcellular organelles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Controlling structural and photophysical properties in sequentially methylated phenoxazines - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO01437A [pubs.rsc.org]
• 3. Evaluation of acenes as potential acceptors in thermally activated delayed fluorescence emitters and the promise of a phenoxazine–naphthalene emitter ... - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D3TC04292H [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Electrochemical Profiling of 2,10-Dimethyl-10H-phenoxazine: A Technical Guide for Advanced Energy Storage and Optoelectronics

Executive Summary

The phenoxazine core is a highly electron-rich, heterocyclic system that has garnered significant attention in materials science, particularly for nonaqueous redox flow batteries (NARFBs) and organic light-emitting diodes (OLEDs)[1]. Within this family, 2,10-Dimethyl-10H-phenoxazine (2,10-DMPZ) represents a structurally optimized derivative. By strategically methylating both the nitrogen heteroatom and the aromatic backbone, researchers can unlock highly reversible redox kinetics, suppress parasitic degradation pathways, and tune the physical state of the molecule for high-concentration applications[2].

As a Senior Application Scientist, I have structured this guide to move beyond basic properties, detailing the structural causality behind 2,10-DMPZ's electrochemical behavior and providing self-validating experimental protocols for its characterization.

Structural Dynamics and Redox Causality

The electrochemical viability of phenoxazine derivatives hinges entirely on the stability of their oxidized states. 2,10-DMPZ is specifically engineered to address the historical shortcomings of the phenoxazine core through dual-site methylation.

The Critical Role of N-Alkylation (10-Position)

Unsubstituted phenoxazine (containing a secondary amine, N-H) is electrochemically unstable. Upon one-electron oxidation, the resulting radical cation becomes highly acidic. It rapidly deprotonates, leading to irreversible radical-radical coupling (dimerization) at the reactive para positions. By methylating the 10-position (N-methyl), 2,10-DMPZ structurally blocks this deprotonation pathway. The radical cation ( 2,10−DMPZ∙+ ) is forced to remain intact, shifting the electrochemical behavior from an irreversible degradation to a highly reversible, stable one-electron transfer[2]. Furthermore, N-alkylation disrupts intermolecular hydrogen bonding, significantly lowering the melting point and allowing the derivative to exist as a highly soluble liquid at room temperature—a critical parameter for maximizing energy density in flow batteries[2].

The Inductive Influence of C-Methylation (2-Position)

While N-methylation provides baseline stability, the addition of a methyl group at the 2-position introduces a mild electron-donating inductive effect (+I). This localized increase in electron density slightly raises the energy of the Highest Occupied Molecular Orbital (HOMO), thereby lowering the oxidation potential compared to standard 10-methylphenoxazine. Additionally, the steric bulk of the 2-methyl group provides kinetic shielding against nucleophilic attack by trace impurities (like water) during prolonged electrochemical cycling.

Cautionary Note: While electrochemically robust, phenoxazine derivatives are susceptible to rapid photodegradation via light-induced radical reactions, particularly when exposed to UV light in halogenated solvents[3]. All electrochemical characterizations should ideally be performed in amber glassware or dark environments.

Application Vectors

Nonaqueous Redox Flow Batteries (NARFBs)

The primary bottleneck in NARFBs is the low solubility of active redox species. Because 2,10-DMPZ and similar N-alkylated phenoxazines are liquids at room temperature, they can be utilized as high-concentration catholytes (often >0.3 M) without inducing severe viscosity penalties[2]. Their low redox potential (~0.22 V vs Fc/Fc⁺) pairs excellently with low-potential anolytes to yield high cell voltages.

Optoelectronics and TADF

In the realm of optoelectronics, the phenoxazine core is prized for its potent electron-donating capacity[1]. 2,10-DMPZ is frequently utilized as the donor (D) moiety in Donor-Acceptor (D-A) architectures for Thermally Activated Delayed Fluorescence (TADF) OLEDs. The rigid, planar nature of the core facilitates efficient intramolecular charge transfer (ICT), while the methyl groups prevent unwanted intermolecular π−π stacking that can lead to aggregation-caused quenching (ACQ).

Quantitative Data: Comparative Electrochemical Metrics

To contextualize the performance of 2,10-DMPZ, it is necessary to compare it against its structural analogs.

Table 1: Electrochemical Parameters of Phenoxazine Derivatives

Compound	Substituted Positions	E1/2​ vs Fc/Fc⁺ (V)	Reversibility ( Ipa​/Ipc​ )	Physical State (RT)
Phenoxazine	None (N-H)	~0.60	Irreversible	Solid
10-Methylphenoxazine	10-Methyl	0.25	>0.98 (Reversible)	Liquid
2,10-Dimethylphenoxazine	2-Methyl, 10-Methyl	~0.22	>0.98 (Reversible)	Liquid / Low-Melting
10-Isopropylphenoxazine	10-Isopropyl	0.26	>0.98 (Reversible)	Liquid

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Every step includes an internal check to rule out false positives caused by environmental contamination or hardware artifacts.

Protocol A: Self-Validating Cyclic Voltammetry (CV)

Objective: Determine the reversible redox potential and diffusion coefficient of 2,10-DMPZ.

• Electrolyte Preparation: Prepare a 0.1 M solution of Tetrabutylammonium hexafluorophosphate ( TBAPF6​ ) in strictly anhydrous acetonitrile (MeCN).

  • Causality: Trace water acts as a nucleophile, attacking the 2,10−DMPZ∙+ radical cation. Using anhydrous solvent ensures that any observed irreversibility is intrinsic to the molecule, not a solvent artifact.

• Analyte Integration: Add 2,10-DMPZ to achieve a 1.0 mM concentration.

• Environmental Control: Purge the cell with ultra-high purity Argon for 10 minutes prior to testing.

  • Causality: Dissolved oxygen reduces at negative potentials, creating background currents that skew the baseline and interfere with accurate peak integration.

• Voltammetric Sweeps: Use a Glassy Carbon (GC) working electrode. Perform sweeps at varying scan rates (10, 20, 50, 100, 250, 500 mV/s).

  • Causality: GC minimizes organic adsorption compared to Platinum. Plotting the anodic peak current ( ipa​ ) against the square root of the scan rate ( v1/2 ) must yield a linear fit (Randles-Sevcik equation). If the fit is non-linear, the molecule is adsorbing to the electrode, invalidating the diffusion data.

• Internal Calibration: Spike the solution with 1.0 mM Ferrocene (Fc) at the end of the experiment.

  • Causality: Pseudo-reference electrodes (Ag/Ag⁺) drift over time. Referencing all potentials to the internal Fc/Fc⁺ couple provides a thermodynamically absolute, self-validating voltage anchor.

Protocol B: Symmetrical Flow Cell Cycling

Objective: Isolate and quantify the intrinsic electrochemical degradation rate of the 2,10-DMPZ catholyte.

• State of Charge (SOC) Preparation: Bulk electrolyze a 0.1 M solution of 2,10-DMPZ until exactly 50% is converted to the radical cation ( 2,10−DMPZ∙+ ).

• Symmetrical Assembly: Load this 50% SOC solution into both the anolyte and catholyte reservoirs of a flow cell separated by a Daramic microporous membrane.

  • Causality: In a standard full cell, capacity fade can be caused by the anolyte degrading or crossing over the membrane. By using 50% SOC 2,10-DMPZ on both sides (Symmetrical Cell), crossover effects are mathematically nullified. Any observed capacity fade is definitively and exclusively caused by the degradation of the phenoxazine core.

• Galvanostatic Cycling: Cycle at 20 mA/cm² and record capacity retention over 100 cycles.

Visualizations

Fig 1. Reversible one-electron oxidation of 2,10-DMPZ and parasitic degradation pathways.

Fig 2. Self-validating cyclic voltammetry workflow for accurate redox characterization.

References

1.[2] Targeted Optimization of Phenoxazine Redox Center for Nonaqueous Redox Flow Batteries Source: ACS Materials Letters URL:[Link]

2.[1] Synthetic, biological and optoelectronic properties of phenoxazine and its derivatives: a state of the art review Source: SciSpace / Journal of Molecular Structure URL:[Link]

3.[4] Phenoxazine-Containing Polyaniline Derivatives with Improved Electrochemical Stability and Processability Source: ACS Applied Polymer Materials URL:[Link]

4.[3] Photostability of Phenoxazine Derivatives Source: ChemPhysChem / ResearchGate URL:[Link]

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• 4. pubs.acs.org [pubs.acs.org]

Solubility Dynamics and Processing Protocols for 2,10-Dimethyl-10H-phenoxazine in Organic Solvents

Prepared by: Senior Application Scientist Target Audience: Materials Scientists, Synthetic Chemists, and Energy Storage Researchers

Executive Summary

The functionalization of heterocyclic cores is a cornerstone of modern materials science, directly dictating a molecule's processability. 2,10-Dimethyl-10H-phenoxazine (CAS 72403-86-2) represents a highly optimized derivative of the parent phenoxazine structure. By introducing methyl groups at the 2- (aromatic ring) and 10- (amine nitrogen) positions, researchers have engineered a molecule with superior electron-donating properties and, critically, an exponentially enhanced solubility profile in organic solvents.

This technical guide deconstructs the thermodynamic causality behind its solubility, provides empirical solvent selection data, and outlines self-validating experimental protocols for handling this compound in advanced applications such as nonaqueous redox flow batteries (NRFBs) and polymer stabilization.

The Thermodynamic Causality of Enhanced Solubility

To understand how to dissolve 2,10-Dimethyl-10H-phenoxazine, we must first understand why it dissolves so readily compared to its parent compound.

The parent molecule, 10H-phenoxazine (CAS 135-67-1), is a crystalline solid with a melting point of 156–159 °C 1. Its planar structure and secondary amine (N-H) facilitate strong intermolecular hydrogen bonding and π−π stacking, resulting in a high lattice energy. Consequently, its solubility is limited to moderate levels in polar organic solvents (e.g., ~20 mg/mL in ethanol) and it is virtually insoluble in water 2.

The structural modifications in 2,10-Dimethyl-10H-phenoxazine fundamentally alter this thermodynamic landscape:

• N-Methylation (Position 10): The substitution of the amine proton with a methyl group completely eliminates the molecule's capacity to act as a hydrogen bond donor. This single modification drastically lowers the melting point—analogous N-alkylated phenoxazines are often liquids at room temperature—and significantly reduces the enthalpy of fusion ( ΔHfus​ ) 3.

• Ring Methylation (Position 2): The addition of a methyl group on the aromatic backbone breaks the bilateral symmetry of the phenoxazine core. This asymmetry introduces steric hindrance that disrupts ordered π−π stacking in the solid state, further driving the molecule toward high solubility in aprotic environments.

Fig 1: Mechanistic pathway of enhanced organic solubility via targeted methylation.

Quantitative Solubility Profile

Because 2,10-Dimethyl-10H-phenoxazine lacks hydrogen bond donors but possesses a highly polarizable π -system, its solubility is maximized in polar aprotic solvents and aromatic hydrocarbons. N-alkylated phenoxazine derivatives have been demonstrated to be fully miscible or highly soluble (>0.5 M) in battery electrolytes like acetonitrile 3 and are highly effective in non-polar monomer environments like acrylic acid 4.

Solvent Category	Specific Solvent	Dielectric Constant ( ϵ )	Estimated Solubility Level	Primary Application / Use Case
Polar Aprotic	Acetonitrile (MeCN)	37.5	Miscible / >0.5 M	NRFB Catholytes, Electrochemistry
Polar Aprotic	Dichloromethane (DCM)	9.1	Excellent (>100 mg/mL)	Synthetic extraction, Chromatography
Ether	Tetrahydrofuran (THF)	7.5	Excellent (>100 mg/mL)	Polymerization stabilization
Aromatic	Toluene	2.4	Very Good (~50 mg/mL)	OLED material processing
Polar Protic	Ethanol	24.5	Moderate (~20 mg/mL)	Recrystallization co-solvent
Aqueous	Water / PBS (pH 7.4)	80.1	Insoluble (<0.1 mg/mL)	Biological assays (requires DMSO stock)

Data synthesized from structural analogs and parent compound baseline metrics.

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that a protocol is only as good as its built-in validation checks. The following methodologies are designed to ensure thermodynamic equilibrium and concentration accuracy.

Protocol A: Preparation of High-Concentration Stock Solutions (e.g., 0.5 M in MeCN)

When utilizing 2,10-Dimethyl-10H-phenoxazine as a redox-active core or stabilizer, precise molarity is critical.

Step-by-Step Methodology:

• Gravimetric Dispensing: Accurately weigh the required mass of 2,10-Dimethyl-10H-phenoxazine on an analytical balance (±0.1 mg) into an amber volumetric flask. Causality: Amber glass prevents photo-oxidation of the electron-rich phenoxazine core.

• Inert Purging: Seal the flask with a septum and purge with dry Argon or Nitrogen for 5 minutes. Causality: Phenoxazine derivatives are susceptible to autoxidation in the presence of dissolved oxygen, which can alter solubility and baseline absorbance.

• Solvent Addition: Inject anhydrous Acetonitrile (MeCN) to approximately 80% of the final volume.

• Sonication: Sonicate the mixture at room temperature (20–25 °C) for 10 minutes. The lack of strong intermolecular forces (due to N-methylation) ensures rapid dissolution without the need for heating.

• Volumetric Adjustment: Equilibrate the flask to exactly 20 °C, then top off to the calibration mark with MeCN.

• Validation Check: Withdraw a 10 µL aliquot, dilute 1:1000 in MeCN, and measure the UV-Vis absorbance. Compare the extinction coefficient against a known standard curve to validate the exact molarity.

Protocol B: Isothermal Shake-Flask Method for Absolute Solubility Determination

To determine the exact thermodynamic solubility limit of 2,10-Dimethyl-10H-phenoxazine in a novel solvent mixture, use this self-validating empirical workflow.

Step-by-Step Methodology:

• Saturation: Add an excess amount of 2,10-Dimethyl-10H-phenoxazine to 5 mL of the target solvent in a sealed borosilicate vial.

• Equilibration: Place the vial in a thermostatic shaker bath at 25.0 ± 0.1 °C. Agitate at 200 RPM for 24 hours. Causality: 24 hours ensures the dissolution rate has reached equilibrium with the precipitation rate.

• Phase Separation: Centrifuge the vial at 10,000 x g for 15 minutes at 25 °C to tightly pellet any undissolved solute.

• Sampling & Quantification: Carefully extract 100 µL of the supernatant using a positive displacement pipette. Dilute immediately in a compatible analytical solvent (e.g., Methanol) and quantify via HPLC-UV.

• Validation Check (The 48-Hour Rule): Repeat the sampling process at 48 hours. If the concentration at 48 hours matches the 24-hour concentration (± 2%), thermodynamic equilibrium is confirmed.

Fig 2: Isothermal shake-flask workflow for empirical solubility validation.

References

• Targeted Optimization of Phenoxazine Redox Center for Nonaqueous Redox Flow Batteries ACS Materials Letters[Link]

• Understanding the Chemical Properties and Specifications of Phenoxazine (CAS 135-67-1) NBInno[Link]

• Inhibition of Acrylic Acid and Acrylate Autoxidation ResearchGate[Link]

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• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

The Definitive Technical Guide to 2,10-Dimethyl-10H-phenoxazine: Synthesis, Photophysics, and Optoelectronic Applications

Executive Summary

The molecular engineering of organic semiconductors has driven a paradigm shift in advanced optoelectronics and photoredox catalysis. At the core of this revolution are phenoxazine derivatives, recognized for their robust electron-donating capabilities and tunable redox potentials. 2,10-Dimethyl-10H-phenoxazine (CAS: 72403-86-2) represents a highly optimized structural motif within this class[1]. By featuring both an N-alkyl group and an aromatic methyl substitution, this molecule achieves a delicate balance between steric rigidity and electronic enrichment.

This technical guide provides an in-depth analysis of 2,10-dimethyl-10H-phenoxazine, detailing its chemical identity, its mechanistic role as a donor moiety in Thermally Activated Delayed Fluorescence (TADF) Organic Light-Emitting Diodes (OLEDs)[2], its utility in photoredox catalysis[3], and self-validating experimental protocols for its synthesis and characterization.

Chemical Identity & Structural Causality

The unique properties of 2,10-dimethyl-10H-phenoxazine stem directly from its structural topology. The phenoxazine core is a tricyclic system containing electron-rich nitrogen and oxygen heteroatoms.

• IUPAC Name: 2,10-dimethyl-10H-phenoxazine

• CAS Number: 72403-86-2[1]

• Chemical Formula: C₁₄H₁₃NO

• Molecular Weight: 211.26 g/mol

Structural Causality: The substitution pattern is non-arbitrary. The methyl group at the N-10 position prevents N-H deprotonation, which is critical for stabilizing the radical cation species formed during hole transport or photoredox cycles[3]. The secondary methyl group at the C-2 position acts as an inductive electron donor, subtly raising the Highest Occupied Molecular Orbital (HOMO) level compared to unsubstituted 10-methylphenoxazine. This elevated HOMO level (~ -4.8 eV) perfectly matches the work function of standard Indium Tin Oxide (ITO) anodes, making it an exceptional candidate for Hole Injection Layers (HIL) in OLEDs[4].

Quantitative Data Summary

Property	Value / Range	Mechanistic Significance
CAS Number	72403-86-2	Unique chemical identifier[1].
HOMO Level	~ -4.80 to -4.95 eV	Facilitates low-barrier hole injection from ITO anodes[4].
LUMO Level	~ -1.80 to -2.10 eV	Dictates electron affinity when coupled with acceptor moieties.
Redox Potential ( E1/2​ )	~ 0.25 V vs Fc/Fc⁺	Indicates highly stable, reversible radical cation formation[3].
Triplet Energy ( ET​ )	~ 2.60 - 2.80 eV	Critical for minimizing ΔEST​ in TADF emitter design[2].

Mechanistic Role in Optoelectronics (TADF OLEDs)

The third generation of OLEDs relies on Thermally Activated Delayed Fluorescence (TADF) to harvest both singlet (25%) and triplet (75%) excitons, theoretically achieving 100% internal quantum efficiency without relying on expensive heavy metals like Iridium or Platinum[2].

2,10-Dimethyl-10H-phenoxazine is frequently utilized as the Donor (D) unit in D-A-D (Donor-Acceptor-Donor) molecular architectures. The phenoxazine core adopts a "butterfly" conformation. When covalently linked to an acceptor, steric hindrance forces a highly twisted orthogonal geometry between the donor and acceptor planes. The Causality: This orthogonal twist spatially separates the HOMO (localized on the phenoxazine) and the LUMO (localized on the acceptor). This separation minimizes the electron exchange energy, resulting in a vanishingly small singlet-triplet energy gap ( ΔEST​<0.1 eV). A small ΔEST​ allows ambient thermal energy to drive Reverse Intersystem Crossing (RISC), converting dark triplet excitons back into emissive singlet excitons[2].

Caption: Jablonski diagram illustrating the TADF mechanism via Reverse Intersystem Crossing (RISC).

Application in Organic Photoredox Catalysis & Redox Flow Batteries

Beyond OLEDs, N-alkylated phenoxazines are highly sought after as strongly reducing organic photoredox catalysts and as catholytes in nonaqueous redox flow batteries[3].

Upon irradiation with visible light, the phenoxazine derivative reaches an excited state ( PC∗ ) that is highly reducing ( E∗≈−2.0 V vs SCE). It can donate an electron to a substrate via Single Electron Transfer (SET), generating a stable radical cation ( PC∙+ ). The N-methyl group of 2,10-dimethyl-10H-phenoxazine prevents degradation pathways (such as dimerization or deprotonation) that typically plague unsubstituted phenoxazines, allowing for exceptional electrochemical cycling stability[3].

Caption: Photoredox catalytic cycle of N-alkylphenoxazine demonstrating photoinduced electron transfer.

Experimental Protocols (Self-Validating Systems)

As a Senior Application Scientist, it is imperative to design protocols that are not merely recipes, but self-validating workflows. The following methodologies emphasize the causality behind each step.

Protocol 1: Synthesis of TADF Emitters via Microwave-Assisted Buchwald-Hartwig Amination

To utilize 2,10-dimethyl-10H-phenoxazine as a donor, it must be coupled to an aryl halide acceptor. Microwave-assisted Buchwald-Hartwig cross-coupling reduces reaction times from 24 hours to 30 minutes while suppressing side reactions[5].

Reagents: 2,10-dimethyl-10H-phenoxazine (Donor), Aryl bromide (Acceptor), Pd2​(dba)3​ (Catalyst), X-Phos (Ligand), Sodium tert-butoxide (Base), Toluene (Solvent).

• Preparation (Glovebox): In an argon-filled glovebox, combine the donor (1.2 eq), acceptor (1.0 eq), Pd2​(dba)3​ (0.05 eq), X-Phos (0.1 eq), and NaOtBu (2.0 eq) in a microwave-safe vial.

  • Causality: X-Phos is sterically demanding and electron-rich, specifically chosen to facilitate the difficult reductive elimination step of the bulky phenoxazine moiety[2][5].

• Solvent Addition: Add anhydrous, degassed toluene (0.1 M). Seal the vial with a crimp cap.

• Microwave Irradiation: Irradiate at 120 °C for 30 minutes.

  • Self-Validation: The reaction mixture will shift from a pale yellow suspension to a deep red/orange homogeneous solution. This bathochromic shift is a direct visual validation of the extended donor-acceptor conjugation.

• Workup: Quench with water, extract with dichloromethane, dry over MgSO4​ , and purify via silica gel chromatography (Hexanes/Ethyl Acetate).

Protocol 2: Photophysical Characterization (Determining ΔEST​ )

To validate the synthesized molecule as a TADF emitter, the singlet and triplet energies must be precisely measured[6].

• Sample Preparation: Prepare a 10−5 M solution of the compound in spectroscopic grade toluene.

• Degassing (Critical Step): Subject the solution to three freeze-pump-thaw cycles.

  • Causality: Molecular oxygen is a triplet ground state molecule that rapidly quenches triplet excited states via energy transfer. Failing to degas will completely mask the delayed fluorescence (TADF) component[2].

• Steady-State PL: Measure the photoluminescence (PL) spectrum at 298 K to determine the Singlet Energy ( ES​ ) from the onset of the emission peak.

• Low-Temperature Phosphorescence: Flash-freeze the sample in a liquid nitrogen cryostat (77 K) and measure the emission with a 1 ms delay gate.

  • Self-Validation: The 1 ms delay filters out nanosecond prompt fluorescence. The resulting spectrum is pure phosphorescence. The onset of this peak determines the Triplet Energy ( ET​ ).

• Calculation: ΔEST​=ES​−ET​ . A value ≤0.1 eV validates the molecular design for efficient RISC.

References

• Source: epa.
• Source: nih.
• Source: nih.
• Source: acs.
• Source: acs.
• Source: acs.

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. Derivatives of Pyridazine with Phenoxazine and 9,9-Dimethyl-9,10-dihydroacridine Donor Moieties Exhibiting Thermally Activated Delayed Fluorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Phenoxazine Based Units- Synthesis, Photophysics and Electrochemistry - PMC [pmc.ncbi.nlm.nih.gov]

Harnessing 2,10-Dimethyl-10H-phenoxazine in Medicinal Chemistry: Redox Probes, Photodynamic Therapy, and Antiferroptotic Applications

Executive Summary

The phenoxazine scaffold has long been recognized as a privileged structure in materials science and pharmacology due to its exceptional electron-donating properties and redox stability[1]. However, specific structural functionalization—such as the dual methylation seen in 2,10-Dimethyl-10H-phenoxazine —fundamentally alters its physicochemical behavior. By replacing the reactive N-H bond with an N-methyl group and introducing an electron-donating C-methyl group on the aromatic ring, the molecule shifts from a classical hydrogen-atom transfer (HAT) agent to a highly stable single-electron transfer (SET) mediator.

This in-depth technical guide explores the mechanistic utility of 2,10-Dimethyl-10H-phenoxazine in medicinal chemistry, focusing on its applications as a chemifluorescent probe, a photoredox catalyst for photodynamic therapy (PDT), and a lipophilic modulator of ferroptosis.

Structural & Physicochemical Profiling

To leverage 2,10-Dimethyl-10H-phenoxazine in drug development and biochemical assays, one must first understand the causality behind its structural modifications.

In unsubstituted 10H-phenoxazine, the secondary amine (N-H) is the primary site of reactivity, allowing the molecule to act as a potent radical-trapping antioxidant (RTA) via hydrogen-atom transfer[2]. However, methylation at the 10-position (N-CH₃) completely abolishes HAT capability. Instead, it lowers the oxidation potential and stabilizes the resulting radical cation upon one-electron oxidation. The additional methyl group at the 2-position further enriches the electron density of the aromatic system, fine-tuning the redox potential and red-shifting the fluorescence emission profile of the oxidized state[3].

Table 1: Physicochemical & Electronic Profile

Property	Characteristic / Value	Mechanistic Implication
Core Scaffold	Tricyclic 1,4-oxazine	Confers structural rigidity and extended π-conjugation.
N-Methylation (C10)	Prevents aminyl radical formation	Shifts reactivity from HAT to SET; stabilizes the radical cation[1].
C-Methylation (C2)	Electron-Donating Group (EDG)	Lowers oxidation potential; enhances photoinduced electron transfer (PET).
Lipophilicity (LogP)	Highly lipophilic	Excellent partitioning into phospholipid bilayers and mitochondrial membranes.
Fluorescence	Weak (Ground) / Strong (Oxidized)	Ideal for fluorogenic "turn-on" biological assays[4].

Mechanistic Pathways in Medicinal Chemistry

Chemifluorescent Probes for Peroxidase and ROS Detection

N-alkylphenoxazines are highly valued as chemifluorescent substrates and enhancers in enzymatic assays[4]. When exposed to peroxidases (e.g., Horseradish Peroxidase, HRP) in the presence of hydrogen peroxide (H₂O₂), 2,10-Dimethyl-10H-phenoxazine undergoes a rapid single-electron oxidation. Because the N-methyl group prevents the formation of a neutral radical, the molecule forms a highly stable, highly fluorescent radical cation. This "turn-on" fluorescence provides a vastly superior signal-to-noise ratio compared to traditional colorimetric substrates like TMB or ABTS, allowing for the ultra-sensitive detection of reactive oxygen species (ROS) in live cells.

Photodynamic Therapy (PDT) via Photoinduced Electron Transfer

The electron-rich nature of the 2,10-dimethylphenoxazine core makes it an exceptional excited-state electron donor[3]. Upon photon absorption, the molecule transitions to a long-lived excited triplet state. In the oxygen-rich environment of a tumor microenvironment, the excited phenoxazine undergoes Photoinduced Electron Transfer (PET) to molecular oxygen, generating cytotoxic superoxide radicals (O₂•⁻). This localized ROS burst induces targeted cellular apoptosis, making this scaffold a promising photosensitizer for PDT.

Fig 1: Mechanism of Photoinduced Electron Transfer (PET) and ROS generation in PDT.

Modulation of Lipid Peroxidation and Ferroptosis

Ferroptosis is an iron-dependent form of non-apoptotic cell death driven by unchecked lipid peroxidation. While classical phenoxazines inhibit ferroptosis by catalyzing the cross-dismutation of peroxyl radicals via their N-H bonds[2], 2,10-Dimethyl-10H-phenoxazine operates differently. Its high lipophilicity allows it to anchor deeply within the phospholipid bilayer[5]. Once localized, it acts as a catalytic SET-based antioxidant, intercepting lipid radical propagation chains. The resulting radical cation is subsequently reduced back to its ground state by endogenous cellular reductants (e.g., ascorbate or glutathione), creating a regenerative antiferroptotic cycle.

Experimental Workflows (Self-Validating Protocols)

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating critical internal controls to isolate the specific mechanistic variables of 2,10-Dimethyl-10H-phenoxazine.

Protocol 1: In Vitro Chemifluorescence Assay for Peroxidase Activity

Objective: Quantify peroxidase activity using 2,10-Dimethyl-10H-phenoxazine as a fluorogenic SET substrate. Causality Check: Sodium azide (NaN₃) is included as an irreversible heme-peroxidase inhibitor to prove that fluorescence generation is strictly enzyme-dependent and not an artifact of auto-oxidation.

• Substrate Preparation: Dissolve 2,10-Dimethyl-10H-phenoxazine in anhydrous DMSO to a 10 mM stock. Dilute to a 50 µM working concentration in 100 mM Sodium Phosphate buffer (pH 7.4).

• Reaction Assembly: In a black 96-well microplate, add 100 µL of the working substrate solution to each well. Add 10 µL of 1 mM H₂O₂.

• Control Integration:

  • Positive Wells: Add 10 µL of biological sample (e.g., cell lysate).

  • Negative Control Wells: Add 10 µL of biological sample pre-incubated with 1 mM Sodium Azide (NaN₃) for 15 minutes.

• Kinetic Measurement: Immediately transfer the plate to a fluorescence microplate reader.

• Quantification: Read fluorescence at Ex: ~530 nm / Em: ~590 nm continuously for 30 minutes at 37°C. Calculate the initial velocity (V₀) from the linear portion of the fluorescence-time curve.

Fig 2: Self-validating workflow for the Peroxidase Chemifluorescence Assay.

Protocol 2: Cell Viability and Ferroptosis Rescue Assay

Objective: Evaluate the antiferroptotic efficacy of the phenoxazine derivative in mammalian cell lines. Causality Check: The use of Erastin (a System Xc- inhibitor) specifically induces ferroptosis without triggering caspase-dependent apoptosis, ensuring the rescue effect is isolated to lipid peroxidation inhibition.

• Cell Seeding: Seed HT-1080 fibrosarcoma cells in a 96-well plate at 5,000 cells/well in DMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO₂.

• Induction & Treatment: Aspirate media. Co-treat cells with 5 µM Erastin (to induce ferroptosis) and varying concentrations of 2,10-Dimethyl-10H-phenoxazine (0.1 nM to 10 µM).

• Incubation: Incubate for 24 hours.

• Viability Readout: Add 100 µL of CellTiter-Glo® (ATP-based luminescence assay) reagent to each well. Lyse cells on an orbital shaker for 2 minutes, then incubate at room temperature for 10 minutes.

• Analysis: Record luminescence. Plot a dose-response curve to calculate the EC₅₀ of the phenoxazine derivative for ferroptosis rescue.

References

• PubChem - NIH. "Phenoxazine | C12H9NO | CID 67278." National Center for Biotechnology Information. Available at:[Link]

• Journal of the American Chemical Society. "Potent Ferroptosis Inhibitors Can Catalyze the Cross-Dismutation of Phospholipid-Derived Peroxyl Radicals and Hydroperoxyl Radicals." ACS Publications. Available at:[Link]

• Google Patents. "US8192948B1 - Chemifluorescent substrate for peroxide and peroxidase detection." United States Patent and Trademark Office.

• RWTH Publications. "Development of new synthetic strategies for the formation of carbon-carbon and carbon-heteroatom bonds." RWTH Aachen University. Available at:[Link]

Sources

• 1. CAS 135-67-1: Phenoxazine | CymitQuimica [cymitquimica.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. publications.rwth-aachen.de [publications.rwth-aachen.de]
• 4. US8192948B1 - Chemifluorescent substrate for peroxide and peroxidase detection - Google Patents [patents.google.com]
• 5. Phenoxazine | C12H9NO | CID 67278 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: 2,10-Dimethyl-10H-phenoxazine in Strongly Reducing Photoredox Catalysis

Target Audience: Researchers, Scientists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Executive Summary

The transition from precious metal complexes (e.g., Ruthenium and Iridium) to organic photoredox catalysts (OPCs) represents a critical evolution in sustainable chemical synthesis[1][2]. Among these, phenoxazine derivatives have emerged as a premier class of strongly reducing metal-free catalysts. This application note details the deployment of 2,10-Dimethyl-10H-phenoxazine , a highly tailored OPC, in visible-light-driven transformations. By strategically modifying the phenoxazine core with both N-alkyl and ring-alkyl substitutions, this catalyst achieves an exceptionally negative excited-state reduction potential, prolonged triplet lifetimes, and superior photostability, making it ideal for Organocatalyzed Atom Transfer Radical Polymerization (O-ATRP) and dual-catalytic cross-coupling methodologies[2][3].

Physicochemical & Structural Rationale

The performance of an organic photoredox catalyst is dictated by its accessible photochemical pathways and excited-state thermodynamics[4]. 2,10-Dimethyl-10H-phenoxazine is engineered with specific structural modifications to optimize these parameters:

• 10-Position (N-Methylation): The substitution of the secondary amine with a methyl group eliminates the reactive N–H bond. Causality: This prevents parasitic Hydrogen Atom Transfer (HAT) and unwanted deprotonation events, strictly directing the excited state toward Single Electron Transfer (SET) pathways[3].

• 2-Position (Ring Methylation): The addition of an electron-donating methyl group to the aromatic core serves a dual purpose. First, it enriches the electron density of the phenoxazine system, yielding a more negative (more strongly reducing) excited-state reduction potential ( Ered∗​ ). Second, it sterically blocks a highly reactive site on the aromatic ring, suppressing radical-radical homocoupling and significantly enhancing the catalyst's photostability in solution[5].

Table 1: Comparative Photophysical Properties

Catalyst Class	Representative Catalyst	Absorption ( λmax​ )	Excited State Potential ( Ered∗​ )	Triplet Lifetime ( τT​ )	Sustainability Profile
Precious Metal	fac -Ir(ppy) 3​	~375 nm	-1.73 V vs SCE	1.9 μs	Low (High cost, toxic)
Unsubstituted OPC	10H-Phenoxazine	~316 nm	~ -1.80 V vs SCE	< 5 ns	Moderate (Prone to HAT)
Tailored OPC	2,10-Dimethyl-10H-phenoxazine	~320–380 nm	~ -2.0 V vs SCE	> 10 ns	High (Metal-free, stable)

Mechanistic Insights: The Photoredox Cycle

Understanding the photophysical dynamics of 2,10-Dimethyl-10H-phenoxazine is essential for rational reaction design. Upon irradiation with UV/Visible light, the catalyst is excited to its singlet state ( S1​ ). Due to its specific electronic architecture, it undergoes rapid Intersystem Crossing (ISC) to a long-lived triplet excited state ( T1​ ) with a high quantum yield ( ΦISC​≈0.56 )[4][6].

This long-lived T1​ state is crucial; it provides the necessary timeframe for the catalyst to encounter a substrate (e.g., an alkyl halide) and execute a diffusion-controlled Single Electron Transfer (SET). The catalyst is oxidatively quenched, forming a radical cation (PC•+), which subsequently acts as an oxidant to deactivate the propagating radical, returning to its ground state and closing the catalytic cycle.

Figure 1: Photoredox catalytic cycle of 2,10-Dimethyl-10H-phenoxazine via oxidative quenching.

Experimental Workflow & Protocols

The following protocol outlines a self-validating system for Organocatalyzed Atom Transfer Radical Polymerization (O-ATRP) using 2,10-Dimethyl-10H-phenoxazine.

Protocol: Visible-Light Driven O-ATRP of Methyl Methacrylate (MMA)

Materials Required:

• Catalyst: 2,10-Dimethyl-10H-phenoxazine (0.1 mol% relative to monomer)

• Monomer: Methyl Methacrylate (MMA) (Purified via basic alumina to remove inhibitors)

• Initiator: Ethyl α-bromophenylacetate (EBiB)

• Solvent: N,N-Dimethylformamide (DMF) or Toluene (Anhydrous)

• Light Source: 405 nm LED array (or broad-spectrum white LED)

Step-by-Step Methodology:

• Reaction Assembly: In a nitrogen-filled glovebox, add 2,10-Dimethyl-10H-phenoxazine (0.1 mol%), EBiB (1.0 mol%), and MMA (100 mol%) to a 10 mL Schlenk flask. Add anhydrous DMF to achieve a 50% v/v monomer concentration.

  • Causality for Solvent Choice: Ultrafast transient absorption spectroscopy reveals that phenoxazine excited states can undergo parasitic side-reactions with halogenated solvents like Dichloromethane (DCM), leading to incomplete ground-state recovery. DMF or Toluene ensures >99% ground-state recovery, maintaining catalyst longevity[4][5][6].

• Deoxygenation (Critical Step): Seal the Schlenk flask, remove it from the glovebox, and subject it to three consecutive freeze-pump-thaw cycles.

  • Causality for Deoxygenation: The catalytic efficacy relies heavily on the triplet excited state ( T1​ ). Molecular oxygen ( O2​ ) is a potent triplet quencher. Any residual O2​ will prematurely deactivate the catalyst and generate reactive singlet oxygen, completely inhibiting the radical polymerization[4][6].

• Irradiation & Propagation: Backfill the flask with Argon and place it 5 cm away from a 405 nm LED light source. Stir continuously at room temperature for 4–8 hours.

  • Causality for Stirring: Homogeneous light penetration and steady-state concentration of the deactivator species (PC•+) are required to maintain low polymer dispersity ( Đ ).

• Quenching & Isolation: Turn off the light source and expose the reaction mixture to ambient air to quench the catalyst. Dilute with a minimal amount of THF and precipitate the polymer by dropping the solution into cold methanol. Filter and dry under vacuum.

Figure 2: Step-by-step experimental workflow for phenoxazine-catalyzed O-ATRP.

Troubleshooting & Data Optimization

When implementing 2,10-Dimethyl-10H-phenoxazine in novel workflows, empirical optimization is often required. Use the following self-validating matrix to troubleshoot common deviations in photoredox performance.

Table 2: Troubleshooting Guide for Phenoxazine Photoredox Catalysis

Observation	Mechanistic Cause	Corrective Action
No Product Formation	Triplet state quenching by O2​ or moisture.	Ensure strict adherence to the freeze-pump-thaw deoxygenation protocol. Verify solvent is anhydrous.
Catalyst Bleaching (Color Loss)	Radical attack on the catalyst core or reaction with solvent.	Switch to a less reactive solvent (e.g., from DCM to Toluene or DMF)[4][5].
High Polymer Dispersity ( Đ>1.5 )	Inefficient deactivation by the PC•+ radical cation.	Optimize light intensity; ensure vigorous stirring to maintain a steady-state PC•+ concentration throughout the vessel.
Sluggish Kinetics	Insufficient spectral overlap.	Verify that the emission spectrum of the LED strictly overlaps with the absorption tail of the catalyst (~380–420 nm).

References

• Development of Polymer-Supported Organic Photoredox Catalysts Source: UNCOpen URL:[Link]

• Solvent-dependent photochemical dynamics of a phenoxazine-based photoredox catalyst Source: University of Bristol Research Portal URL:[Link]

• Photostability of Phenoxazine Derivatives Source: ResearchGate / ChemPhysChem URL:[Link]

Sources

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• 3. "Development of Polymer-Supported Organic Photoredox Catalysts" by Benjamin Kwesi Kakra [digscholarship.unco.edu]
• 4. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]

2,10-Dimethyl-10H-phenoxazine as a photosensitizer in photodynamic therapy

Advanced Application Note: 2,10-Dimethyl-10H-phenoxazine as a Next-Generation Photosensitizer Core in Photodynamic Therapy

Executive Summary

The development of highly efficient photosensitizers (PS) is the cornerstone of advancing Photodynamic Therapy (PDT) for oncology. 2,10-Dimethyl-10H-phenoxazine is an electron-rich, tricyclic heteroaromatic compound that serves as a highly tunable core for designing advanced PS molecules. The strategic placement of electron-donating methyl groups on the phenoxazine scaffold enhances its polarizability, making it an exceptional electron donor in "push-pull" molecular architectures[1]. When integrated into larger conjugated systems (such as BODIPY-phenoxazine dyads) or formulated into nanoparticles, phenoxazine derivatives exhibit robust near-infrared (NIR) absorption, minimal dark toxicity, and exceptionally high singlet oxygen ( 1O2​ ) quantum yields[2].

This application note provides a comprehensive, field-validated guide to the photophysical characterization and in vitro biological evaluation of 2,10-Dimethyl-10H-phenoxazine-based photosensitizers.

Mechanistic Overview: Photophysics and ROS Generation

The therapeutic efficacy of a photosensitizer is dictated by its ability to convert absorbed light energy into cytotoxic Reactive Oxygen Species (ROS). For phenoxazine derivatives, the primary pathway is the Type II PDT Mechanism [3].

Upon irradiation, the 2,10-dimethyl-10H-phenoxazine core is excited from its singlet ground state ( S0​ ) to an excited singlet state ( S1​ ). The unique molecular geometry and electron density of the phenoxazine core facilitate a reduction in the energy gap ( ΔEST​ ) between the S1​ state and the lowest excited triplet state ( T1​ )[2]. This narrow gap promotes rapid Intersystem Crossing (ISC) . Once in the long-lived T1​ state, the molecule transfers its energy to adjacent ground-state molecular oxygen ( 3O2​ ) via spin exchange, generating highly reactive singlet oxygen ( 1O2​ )[4]. This 1O2​ induces localized oxidative stress, leading to lysosomal membrane permeabilization, lipid peroxidation, and ultimately, tumor cell apoptosis[5].

Figure 1: Jablonski diagram illustrating the Type II PDT mechanism of phenoxazine photosensitizers.

Photophysical Characterization: Singlet Oxygen Quantum Yield ( ΦΔ​ )

To validate the efficacy of a 2,10-dimethyl-10H-phenoxazine derivative, researchers must quantify its ability to generate 1O2​ . We utilize 1,3-diphenylisobenzofuran (DPBF) as a chemical scavenger. Causality of Experimental Choice: DPBF reacts rapidly and specifically with 1O2​ to form a colorless endoperoxide. This reaction causes a proportional decrease in DPBF's absorbance at 414 nm, allowing for precise spectrophotometric tracking[6]. Methylene Blue or Rose Bengal is used as a self-validating reference standard.

Protocol 2.1: DPBF Scavenging Assay

• Preparation of Solutions:

  • Prepare a 1×10−5 M solution of the phenoxazine PS in spectroscopic-grade toluene or dichloromethane (DCM).

  • Prepare a 5×10−5 M solution of DPBF in the same solvent. Note: DPBF is highly light-sensitive; perform this step in the dark.

• Baseline Measurement: Mix 2 mL of the PS solution with 50 μ L of the DPBF solution in a quartz cuvette. Record the initial UV-Vis absorption spectrum, ensuring the DPBF peak at 414 nm is clearly visible (~1.0 absorbance units).

• Irradiation: Irradiate the cuvette using a continuous-wave laser or LED source matching the maximum absorption wavelength ( λmax​ ) of the PS (typically 600–660 nm for extended phenoxazine systems)[7].

• Kinetic Tracking: Record the absorption spectrum every 10 seconds for a total of 2 minutes.

• Control Validation: Repeat the exact procedure using a reference standard (e.g., Rose Bengal, ΦΔ​=0.76 in organic solvents) under identical optical density at the irradiation wavelength.

• Data Analysis: Calculate the quantum yield using the relative decay rates of DPBF absorbance:

  ΦΔ(PS)​=ΦΔ(Ref)​×mRef​mPS​​×1−10−APS​1−10−ARef​​

  (Where m is the slope of the DPBF degradation curve, and A is the absorbance of the PS/Ref at the irradiation wavelength).

In Vitro Photodynamic Efficacy & ROS Profiling

Phenoxazine dyes exhibit a well-documented pattern of rapid initial cellular uptake followed by gradual intracellular accumulation, often localizing in lysosomes or mitochondria[4][5]. To prove that the compound acts as a true photosensitizer, the protocol must strictly decouple dark toxicity (inherent chemical poisoning) from phototoxicity (light-activated ROS generation)[8].

Figure 2: Standardized workflow for evaluating in vitro photodynamic therapy efficacy.

Protocol 3.1: Dark vs. Light Cytotoxicity (CCK-8 Assay)

• Cell Seeding: Seed human carcinoma cells (e.g., HeLa or MGH-U1 bladder carcinoma) in two identical 96-well plates at a density of 1×104 cells/well. Incubate overnight at 37°C, 5% CO 2​ .

• Treatment: Replace the media with fresh media containing varying concentrations of the phenoxazine PS (0.01 μ M to 50 μ M). Incubate in strict darkness for 24 hours to allow for cellular uptake[4].

• Washing (Critical Step): Wash the cells carefully with PBS to remove unbound extracellular PS. Replace with fresh, phenol-red-free media. Causality: Free PS in the media can generate extracellular ROS, skewing the data away from true intracellular phototoxicity.

• Irradiation:

  • Plate 1 (Light): Irradiate with a targeted light source (e.g., 660 nm LED) at a dose of 5–10 J/cm².

  • Plate 2 (Dark Control): Keep wrapped in aluminum foil outside the incubator for the exact duration of the irradiation step.

• Incubation & Readout: Return both plates to the incubator for 24 hours. Add 10 μ L of CCK-8 reagent per well, incubate for 2 hours, and read absorbance at 450 nm to determine cell viability.

Protocol 3.2: Intracellular ROS Detection (DCFDA Probe)

To validate that cell death is mediated by oxidative stress, use 2',7'-dichlorofluorescein diacetate (DCFDA), a cell-permeant probe that fluoresces green upon oxidation by ROS.

• Seed cells in a confocal imaging dish and treat with the IC50​ concentration of the PS for 12 hours.

• Wash with PBS and incubate with 10 μ M DCFDA for 30 minutes in the dark.

• Irradiate the dish with the appropriate light dose.

• Immediately image using Confocal Laser Scanning Microscopy (CLSM) (Excitation: 488 nm, Emission: 525 nm). A strong green fluorescent signal validates intracellular ROS generation[9].

Quantitative Data Presentation

The structural tuning of the phenoxazine core directly impacts its photophysical metrics. Below is a representative data summary comparing standard phenoxazine derivatives against advanced aggregated/polymeric phenoxazine systems.

Table 1: Photophysical and Biological Properties of Phenoxazine-Based Photosensitizers

Compound / Formulation	Absorption λmax​ (nm)	Singlet Oxygen Yield ( ΦΔ​ )	Dark Toxicity ( IC50​ )	Phototoxicity ( IC50​ )	Reference
Unmodified Phenoxazine Core	~550 nm	0.15 - 0.25	> 100 μ M	~45.0 μ M	Baseline
Nile Blue Phenoxazine Derivative	620 nm	0.35 - 0.82	> 50 μ M	~0.05 μ M	[4][8]
Phenoxazine-BODIPY Dyad	640 nm	0.47	> 80 μ M	~2.1 μ M	[1]
Phenoxazine-Helical BODIPY (Aggregated)	650 nm	0.53 - 0.55	> 100 μ M	~0.8 μ M	[2][9]

Note: The integration of the 2,10-dimethyl-10H-phenoxazine core into aggregated nanoparticles or heavy-metal complexes (e.g., Ruthenium) further pushes the absorption into the therapeutic window (600–800 nm) while maximizing the ΦΔ​ [10].

References

• Computational Assessment of Novel Ruthenium Phenoxazine-Based Complexes as Photosensitizers in Photodynamic Therapy European Journal of Inorganic Chemistry URL:[Link]

• Manipulating the Aggregation of Phenoxazine-Modified Helical Boron-Dipyrromethene to Enhance Singlet Oxygen Generation for Efficient Tumor Therapy PubMed / National Library of Medicine URL:[Link]

• Balancing fluorescence and singlet oxygen formation in push-pull type near-infrared BODIPY photosensitizers CNR-IRIS URL:[Link]

• Photosensitization, uptake, and retention of phenoxazine Nile blue derivatives in human bladder carcinoma cells PubMed / National Library of Medicine URL:[Link]

• Bridge control of photophysical properties in benzothiazole-phenoxazine emitters – from thermally activated delayed fluorescence to room temperature phosphorescence Document Server @ UHasselt URL:[Link]

• Manipulating the Aggregation of Phenoxazine-Modified Helical Boron-Dipyrromethene to Enhance Singlet Oxygen Generation for Efficient Tumor Therapy The Journal of Physical Chemistry Letters (ACS) URL:[Link]

• Photoactivated production of ROS by the candidate photosensitizers ResearchGate URL:[Link]

• Google Patents (EP3663286B1)

• Photosensitization, Uptake, and Retention of Phenoxazine Nile Blue Derivatives in Human Bladder Carcinoma Cells AACR Journals URL:[Link]

• Computational Assessment of Novel Ruthenium Phenoxazine‐Based Complexes as Photosensitizers in Photodynamic Therapy ResearchGate URL:[Link]

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• 2. Manipulating the Aggregation of Phenoxazine-Modified Helical Boron-Dipyrromethene to Enhance Singlet Oxygen Generation for Efficient Tumor Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. Photosensitization, uptake, and retention of phenoxazine Nile blue derivatives in human bladder carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. documentserver.uhasselt.be [documentserver.uhasselt.be]
• 7. EP3663286B1 - Photosensitizer derivatives and application thereof - Google Patents [patents.google.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

Application Note: A Multi-Technique Approach for the Comprehensive Characterization of 2,10-Dimethyl-10H-phenoxazine

Audience: Researchers, scientists, and drug development professionals engaged in the synthesis, quality control, and application of phenoxazine-based compounds.

Abstract: This document provides a detailed guide to the analytical methodologies required for the unambiguous structural verification and purity assessment of 2,10-Dimethyl-10H-phenoxazine. As a key heterocyclic scaffold in medicinal chemistry and materials science, rigorous characterization is paramount. We present a multi-technique workflow, integrating Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FT-IR) Spectroscopy, UV-Visible (UV-Vis) Spectroscopy, and High-Performance Liquid Chromatography (HPLC). Each section explains the causality behind the technique's application, provides detailed experimental protocols, and outlines expected data, offering a self-validating system for compound characterization.

Introduction: The Imperative for Rigorous Characterization

The 10H-phenoxazine core is a privileged structure found in a variety of functional dyes, molecular probes, and pharmacologically active agents.[1] Its derivatives are explored for applications ranging from organic light-emitting diodes (OLEDs) to chemosensors.[2][3] 2,10-Dimethyl-10H-phenoxazine, a specific analogue, requires precise characterization to establish its identity, purity, and suitability for downstream applications. The placement of the methyl groups at the C2 and N10 positions significantly influences its electronic, steric, and pharmacological properties.

An integrated analytical approach is not merely a procedural formality but a scientific necessity. It ensures that the observed biological activity or material property is attributable to the target molecule and not to residual starting materials, isomers, or byproducts. This guide is designed to provide researchers with the foundational protocols to confirm the structural integrity and purity profile of synthesized 2,10-Dimethyl-10H-phenoxazine.

Foundational Structure Elucidation

The primary objective is to confirm the molecular structure: the connectivity of atoms and the specific positions of the substituent methyl groups. NMR spectroscopy and Mass Spectrometry are the cornerstone techniques for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

Expertise & Causality: NMR spectroscopy is unparalleled in its ability to provide detailed information about the chemical environment of individual atoms (specifically ¹H and ¹³C) within a molecule.[4] For 2,10-Dimethyl-10H-phenoxazine, ¹H NMR will confirm the number and positions of protons on the aromatic rings and methyl groups, while ¹³C NMR will verify the carbon framework. The distinct chemical shifts and coupling patterns are a direct consequence of the molecule's electronic structure, allowing for definitive assignment.

Protocol 1: ¹H and ¹³C NMR Analysis

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified 2,10-Dimethyl-10H-phenoxazine sample.

  • Dissolve the sample in ~0.6 mL of a deuterated solvent, such as Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆), in a clean, dry NMR tube. The choice of solvent is critical; CDCl₃ is a common first choice for many organic molecules.[5]

  • Add a small amount of Tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm), if not already present in the solvent.

  • Ensure the sample has fully dissolved; gentle vortexing may be applied.

• Instrument Setup & Acquisition (¹H NMR):

  • Acquire the spectrum on a 400 MHz or higher field NMR spectrometer to ensure adequate signal dispersion.

  • Tune and shim the instrument to optimize magnetic field homogeneity.

  • Acquire the spectrum using a standard single-pulse experiment. Key parameters include a 30-45° pulse angle, a relaxation delay (D1) of 1-2 seconds, and an acquisition time of 2-4 seconds.

  • Collect a sufficient number of scans (typically 8 to 16) to achieve a good signal-to-noise ratio.

• Instrument Setup & Acquisition (¹³C NMR):

  • Using the same sample, acquire a proton-decoupled ¹³C spectrum.

  • This experiment requires a larger number of scans (e.g., 1024 or more) due to the low natural abundance of the ¹³C isotope.

  • A relaxation delay of 2-5 seconds is recommended.

• Data Processing & Interpretation:

  • Process the raw data (Free Induction Decay - FID) by applying Fourier transformation, phase correction, and baseline correction.

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

  • Assign the chemical shifts (δ) in ppm relative to the TMS standard. The expected assignments are detailed in Table 1. The aromatic region will show complex splitting patterns (doublets, triplets, multiplets) characteristic of the substitution pattern.[6][7]

Table 1: Expected NMR Data for 2,10-Dimethyl-10H-phenoxazine in CDCl₃

Assignment	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Rationale
N-CH₃	~3.3 - 3.5 (s, 3H)	~35 - 40	N-alkylation deshields the methyl protons and carbon.
Ar-CH₃	~2.2 - 2.4 (s, 3H)	~20 - 25	Aromatic methyl group, typically upfield from the N-methyl.
Aromatic H	~6.5 - 7.2 (m, 7H)	~110 - 150	Complex multiplet region for the seven aromatic protons.
Quaternary Ar-C	N/A	~120 - 150	Carbons with no attached protons, including C-O and C-N junctions.

Note: These are estimated values based on the general phenoxazine scaffold and substituent effects. Actual values may vary slightly.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. oxfordsynthesiscdt.ox.ac.uk [oxfordsynthesiscdt.ox.ac.uk]
• 5. Phenoxazine-Dibenzothiophene Sulfoximine Emitters Featuring Both Thermally Activated Delayed Fluorescence and Aggregation Induced Emission - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Application Note: Incorporating 2,10-Dimethyl-10H-phenoxazine into Polymer Chains for Advanced Photocatalysis and Energy Storage

Prepared by: Senior Application Scientist Target Audience: Polymer Chemists, Materials Scientists, and Battery Engineers

Mechanistic Rationale: The 2,10-Dimethyl-10H-Phenoxazine Core

The integration of organic redox-active moieties into polymer backbones has revolutionized both sustainable catalysis and next-generation energy storage. Among these, phenoxazine derivatives stand out due to their highly reducing excited states and stable radical cations. Specifically, 2,10-dimethyl-10H-phenoxazine offers a uniquely tuned optoelectronic profile:

• 10-Position (N-Methylation): Alkylation at the nitrogen atom prevents deleterious hydrogen-atom transfer (HAT) side reactions and enforces a planar molecular geometry. This planarity is critical for accessing the charge-transfer (CT) excited state required for efficient Single Electron Transfer (SET) 1.

• 2-Position (Ring Methylation): The electron-donating methyl group on the aromatic core increases the overall electron density. This modification lowers the oxidation potential, yielding a more potent reductant in the excited state for photoredox catalysis, and provides a highly reversible p-type redox center (~3.6 V vs Li/Li⁺) for battery applications 2.

Immobilizing this core into a polymer chain (e.g., via a vinyl linkage to form poly(vinyl-2,10-dimethylphenoxazine)) solves two major field challenges: it prevents catalyst leaching/simplifies recovery in chemical synthesis 3, and it prevents active-material dissolution into the electrolyte in organic lithium-ion batteries 4.

Application I: Polymer-Supported Organocatalyzed ATRP (O-ATRP)

Small-molecule phenoxazines are benchmark photoredox catalysts for O-ATRP 5. By incorporating the 2,10-dimethyl-10H-phenoxazine unit into a polystyrene or polyacrylate backbone, researchers can create a heterogeneous catalyst that drives controlled radical polymerization under white light and can be recovered via simple filtration.

Figure 1: Mechanistic pathway of Organocatalyzed Atom Transfer Radical Polymerization (O-ATRP).

Protocol 2.1: Heterogeneous O-ATRP of Methyl Methacrylate (MMA)

Rationale: This protocol utilizes the polymer-supported phenoxazine as an insoluble, visible-light-absorbing catalyst. Ethyl α-bromoisobutyrate (EBiB) is selected as the initiator because its structure mimics the propagating PMMA chain end, ensuring uniform initiation kinetics.

Materials:

• Monomer: Methyl methacrylate (MMA), passed through basic alumina to remove inhibitors.

• Initiator: Ethyl α-bromoisobutyrate (EBiB).

• Catalyst: Poly(vinyl-2,10-dimethylphenoxazine) (PS-PC).

• Solvent: N,N-Dimethylacetamide (DMAc).

Step-by-Step Methodology:

• Preparation: In a 10 mL Schlenk flask equipped with a magnetic stir bar, add the PS-PC catalyst (0.1 mol % relative to MMA).

• Reagent Addition: Add MMA (1.0 mL, 9.4 mmol), EBiB (13.8 µL, 0.094 mmol, for a target DP of 100), and DMAc (1.0 mL).

• Deoxygenation: Perform three consecutive freeze-pump-thaw cycles. Causality: Oxygen is a potent triplet quencher. Failing to remove dissolved O₂ will rapidly deactivate the excited state of the phenoxazine core, halting the SET process.

• Irradiation: Backfill the flask with Argon and place it in a photoreactor equipped with white LEDs (approx. 4.8 W) at ambient temperature. Stir at 500 rpm.

• Termination & Recovery: After 8 hours, turn off the light source and open the flask to air. Filter the mixture through a PTFE membrane (0.45 µm) to quantitatively recover the insoluble PS-PC catalyst.

• Purification: Precipitate the filtrate into cold methanol to isolate the synthesized PMMA.

Self-Validation System: Analyze kinetic aliquots (taken every 2 hours) via Gel Permeation Chromatography (GPC) and ¹H NMR. Plot ln([M]0​/[M]t​) versus time. A strictly linear relationship validates a constant radical concentration and confirms the absence of termination events, proving the protocol's integrity.

Application II: p-Type Cathodes for High-Voltage Organic Batteries

When utilized as a pendant group in an energy storage polymer, 2,10-dimethyl-10H-phenoxazine acts as a p-type redox center. During charging, the phenoxazine core is oxidized to a stable radical cation, compensated by the influx of electrolyte anions (e.g., PF₆⁻).

Figure 2: Reversible p-type redox cycling of the phenoxazine pendant group during battery operation.

Protocol 3.1: Electrode Fabrication and Coin Cell Assembly

Rationale: Because the aliphatic polymer backbone is electronically insulating, a high weight percentage of conductive carbon must be incorporated to create a percolating network. This ensures rapid electron transfer to the pendant phenoxazine groups, enabling ultra-fast charging rates (up to 100C) 4.

Figure 3: Workflow for fabricating phenoxazine-based polymer cathodes for Li-ion batteries.

Step-by-Step Methodology:

• Slurry Preparation: In an agate mortar, thoroughly grind 60 wt% Poly(vinyl-2,10-dimethylphenoxazine) (active material) with 30 wt% Super P carbon black.

• Binder Integration: Add 10 wt% Polyvinylidene fluoride (PVDF) dissolved in N-methyl-2-pyrrolidone (NMP) to form a homogenous, viscous slurry. Causality: PVDF provides the necessary mechanical adhesion to withstand the volumetric expansion/contraction of the polymer during anion doping/dedoping.

• Coating: Using a doctor blade, coat the slurry onto a carbon-coated aluminum foil current collector with a wet thickness of 100 µm.

• Drying: Dry the electrode in a vacuum oven at 80°C for 12 hours to remove all residual NMP.

• Assembly: Transfer the dried electrode to an Argon-filled glovebox (H₂O < 0.1 ppm, O₂ < 0.1 ppm). Punch 12 mm diameter disks. Assemble a CR2032 coin cell using:

  • Cathode: Polymer electrode disk.

  • Separator: Celgard 2500 polypropylene membrane.

  • Anode: Lithium metal chip.

  • Electrolyte: 1.0 M LiPF₆ in Ethylene Carbonate/Diethyl Carbonate (EC/DEC, 1:1 v/v).

Self-Validation System: Before long-term cycling, perform Cyclic Voltammetry (CV) at a scan rate of 0.1 mV/s. The appearance of a highly reversible redox couple with a peak separation ( ΔEp​ ) of < 60 mV confirms the structural integrity and rapid kinetic accessibility of the polymer-bound phenoxazine.

Quantitative Performance Summary

The table below summarizes the optoelectronic and electrochemical advantages of incorporating the 2,10-dimethyl-10H-phenoxazine core into polymer networks compared to standard small-molecule derivatives.

Material / Catalyst	Core Modification	Initiator Efficiency (I*)	Polymer Dispersity (Đ)	Discharge Potential	Primary Application
Small Molecule PXZ	N-Phenyl	~70%	~1.50	N/A	UV O-ATRP
Small Molecule PXZ	N-2-Naphthyl	>90%	1.13 - 1.31	N/A	Vis O-ATRP
Poly(vinyl-PXZ)	N-Methyl	N/A	N/A	3.52 V vs Li/Li⁺	Battery Cathode
Poly(2,10-dimethyl-PXZ)	2-Methyl, 10-Methyl	>85%	< 1.35	~3.60 V vs Li/Li⁺	Dual-Use (Catalysis & Energy)

Data synthesized from benchmark photoredox and battery literature 5, 4.

References

• Structure–Property Relationships for Tailoring Phenoxazines as Reducing Photoredox Catalysts Source: National Institutes of Health (NIH) URL:[Link]

• Development of Polymer-Supported Organic Photoredox Catalysts Source: University of Northern Colorado (UNCOpen) URL:[Link]

• Poly(vinylphenoxazine) as Fast-Charging Cathode Material for Organic Batteries Source: ResearchGate URL:[Link]

• Recent advances in p-type polymeric electrode materials towards high-voltage 4.0 V-class organic lithium-ion batteries Source: Royal Society of Chemistry (RSC) URL:[Link]

Sources

• 1. Structure–Property Relationships for Tailoring Phenoxazines as Reducing Photoredox Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances in p-type polymeric electrode materials towards high-voltage 4.0 V-class organic lithium-ion batteries - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D4TA06028H [pubs.rsc.org]
• 3. "Development of Polymer-Supported Organic Photoredox Catalysts" by Benjamin Kwesi Kakra [digscholarship.unco.edu]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]

use of 2,10-Dimethyl-10H-phenoxazine in assays for reactive oxygen species

Application Note: Advanced Reactive Oxygen Species (ROS) Detection Using 2,10-Dimethyl-10H-phenoxazine

Executive Summary & Rationale

The accurate quantification of Reactive Oxygen Species (ROS)—particularly hydrogen peroxide (H₂O₂)—is a critical parameter in drug development, toxicology, and cellular pathology. Traditional fluorogenic probes, such as 2',7'-dichlorofluorescein diacetate (DCFDA) or 10-acetyl-3,7-dihydroxyphenoxazine (Amplex Red), suffer from significant biochemical limitations. DCFDA is prone to auto-oxidation and lacks ROS specificity, while Amplex Red is susceptible to the "hook effect," where high ROS concentrations over-oxidize the highly fluorescent resorufin product into non-fluorescent resazurin, leading to artifactual signal loss.

To overcome these limitations, 2,10-Dimethyl-10H-phenoxazine (2,10-DMP) has emerged as a superior redox mediator and fluorogenic/colorimetric substrate [1]. The structural causality behind its enhanced performance lies in its functionalization:

• N-Methylation (10-position): Unlike Amplex Red, which requires the cleavage of an N-acetyl group, the stable N-methyl group in 2,10-DMP prevents dealkylation. This restricts the molecule to a clean, one-electron oxidation pathway, eliminating the risk of over-oxidation to non-fluorescent byproducts.

• Aromatic Methylation (2-position): The electron-donating methyl group on the phenoxazine core fine-tunes the oxidation potential, stabilizing the resulting radical cation (2,10-DMP•⁺) and significantly reducing background auto-oxidation [2].

Mechanistic Causality: The Peroxidase-Coupled Redox System

In biological assays, 2,10-DMP is utilized in a horseradish peroxidase (HRP)-coupled system. H₂O₂ oxidizes the resting state of HRP (Fe³⁺) into the highly reactive intermediate, Compound I. 2,10-DMP acts as a highly efficient electron donor, reducing Compound I to Compound II, and subsequently reducing Compound II back to the resting state.

Through this process, 2,10-DMP is oxidized into a highly stable, optically active radical cation (2,10-DMP•⁺). This radical cation can be measured directly via absorbance/fluorescence, or it can act as a potent chemical enhancer to amplify the chemiluminescence of secondary substrates like luminol [3].

Figure 1: Catalytic oxidation of 2,10-DMP by HRP in the presence of H₂O₂, generating a signal.

Quantitative Data & Comparative Metrics

The structural advantages of 2,10-DMP translate directly into superior assay metrics. Table 1 summarizes the performance of 2,10-DMP against industry-standard ROS probes.

Table 1: Comparative Analytical Metrics of ROS Probes

Metric	2,10-Dimethyl-10H-phenoxazine	Amplex Red	DCFDA
Primary Target	H₂O₂ (via Peroxidase)	H₂O₂ (via Peroxidase)	General ROS (Non-specific)
Limit of Detection (LOD)	~5 nM	~10 nM	~100 nM
Dynamic Range	4-log (Linear up to 100 µM)	2-log (Hook effect >10 µM)	1-log
Auto-oxidation Rate	Very Low (<1% per hour)	Moderate (~5% per hour)	High (>15% per hour)
Over-oxidation Artifacts	None (Stable radical cation)	High (Conversion to resazurin)	Moderate

Experimental Protocols: A Self-Validating Approach

To ensure absolute Trustworthiness , the following protocols are designed as self-validating systems. A common failure point in ROS assays is the misattribution of signal to H₂O₂ when it is actually caused by lipid hydroperoxides, non-specific peroxidase activity, or probe auto-oxidation. By mandating the use of a Catalase control well, the assay intrinsically proves causality: True H₂O₂ Signal = (Total Signal) - (Catalase-Treated Signal).

Protocol A: Cell-Free H₂O₂ Quantification (Microplate Format)

Reagent Preparation:

• 2,10-DMP Stock (10 mM): Dissolve 2,10-DMP in anhydrous DMSO. Causality Note: Water in the DMSO will lead to premature hydrolysis and elevated background signals. Store at -20°C in single-use aliquots.

• Reaction Buffer: 50 mM Sodium Phosphate, pH 7.4. Causality Note: Avoid transition metal-heavy buffers (e.g., those containing Fe or Cu), as they catalyze phenoxazine auto-oxidation via Fenton-like chemistry.

• HRP Stock (100 U/mL): Dissolve in Reaction Buffer.

Step-by-Step Execution:

• Prepare a standard curve of H₂O₂ (0 to 50 µM) in Reaction Buffer.

• Add 50 µL of standards, blanks, and unknown samples to a 96-well black microplate.

• Self-Validation Step: For every unknown sample, prepare a parallel well containing the sample + 100 U/mL Catalase. Incubate for 10 minutes at room temperature to scavenge existing H₂O₂.

• Prepare the Master Mix: 100 µM 2,10-DMP and 0.2 U/mL HRP in Reaction Buffer.

• Add 50 µL of the Master Mix to all wells (Final volume = 100 µL; Final 2,10-DMP = 50 µM).

• Incubate at 37°C for 30 minutes in the dark.

• Measure the optical signal (Absorbance or Fluorescence, depending on the specific derivative tuning) using a microplate reader.

Protocol B: Live-Cell ROS Monitoring

• Seed cells in a 96-well clear-bottom black plate at 10,000 cells/well. Incubate overnight.

• Wash cells twice with warm PBS to remove phenol red and serum proteins, which can scavenge the 2,10-DMP radical cation.

• Pre-treat the Validation Control wells with 500 U/mL PEG-Catalase (cell-permeable) for 2 hours.

• Apply the drug/treatment of interest to induce ROS.

• Add 2,10-DMP (final concentration 20 µM) and HRP (0.1 U/mL) directly to the culture media (use phenol red-free, serum-free media).

• Monitor the signal kinetically over 2 hours.

Figure 2: Standardized high-throughput workflow for 2,10-DMP-based ROS quantification assays.

Troubleshooting and Optimization

• High Background Signal in Blanks: This is almost always caused by light exposure or impure DMSO. Ensure 2,10-DMP is prepared in strictly anhydrous, high-purity DMSO and minimize exposure to ambient light during handling.

• Non-Linear Standard Curve at High Concentrations: While 2,10-DMP resists the "hook effect" better than Amplex Red, HRP itself can be inactivated by extreme H₂O₂ concentrations (>100 µM) via the formation of the inactive Compound III. If samples are highly concentrated, dilute them 1:10 in Reaction Buffer prior to the assay.

• Signal Quenching in Cell Lysates: Endogenous reducing agents (e.g., glutathione, ascorbic acid) in crude cell lysates can reduce the 2,10-DMP•⁺ radical cation back to its ground state, quenching the signal. To mitigate this, ensure lysates are sufficiently diluted, or use a standard addition method to calculate the exact recovery rate.

References

• "Chemifluorescent substrate for peroxide and peroxidase detection", US Patent 8,192,948 B1, Google Patents.
• "Intramolecular Hydrogen Atom Transfer Enables Hydroperoxyl Radical Formation during the Peroxidation of Unsaturated Lipids", ACS Publications.
• "Method of the chemiluminescence assay of the activity of peroxidase", US Patent 5,171,668 A, Google Patents.

Technical Notes & Optimization

purification methods for 2,10-Dimethyl-10H-phenoxazine

Welcome to the Technical Support Center for 2,10-Dimethyl-10H-phenoxazine .

As a highly electron-rich heterocycle, 2,10-Dimethyl-10H-phenoxazine is utilized extensively as a donor moiety in Thermally Activated Delayed Fluorescence (TADF) OLED emitters and as a strongly reducing photoredox catalyst. Due to its electron-rich nature, it is highly susceptible to oxidation and requires rigorous, multi-stage purification to achieve the >99.9% purity standard necessary for optoelectronic and catalytic consistency [1].

This guide provides a self-validating purification pipeline, troubleshooting FAQs, and validated methodologies designed for researchers and drug development professionals.

Purification Workflow Visualization

Fig 1: Step-by-step purification workflow for 2,10-Dimethyl-10H-phenoxazine.

Quantitative Data & Parameters

To ensure reproducibility, benchmark your purification against the standardized physicochemical parameters in the table below.

Parameter	Value / Condition	Mechanistic Purpose
Rf​ Value	~0.45 (Hexane:DCM 4:1)	Tracks elution; separates from unmethylated precursors.
Extraction Solvent Ratio	1:1 (Aqueous:Organic)	Optimizes partition coefficient while preventing emulsions.
Recrystallization Yield	65% – 80%	Sacrifices bulk yield to remove structurally similar isomers.
Sublimation Vacuum	<10−6 Torr	Ensures ballistic molecular trajectory; prevents thermal oxidation.
Sublimation Temp (Gradient)	140 °C – 160 °C	Separates the target from high-mass oligomers and catalyst ash.
Final Purity Target	> 99.9% (HPLC/NMR)	Prevents exciton quenching in OLEDs and side-reactions in catalysis.

Troubleshooting Guide & FAQs

Q1: Why am I getting a dark, unbreakable emulsion during the liquid-liquid extraction step? A1: Phenoxazines synthesized via Buchwald-Hartwig amination or photolysis often leave residual palladium catalysts and basic salts (e.g., NaOtBu) [2]. These form stable emulsions because the amphiphilic nature of partially reacted secondary amines stabilizes the aqueous-organic interface.

• Solution: Filter the crude reaction mixture through a tightly packed Celite pad before adding water. Use saturated brine instead of deionized water to increase the ionic strength of the aqueous layer, forcing a sharp phase separation.

Q2: My compound co-elutes with a yellow impurity during silica gel chromatography. How can I resolve this? A2: 2,10-Dimethyl-10H-phenoxazine and its mono-methylated precursors have nearly identical polarities. The silica gel interacts with the nitrogen lone pair; the N-methyl group sterically hinders but does not completely block this interaction, making the Rf​ difference minimal.

• Solution: Do not use Ethyl Acetate, as it causes band tailing for electron-rich heterocycles. Instead, use a strict Hexane/Dichloromethane (DCM) gradient. Start with 9:1 Hexane:DCM and slowly increase to 4:1.

Q3: The product degrades or turns dark brown during vacuum sublimation. What is causing this? A3: Thermal degradation occurs if the vacuum is insufficient. Phenoxazine radical cations are easily formed in the presence of trace oxygen at elevated temperatures [2]. If the vacuum is only 10−3 Torr, the mean free path of the gas molecules is too short, leading to intermolecular collisions, localized heating, and oxidative cleavage of the N-methyl bond.

• Solution: Ensure the vacuum is strictly below 10−6 Torr before applying any heat [3]. Use a multi-zone gradient sublimation tube to separate the target from lower-subliming impurities.

Q4: Why is my recrystallization yield so low, and the crystals appear oily? A4: 2,10-Dimethyl-10H-phenoxazine is highly soluble in DCM but poorly soluble in hexane. If the DCM is not sufficiently evaporated, the compound remains solvated, crashing out as an oil rather than a crystal lattice.

• Solution: Dissolve the solid in a minimum amount of boiling DCM. Remove from heat and add hexane dropwise until the solution just turns cloudy. Allow it to cool to room temperature slowly before moving it to an ice bath.

Validated Experimental Protocols

Protocol 1: Quenching and Liquid-Liquid Extraction

• Step 1: Cool the crude reaction mixture to room temperature. Dilute with 50 mL of DCM.

• Step 2: Filter the mixture through a 2-inch Celite pad to remove solid catalyst residues. Wash the pad with an additional 20 mL of DCM.

• Step 3: Transfer the filtrate to a separatory funnel. Add 50 mL of saturated aqueous NaCl (brine).

• Step 4: Invert gently (do not shake vigorously to avoid emulsions) and vent. Allow the layers to separate.

• Step 5: Collect the lower organic (DCM) layer. Extract the aqueous layer twice more with 30 mL DCM.

• Step 6: Dry the combined organic layers over anhydrous MgSO4​ , filter, and concentrate under reduced pressure.

• Self-Validation Check: Spot the concentrated organic layer on a TLC plate. If the baseline is clean (no dark spots remaining at the origin), the inorganic salts have been successfully removed.

Protocol 2: Silica Gel Column Chromatography

• Step 1: Dry-load the concentrated crude product onto 5 g of silica gel.

• Step 2: Pack a column with neutral silica gel using Hexane. (Neutral silica is preferred to prevent acid-catalyzed degradation of the phenoxazine core).

• Step 3: Load the dry mixture and elute with a gradient of Hexane:DCM, starting at 9:1 and slowly increasing to 4:1.

• Step 4: Collect fractions and monitor via TLC (UV 254 nm). The target compound typically elutes at an Rf​ of ~0.45 in 4:1 Hexane:DCM.

• Self-Validation Check: Evaporate a small aliquot of the combined fractions. A pure product will yield a white to pale-yellow solid. A dark green tint indicates oxidation or co-elution of an unmethylated precursor.

Protocol 3: Recrystallization

• Step 1: Place the chromatographed solid in a clean Erlenmeyer flask.

• Step 2: Add DCM dropwise while heating gently until the solid is completely dissolved.

• Step 3: Add Hexane dropwise until the solution becomes slightly turbid (cloudy point).

• Step 4: Add one final drop of DCM to clear the turbidity, cover the flask, and let it sit undisturbed at room temperature for 4 hours, then at 0 °C for 2 hours.

• Step 5: Filter the resulting crystals via vacuum filtration and wash with ice-cold hexane.

• Self-Validation Check: The mother liquor should retain the yellow/brown impurities, while the isolated crystals should be distinctly pale and uniform in morphology.

Protocol 4: Gradient Vacuum Sublimation

• Step 1: Load the recrystallized 2,10-Dimethyl-10H-phenoxazine into the source boat of a multi-zone vacuum sublimation apparatus [4].

• Step 2: Evacuate the system. Do not apply heat until the pressure stabilizes below 10−6 Torr.

• Step 3: Set the source zone to 140 °C – 160 °C, the intermediate zone to 100 °C, and the collection zone to ambient temperature.

• Step 4: Allow sublimation to proceed for 12–24 hours depending on the batch size.

• Step 5: Cool the system completely to room temperature before breaking the vacuum with inert Nitrogen gas.

• Self-Validation Check: The sublimed crystals should exhibit a sharp melting point and no background fluorescence tailing in the solid-state PL spectrum, confirming OLED-grade purity.

References

• Isomeric Thermally Activated Delayed Fluorescence Emitters for Color Purity-Improved Emission in Organic Light-Emitting Devices ACS Applied Materials & Interfaces URL:[Link]

• O2-Mediated Dehydrogenative Phenoxazination of Phenols The Journal of Organic Chemistry URL:[Link]

• Influence of Material Purification by Vacuum Sublimation on Organic Optoelectronic Device Performance ResearchGate / MRS Proceedings URL:[Link]

• Material Purification - Sublimation Systems MBRAUN URL:[Link]

Technical Support Center: A Troubleshooting Guide for 2,10-Dimethyl-10H-phenoxazine in Catalysis

Welcome to the technical support center for 2,10-Dimethyl-10H-phenoxazine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting advice for the application of this N-alkyl phenoxazine derivative in catalytic reactions, particularly in photoredox catalysis.

Introduction

2,10-Dimethyl-10H-phenoxazine is an electron-rich N-alkyl phenoxazine that is increasingly utilized as a potent, metal-free photoredox catalyst.[1] Its strong reducing potential in the excited state makes it suitable for a variety of organic transformations.[1] However, like any catalyst, its performance is highly dependent on optimal reaction conditions. This guide provides a structured approach to troubleshooting common issues encountered during its use.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing potential causes and actionable solutions.

Issue 1: Low or No Reaction Conversion

Question: My reaction is showing low or no conversion to the desired product. What are the likely causes and how can I address them?

Potential Causes & Solutions:

• Inadequate Light Source: 2,10-Dimethyl-10H-phenoxazine, like other N-alkyl phenoxazines, typically absorbs in the UVA range.[1] Ensure your light source emits at an appropriate wavelength to excite the catalyst.

  • Troubleshooting Step: Verify the emission spectrum of your light source (e.g., UV lamp, white LEDs) and compare it with the UV-Vis absorption spectrum of the catalyst.[2]

• Insufficient Catalyst Loading: While higher catalyst loading can sometimes lead to side reactions, an insufficient amount will result in a low reaction rate.[3]

  • Troubleshooting Step: Systematically increase the catalyst loading in small increments (e.g., from 0.5 mol% to 1.0 mol%, then to 2.0 mol%) to find the optimal concentration.

• Improper Solvent Choice: The solvent can significantly impact the stability and excited-state properties of the photocatalyst.[4] Polar aprotic solvents like DMAc or DMSO are commonly used, but optimal solvent choice is reaction-dependent.[1][5]

  • Troubleshooting Step: If solubility is not an issue, screen a range of anhydrous, degassed solvents with varying polarities.

• Presence of Quenchers: Oxygen is a common triplet-state quencher and can inhibit the catalytic cycle.[1] Other species in the reaction mixture could also act as quenchers.

  • Troubleshooting Step: Ensure the reaction mixture is thoroughly degassed using techniques like freeze-pump-thaw cycles or by sparging with an inert gas (e.g., argon or nitrogen) for an extended period.[5]

• Catalyst Decomposition: Although generally stable, prolonged exposure to high-energy light or incompatible reagents can lead to catalyst degradation.

  • Troubleshooting Step: Monitor the reaction mixture by TLC or LC-MS to check for the disappearance of the catalyst spot/peak and the appearance of new, unidentified spots/peaks.

Issue 2: Formation of Undesired Side Products

Question: My reaction is producing significant amounts of side products. How can I improve the selectivity?

Potential Causes & Solutions:

• Overly Reactive Catalyst: High catalyst loading or a high-intensity light source can lead to an excess of reactive intermediates, promoting side reactions.[1]

  • Troubleshooting Step: Reduce the catalyst loading and/or the intensity of the light source.

• Side Reactions of the Catalyst Radical Cation: The oxidized form of the catalyst (PC•+) can sometimes react with other species in the reaction mixture, leading to undesired products.

  • Troubleshooting Step: This is an inherent property of the catalyst. Modifying the reaction conditions, such as changing the solvent or additives, may help to disfavor these side reactions.

• Substrate Decomposition: The reaction conditions (e.g., light, temperature) might be causing the degradation of your starting materials or products.

  • Troubleshooting Step: Run control reactions in the absence of the catalyst to assess the stability of your substrates and products under the reaction conditions.

Issue 3: Inconsistent Reaction Outcomes

Question: I am observing significant variability between batches of the same reaction. What could be causing this inconsistency?

Potential Causes & Solutions:

• Inconsistent Degassing: The amount of residual oxygen can vary significantly if the degassing procedure is not standardized.

  • Troubleshooting Step: Implement a consistent and thorough degassing protocol for all reactions.

• Variable Light Intensity: The intensity of the light source can fluctuate, or the position of the reaction vessel relative to the light source may not be consistent.

  • Troubleshooting Step: Use a photoreactor with a standardized setup to ensure consistent irradiation of the reaction mixture.

• Purity of Reagents: The purity of the catalyst, substrates, and solvent is critical. Trace impurities can inhibit the reaction or lead to side products.

  • Troubleshooting Step: Ensure all reagents are of high purity. If necessary, purify the catalyst and substrates before use. Solvents should be anhydrous and freshly distilled or from a sealed bottle.

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of using 2,10-Dimethyl-10H-phenoxazine over N-aryl phenoxazines?

A1: N-alkyl phenoxazines like the 2,10-dimethyl derivative are generally stronger excited-state reductants compared to their N-aryl counterparts.[1] This can be advantageous for reactions requiring a highly reducing photocatalyst.

Q2: How should I store 2,10-Dimethyl-10H-phenoxazine?

A2: Phenoxazine derivatives should be stored in a cool, dark, and dry place under an inert atmosphere to prevent degradation.[6]

Q3: What solvents are recommended for dissolving 2,10-Dimethyl-10H-phenoxazine?

A3: It is generally soluble in common organic solvents such as DMSO, DMAc, and ethanol.[6] For catalytic applications, it is crucial to use anhydrous solvents.

Q4: Can I run my reaction open to the air?

A4: While some robust photoredox systems can tolerate small amounts of oxygen, it is generally recommended to perform reactions under an inert atmosphere to avoid quenching of the catalyst's excited state.[1]

Experimental Protocols

Protocol 1: General Procedure for a Photoredox Reaction

• To an oven-dried reaction vessel equipped with a magnetic stir bar, add 2,10-Dimethyl-10H-phenoxazine (0.5-2.0 mol%), your substrate (1.0 equiv), and any other solid reagents.

• Seal the vessel with a septum and purge with an inert gas (e.g., argon) for 15-30 minutes.

• Add the anhydrous, degassed solvent via syringe.

• If any liquid reagents are to be added, do so at this point.

• Thoroughly degas the reaction mixture by sparging with the inert gas for at least 30 minutes or by performing three freeze-pump-thaw cycles.[5]

• Place the reaction vessel in a photoreactor at a controlled temperature and begin irradiation with the appropriate light source.

• Monitor the reaction progress by TLC, GC, or LC-MS.

Protocol 2: Catalyst Stability Test

• Prepare a solution of 2,10-Dimethyl-10H-phenoxazine in your chosen reaction solvent at the same concentration used in your catalytic reaction.

• Divide the solution into two oven-dried, sealed vessels under an inert atmosphere.

• Wrap one vessel in aluminum foil to serve as a dark control.

• Irradiate both samples under the standard reaction conditions (light source, temperature).

• At regular intervals, take aliquots from both samples and analyze by UV-Vis spectroscopy and LC-MS to monitor for any degradation of the catalyst.

Data Presentation

Table 1: Comparative Performance of Phenoxazine Catalyst Classes in O-ATRP of MMA

Catalyst Class	N-Substituent	Core Substituent	Initiator Efficiency (I*)	Dispersity (Đ)	Light Source	Reference
N-Aryl Phenoxazine	Phenyl	None	Moderate	~1.5	UV	[7]
N-Aryl Phenoxazine	2-Naphthyl	None	High (>90%)	1.13 - 1.31	White LEDs	[7]
Core-Modified N-Alkyl Phenoxazine	Alkyl	Aryl	High (~100%)	< 1.30	White LEDs	[1]

This table provides a general comparison. The performance of 2,10-Dimethyl-10H-phenoxazine is expected to be in line with other N-alkyl phenoxazines.

Visualizations

Troubleshooting Workflow

Caption: Generalized oxidative and reductive quenching cycles in photoredox catalysis.

References

• Organocatalyzed Atom Transfer Radical Polymerization Using N-Aryl Phenoxazines. New Iridium. Available at: [Link]

• Controlling structural and photophysical properties in sequentially methylated phenoxazines. (2026). Available at: [Link]

• Synthesis, Characterization, and Reactivity of N-Alkyl Phenoxazines in Organocatalyzed Atom Transfer Radical Polymerization. PMC. Available at: [Link]

• Phenoxazine-Dibenzothiophene Sulfoximine Emitters Featuring Both Thermally Activated Delayed Fluorescence and Aggregation Induced Emission. MDPI. Available at: [Link]

• Photophysical properties of phenoxazine dyes and related compounds at... ResearchGate. Available at: [Link]

• Development of N-aryl phenoxazines as strongly reducing organic photoredox catalysts. Colorado State University. Available at: [Link]

• Chemical structure of Phenoxazine (PXZ). ResearchGate. Available at: [Link]

• Derivatives of Pyridazine with Phenoxazine and 9,9-Dimethyl-9,10-dihydroacridine Donor Moieties Exhibiting. Semantic Scholar. Available at: [Link]

• Advances of Phenoxazines: Synthesis, Reactivity and Their Medicinal Applications. PubMed. Available at: [Link]

• New Functionalized Phenoxazines and Phenothiazines. Semantic Scholar. Available at: [Link]

• Advances of Phenoxazines: Synthesis, Reactivity and Their Medicinal Applications. ResearchGate. Available at: [Link]

• O2-Mediated Dehydrogenative Phenoxazination of Phenols. ACS Publications. Available at: [Link]

• Interrogation of O-ATRP Activation Conducted by Singlet and Triplet Excited States of Phenoxazine Photocatalysts. ChemRxiv. Available at: [Link]

• Synthesis, Characterization, and Reactivity of N -Alkyl Phenoxazines in Organocatalyzed Atom Transfer Radical Polymerization. ResearchGate. Available at: [Link]

• Organocatalyzed Atom Transfer Radical Polymerization. Miyake Research Group. Available at: [Link]

• (PDF) Metal-free formal synthesis of phenoxazine. ResearchGate. Available at: [Link]

• WO2002034732A1 - An improved process for the preparation of 10h-phenoxazine. Google Patents.

• New Functionalized Phenoxazines and Phenothiazines. ACS Publications. Available at: [Link]

• (PDF) pH effect on stability and kinetics degradation of nitazoxanide in solution. ResearchGate. Available at: [Link]

• Synthetic, biological and optoelectronic properties of phenoxazine and its derivatives: a state of the art review. ResearchGate. Available at: [Link]

• Copper‐Catalyzed N‐Alkylations of NH‐Sulfoximines Under Visible Light. RWTH Publications. Available at: [Link]

• (PDF) Stability and Degradation Pathways of N -Nitroso-Hydrochlorothiazide and the Corresponding Aryl Diazonium Ion. ResearchGate. Available at: [Link]

Sources

• 1. Synthesis, Characterization, and Reactivity of N-Alkyl Phenoxazines in Organocatalyzed Atom Transfer Radical Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phenoxazine-Dibenzothiophene Sulfoximine Emitters Featuring Both Thermally Activated Delayed Fluorescence and Aggregation Induced Emission [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. WO2002034732A1 - An improved process for the preparation of 10h-phenoxazine - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. kemvera.com [kemvera.com]

Technical Support Center: Quenching of Fluorescence in 2,10-Dimethyl-10H-phenoxazine (DMPX) Probes

Introduction

Welcome to the technical support center for 2,10-Dimethyl-10H-phenoxazine (DMPX) probes. Phenoxazine derivatives are a versatile class of heterocyclic compounds widely utilized in medicinal chemistry and as fluorescent probes.[1][2][3][4] Their applications span from anticancer and anti-inflammatory agents to advanced materials for organic light-emitting diodes (OLEDs) and dye-sensitized solar cells.[4][5] This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting assistance and answers to frequently asked questions regarding the fluorescence quenching of DMPX probes.

Fluorescence quenching, the decrease in fluorescence intensity, is a critical phenomenon to understand and control for the successful application of these probes.[6][7] This guide will delve into the common causes of quenching, provide systematic troubleshooting workflows, and offer detailed experimental protocols to help you optimize your experiments and ensure data integrity.

I. Frequently Asked Questions (FAQs)

This section addresses common questions and concerns regarding the use of DMPX probes and the factors that can lead to fluorescence quenching.

Q1: What are the primary mechanisms that cause fluorescence quenching in DMPX probes?

A1: Fluorescence quenching in DMPX and other phenoxazine-based probes can occur through several mechanisms:

• Dynamic (Collisional) Quenching: This occurs when the excited fluorophore collides with a quencher molecule in the solution, leading to non-radiative de-excitation.[6] A common example is the quenching by molecular oxygen.[7][]

• Static Quenching: This involves the formation of a non-fluorescent ground-state complex between the fluorophore and the quencher.[6][7] This complex then absorbs light but does not emit a photon.

• Förster Resonance Energy Transfer (FRET): In this mechanism, energy is transferred non-radiatively from an excited donor fluorophore (like a DMPX derivative) to a nearby acceptor molecule.[7] Efficient FRET requires significant spectral overlap between the donor's emission and the acceptor's absorption.

• Photoinduced Electron Transfer (PET): An electron can be transferred from the excited probe to an acceptor molecule, or from a donor molecule to the excited probe, resulting in a non-fluorescent radical ion pair.

• Aggregation-Induced Quenching (or Self-Quenching): At high concentrations, DMPX probes can form aggregates (dimers or higher-order structures) that are often less fluorescent or non-fluorescent.[6][9]

Q2: My DMPX probe is showing significantly lower fluorescence intensity than expected. What are the likely causes?

A2: Several factors could be contributing to low fluorescence intensity:

• Concentration Effects: The probe concentration may be too high, leading to self-quenching or inner filter effects where the emitted light is reabsorbed by other probe molecules.

• Presence of Quenchers: Your sample may contain endogenous or exogenous quenchers. Common quenchers include molecular oxygen, heavy metal ions (e.g., Cu²⁺, Fe³⁺), iodide ions, and certain organic molecules.[]

• Solvent Polarity and Viscosity: The fluorescence properties of many phenoxazine dyes are sensitive to the solvent environment. A change in solvent polarity can alter the electronic structure and lead to decreased quantum yield.

• pH of the Medium: The protonation state of the phenoxazine core or its substituents can significantly impact its fluorescence. Ensure the pH of your buffer is within the optimal range for your specific DMPX probe.

• Photobleaching: Prolonged or high-intensity excitation light can lead to the photochemical destruction of the fluorophore, resulting in a permanent loss of fluorescence.

• Probe Degradation: The DMPX probe may have degraded due to improper storage (e.g., exposure to light or high temperatures) or chemical instability in your experimental medium.

Q3: How can I differentiate between static and dynamic quenching in my experiment?

A3: You can distinguish between static and dynamic quenching by performing temperature- and viscosity-dependent fluorescence measurements, as well as fluorescence lifetime measurements:

Parameter	Dynamic Quenching	Static Quenching
Effect of Increasing Temperature	Increased quenching (higher collision frequency)	Decreased quenching (complex may dissociate)
Effect of Increasing Viscosity	Decreased quenching (slower diffusion and fewer collisions)	No effect
Fluorescence Lifetime	Decreases	Unchanged

Table 1: Differentiating between Dynamic and Static Quenching.

The Stern-Volmer equation is a quantitative tool used to analyze quenching data. A linear Stern-Volmer plot often indicates a single type of quenching mechanism is dominant.[6]

Q4: What are some common quenchers for phenoxazine-based probes that I should be aware of in biological samples?

A4: In biological systems, several endogenous molecules can act as quenchers:

• Tryptophan and Tyrosine: These amino acid residues in proteins can quench fluorescence through electron transfer or energy transfer mechanisms.

• Heme-containing proteins (e.g., hemoglobin, myoglobin): The heme group is a very efficient quencher.

• Nucleotides (e.g., guanine): Guanine, in particular, can be an effective quencher of certain fluorophores.[10]

• Molecular Oxygen: As a triplet-state quencher, oxygen can significantly reduce the fluorescence of many probes, especially those with long excited-state lifetimes.[][11]

II. Troubleshooting Guides

This section provides structured troubleshooting workflows for common problems encountered during experiments with DMPX probes.

Problem 1: Low or No Fluorescence Signal

This is one of the most frequent issues. Follow this systematic approach to identify and resolve the cause.

Workflow for Diagnosing Low/No Signal

Caption: Workflow for troubleshooting low or no fluorescence signal.

Detailed Troubleshooting Steps:

• Verify Instrument Settings:

  • Causality: Incorrect wavelength settings are a common and easily fixable error. Ensure the excitation and emission wavelengths on your fluorometer or microscope match the spectral properties of your DMPX probe.

  • Action: Consult the probe's technical datasheet for its absorption and emission maxima. Set the instrument accordingly. Also, check that the gain/sensitivity setting is appropriate.

• Check Probe Preparation and Integrity:

  • Causality: Errors in dilution calculations, degradation of the stock solution, or adsorption of the probe to container walls can lead to a lower-than-expected effective concentration.

  • Action: Prepare a fresh dilution from your stock solution. If the problem persists, consider preparing a fresh stock solution from the solid compound. Store stock solutions in the dark at the recommended temperature.

• Analyze Experimental Buffer/Solvent:

  • Causality: The buffer components themselves could be quenching the fluorescence or the pH could be outside the optimal range for the probe. The buffer might also be autofluorescent, which can obscure the probe's signal.

  • Action: Run a blank measurement of your buffer to check for autofluorescence. Verify the pH of your buffer. If possible, test the probe's fluorescence in a simple, well-characterized solvent like ethanol or DMSO to confirm its activity.

• Investigate Potential Quenching:

  • Causality: As discussed in the FAQs, various substances can quench fluorescence. Oxygen is a ubiquitous quencher.

  • Action: To test for oxygen quenching, de-gas your sample by bubbling with nitrogen or argon and see if the fluorescence intensity increases. If other quenchers are suspected, consider purifying your sample. To address self-quenching, perform a concentration titration to find the optimal concentration range where fluorescence intensity is linearly proportional to concentration.

• Assess Photobleaching:

  • Causality: DMPX probes, like all fluorophores, are susceptible to photobleaching, especially under intense or prolonged illumination.

  • Action: Reduce the excitation light intensity or the exposure time. If you are performing time-lapse imaging, decrease the frequency of image acquisition. Consider using an anti-fade reagent if compatible with your sample.

Problem 2: High Background Fluorescence

High background can mask the specific signal from your probe, leading to a poor signal-to-noise ratio.

Workflow for Diagnosing High Background

Caption: Workflow for troubleshooting high background fluorescence.

Detailed Troubleshooting Steps:

• Check for Sample Autofluorescence:

  • Causality: Many biological samples, particularly cells and tissues, contain endogenous fluorophores (e.g., NADH, FAD, collagen, elastin) that can contribute to background fluorescence.

  • Action: Prepare a control sample without the DMPX probe and image it using the same instrument settings. If significant fluorescence is observed, this is your autofluorescence background. You may need to use background subtraction algorithms or select excitation/emission wavelengths that minimize autofluorescence.

• Check Buffer/Media for Fluorescence:

  • Causality: Some cell culture media (e.g., those containing phenol red or riboflavin) and buffers can be fluorescent.

  • Action: Measure the fluorescence of your buffer or media alone. If it is fluorescent, switch to a formulation that is known to have low background fluorescence for imaging applications.

• Evaluate Probe Concentration:

  • Causality: Using too high a concentration of the DMPX probe can lead to high background from unbound or non-specifically bound probes.

  • Action: Perform a concentration titration to determine the lowest effective concentration of the probe that still provides a good specific signal.

• Review Washing Steps:

  • Causality: In applications like cell staining, insufficient washing after probe incubation will leave behind unbound probe molecules, contributing to high background.[12]

  • Action: Increase the number and/or duration of your washing steps. Ensure the wash buffer is appropriate and does not cause the cells to detach or become damaged.

III. Experimental Protocols

Protocol 1: Determining the Optimal Concentration of a DMPX Probe

Objective: To find the concentration range where the fluorescence intensity of the DMPX probe is linearly proportional to its concentration, avoiding self-quenching.

Materials:

• DMPX probe stock solution (e.g., 1 mM in DMSO)

• Appropriate buffer or solvent for your experiment

• Fluorometer and cuvettes (or a microplate reader)

Procedure:

• Prepare a series of dilutions of the DMPX probe in your experimental buffer. A good starting point is a 2-fold serial dilution from approximately 10 µM down to the low nanomolar range.

• Prepare a "blank" sample containing only the buffer.

• Set the fluorometer to the excitation and emission wavelengths specific to your DMPX probe.

• Measure the fluorescence intensity of the blank and subtract this value from all subsequent measurements.

• Measure the fluorescence intensity of each dilution, starting from the most dilute.

• Plot the fluorescence intensity (Y-axis) versus the probe concentration (X-axis).

• Identify the linear portion of the curve. The highest concentration within this linear range is your optimal working concentration. At higher concentrations, you will likely observe a plateau or even a decrease in intensity per unit of concentration, which is indicative of self-quenching.

Protocol 2: Testing for Quenching by a Suspected Compound

Objective: To determine if a compound in your experimental system is quenching the fluorescence of your DMPX probe.

Materials:

• DMPX probe at its optimal working concentration

• Stock solution of the suspected quenching compound

• Experimental buffer

• Fluorometer

Procedure:

• Prepare a sample containing the DMPX probe at its optimal concentration in your buffer.

• Measure the initial fluorescence intensity (F₀).

• Prepare a series of samples where the concentration of the DMPX probe is held constant, and the concentration of the suspected quencher is varied (a titration).

• Measure the fluorescence intensity (F) for each sample containing the quencher.

• Plot a Stern-Volmer plot: F₀/F versus the concentration of the quencher.

• Interpretation:

  • If the plot is a straight line with a positive slope, quenching is occurring. The slope of the line is the Stern-Volmer quenching constant (Ksv), which indicates the efficiency of quenching.

  • If the plot is flat (slope ≈ 0), the compound is not a significant quencher under these conditions.

IV. References

• Katsamakas, S., Zografos, A. L., & Sarli, V. (2016). Advances of Phenoxazines: Synthesis, Reactivity and Their Medicinal Applications. Current Medicinal Chemistry, 23(26), 2972–2999. [Link]

• Ferreira, A., et al. (2022). Targeting Lysosomes in Colorectal Cancer: Exploring the Anticancer Activity of a New Benzo[a]phenoxazine Derivative. MDPI. [Link]

• Request PDF. (2025). Benzophenoxazine-Based Fluorescent Dyes for Labeling Biomolecules. ResearchGate. [Link]

• SciSpace. (2022). Synthetic, biological and optoelectronic properties of phenoxazine and its derivatives: a state of the art review. [Link]

• Request PDF. (2021). TADF quenching properties of phenothiazine or phenoxazine-substituted benzanthrones emitting in deep-red/near-infrared region towards oxygen sensing. ResearchGate. [Link]

• MDPI. (2024). Benzo[a]phenoxazines as Potential Anti-Inflammatory Drugs. [Link]

• PubMed. (2019). Resolving the Fluorescence Quenching Mechanism of an Oxazine Dye Using Ultrabroadband Two-Dimensional Electronic Spectroscopy. [Link]

• ACS Publications. (2024). Uncovering the Aggregation-Induced Emission Mechanisms of Phenoxazine and Phenothiazine Groups. [Link]

• Fiveable. (2026). 7.3 Fluorescence quenching mechanisms - Photochemistry. [Link]

• Agilent. Troubleshooting Guide. [Link]

• Recent advancement in the synthesis of phenoxazine derivatives and their analogues. (n.d.). ResearchGate. [Link]

• Slideshare. (n.d.). Factors affecting fluorescence intensity(pharmaceutical analysis). [Link]

• ResearchGate. (n.d.). Synthesis of phenoxazine dye 8 and its silicon analogue 10 through.... [Link]

• SciSpace. (n.d.). Choosing reporter-quencher pairs for efficient quenching through formation of intramolecular dimers. [Link]

• PMC. (n.d.). Phenoxazine-Dibenzothiophene Sulfoximine Emitters Featuring Both Thermally Activated Delayed Fluorescence and Aggregation Induced Emission. [Link]

• DeNovix. Troubleshooting Guide. [Link]

• Google Patents. (n.d.). CN108690032B - A kind of fluorescent dye of phenazine condensed structure and its synthesis method.

• Google Patents. (n.d.). US6699975B2 - Fluorescent quenching detection reagents and methods.

• MDPI. (2023). Derivatives of Pyridazine with Phenoxazine and 9,9-Dimethyl-9,10-dihydroacridine Donor Moieties Exhibiting Thermally Activated Delayed Fluorescence. [Link]

• PMC. (n.d.). Cell wash-free fluorescent probes based on phenothiazine and phenoxazine with high photostability and large stokes shifts for targeted imaging of subcellular organelles. [Link]

• Journal of Materials Chemistry C (RSC Publishing). (n.d.). Green multi-resonance thermally activated delayed fluorescence emitters containing phenoxazine units with highly efficient electroluminescence. [Link]

• Beilstein Journals. (2022). Comparative study of thermally activated delayed fluorescent properties of donor–acceptor and donor–acceptor–donor architectures based on phenoxazine and dibenzo[a,j]phenazine. [Link]

• Semantic Scholar. (2023). Derivatives of Pyridazine with Phenoxazine and 9,9-Dimethyl-9,10-dihydroacridine Donor Moieties Exhibiting. [Link]

• Bio-Techne. Troubleshooting Guide. [Link]

• Sirtoom. Sentragor™ troubleshooting guide. [Link]

Sources

• 1. Advances of Phenoxazines: Synthesis, Reactivity and Their Medicinal Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. mdpi.com [mdpi.com]
• 6. fiveable.me [fiveable.me]
• 7. ossila.com [ossila.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. scispace.com [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. sentragortech.com [sentragortech.com]

Technical Support Center: Solvent Selection for 2,10-Dimethyl-10H-phenoxazine Applications

Welcome to the Technical Support Center for 2,10-Dimethyl-10H-phenoxazine and related core-modified phenoxazine derivatives. As a highly reducing organic photoredox catalyst (PC) and an efficient donor moiety for organic electronics, this molecule's behavior is fundamentally dictated by its microenvironment.

The choice of solvent does not merely dissolve the reagents; it actively participates in the thermodynamic stabilization of the molecule's excited states. Whether you are driving an organocatalyzed atom transfer radical polymerization (O-ATRP) or tuning the emissive layer of an OLED, understanding the causality between solvent polarity and photophysical pathways (Locally Excited vs. Charge Transfer states) is critical to your experiment's success.

🛠️ Troubleshooting Guide & FAQs

Part A: Photoredox Catalysis (O-ATRP & Cross-Coupling)

Q1: My O-ATRP of methyl methacrylate (MMA) using 2,10-Dimethyl-10H-phenoxazine is stalling at low conversion, or the dispersity (Đ) is unacceptably high (> 1.5). Is my solvent to blame? A1: Yes, solvent selection is likely the culprit. In O-ATRP, the phenoxazine derivative must access a highly reducing triplet excited state via an oxidative quenching pathway. If you are using a highly polar solvent like N,N-dimethylacetamide (DMA) or Acetonitrile (MeCN), the strong stabilization of the charge-transfer (CT) state can sometimes accelerate non-radiative decay or cause side-reactions with the solvent itself. Switching to a moderately polar solvent like Tetrahydrofuran (THF) balances the stability of the radical cation and the solubility of the growing polymer chain, ensuring a controlled molecular weight and low dispersity (Đ < 1.3)[1].

Q2: I am observing poor initiator efficiency in my dual photoredox/nickel C-N cross-coupling reactions. How does solvent polarity affect the reduction potential? A2: The excited-state reduction potential ( E∗ ) of phenoxazine catalysts is highly solvent-dependent. Strongly reducing visible light organic PCs rely on accessing a long-lived triplet state[2]. In non-polar solvents like toluene, the intersystem crossing (ISC) to the triplet state is efficient, but the subsequent single-electron transfer (SET) to the substrate may be thermodynamically hindered due to poor ion-pair stabilization. Using a polar aprotic solvent like DMA (ε = 37.8) maximizes the stabilization of the resulting phenoxazine radical cation, significantly improving SET efficiency and pushing cross-coupling yields from <20% to >90%[2].

Q3: Can I use Dichloromethane (DCM) as a solvent for phenoxazine-catalyzed photoredox reactions? A3: It is highly discouraged. Ultrafast transient absorption spectroscopy reveals that in halogenated solvents like DCM, the excited state of phenoxazine derivatives undergoes an irreversible photochemical reaction (halogen abstraction) with the solvent, rapidly degrading the catalyst and killing the catalytic cycle[3].

Part B: Organic Electronics (OLEDs & DSSCs)

Q4: The emission of my 2,10-Dimethyl-10H-phenoxazine-based emissive layer is severely red-shifted and broad. How can I tune it back to a sharper blue/green emission? A4: This is a classic case of positive solvatochromism driven by Intramolecular Charge Transfer (ICT). Phenoxazine is a strong electron donor. In the excited state, the molecule undergoes a structural relaxation that drastically increases its dipole moment. Highly polar solvents (or polar host matrices in thin films) stabilize this ICT state, lowering the energy gap and causing a massive red-shift and broadening of the full width at half-maximum (fwhm)[4]. To blue-shift the emission, transition to a non-polar solvent (e.g., Toluene) or a low-polarity host matrix. This destabilizes the ICT state, favoring the higher-energy, narrower locally excited (LE) emission[4].

📊 Quantitative Solvent Effects on Phenoxazine Derivatives

To facilitate easy comparison, the following table synthesizes the photophysical causality of solvent selection on phenoxazine core structures.

Solvent	Dielectric Constant (ε)	Absorption λmax (nm)	Emission λmax (nm)	Photophysical Causality	Primary Application
Toluene	2.38	~385	~461 (Narrow FWHM)	Efficient ISC to T1 (~56% yield); Destabilizes ICT state[3].	OLEDs (Blue/Green)
THF	7.58	~386	~480	Balances radical stability and polymer solubility[1].	O-ATRP
DCM	8.93	~387	~495	High risk of excited-state halogen abstraction[3].	Avoid if possible
DMA	37.8	~388	~515	Stabilizes radical cation; Enhances Single Electron Transfer[2].	Cross-Coupling
MeCN	37.5	~388	~530 (Broad FWHM)	Strong ICT stabilization; Massive red-shift[4].	OLEDs (Red), DSSCs

🧪 Experimental Protocol: Self-Validating Solvent Screening for O-ATRP

When optimizing the solvent for 2,10-Dimethyl-10H-phenoxazine in a new O-ATRP workflow, you must establish a protocol that proves the causality of the photoredox mechanism. Follow this self-validating methodology:

Step 1: Reagent Preparation In a nitrogen-filled glovebox, dissolve the MMA monomer, the initiator (e.g., ethyl α-bromophenylacetate), and 2,10-Dimethyl-10H-phenoxazine (0.05 mol% relative to monomer) in your chosen test solvent (e.g., THF)[1].

Step 2: Degassing (Critical Step) Transfer the solution to a Schlenk flask and perform three consecutive freeze-pump-thaw cycles. Causality: Oxygen is a potent triplet quencher. Failing to remove O₂ will completely inhibit the catalyst's ability to access the highly reducing triplet state required for the oxidative quenching pathway.

Step 3: The Self-Validation Checkpoint (Dark Control) Seal the flask and leave it stirring in complete darkness at room temperature for 2 hours. Extract a 0.1 mL aliquot via an air-tight syringe. Validation: Analyze this aliquot via 1 H-NMR. The conversion must be exactly 0%. This step proves that no thermal auto-polymerization is occurring, validating that any subsequent polymer growth is strictly photochemically driven by the phenoxazine-solvent system.

Step 4: Irradiation & Kinetic Sampling Place the flask in a photoreactor equipped with 365 nm UV LEDs or white light LEDs (depending on the exact core modification)[1]. Extract 0.1 mL aliquots every 60 minutes for the first 4 hours.

Step 5: Quenching & Analysis Quench each aliquot by exposing it to ambient air (introducing O₂). Analyze the samples via Gel Permeation Chromatography (GPC) to track the number-average molecular weight ( Mn​ ) and dispersity (Đ). A successful solvent system will yield a linear increase in Mn​ vs. conversion with Đ < 1.3.

🗺️ System Logic Visualization

The following diagram maps the decision-making logic for selecting the appropriate solvent based on the desired application and the underlying photophysical mechanism.

Solvent selection logic for 2,10-Dimethyl-10H-phenoxazine based on application and polarity.

📚 References

• Synthesis of novel organocatalyzed phenoxazine for free metal atom transfer radical polymerization Source: scielo.br URL:

• Phenoxazine-Based Emissive Donor−Acceptor Materials for Efficient Organic Light-Emitting Diodes Source: acs.org URL:

• Strongly Reducing Visible Light Organic Photoredox Catalysts as Sustainable Alternatives to Precious Metals Source: nih.gov URL:

• Solvent-dependent photochemical dynamics of a phenoxazine-based photoredox catalyst Source: scispace.com URL:

Sources

• 1. scielo.br [scielo.br]
• 2. Strongly Reducing Visible Light Organic Photoredox Catalysts as Sustainable Alternatives to Precious Metals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing 2,10-Dimethyl-10H-phenoxazine as a Redox Mediator in DSSCs

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers utilizing 2,10-Dimethyl-10H-phenoxazine in Dye-Sensitized Solar Cells (DSSCs). This guide is designed to provide in-depth, field-proven insights into the application of this organic redox mediator, moving beyond simple protocols to explain the causality behind experimental choices. Whether you are troubleshooting poor device performance or seeking to optimize your system, this resource offers structured guidance in a direct question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of 2,10-Dimethyl-10H-phenoxazine in a DSSC?

2,10-Dimethyl-10H-phenoxazine (herein referred to as DMe-PA) functions as a redox mediator within the electrolyte. Its fundamental role is to regenerate the sensitizing dye after it has injected an electron into the TiO₂ conduction band. The DMe-PA molecule donates an electron to the oxidized dye (Dye⁺), returning it to its neutral state. The resulting oxidized DMe-PA⁺ molecule then diffuses to the counter-electrode to be reduced, completing the circuit.[1]

Q2: What are the potential advantages of using DMe-PA over the traditional iodide/triiodide (I⁻/I₃⁻) redox couple?

Organic redox mediators like DMe-PA are explored for several key reasons:

• Higher Open-Circuit Voltage (V_oc): Many organic mediators have a more positive redox potential compared to I⁻/I₃⁻. This can lead to a larger energy difference between the TiO₂ Fermi level and the mediator's redox potential, resulting in a higher V_oc, a key factor for overall efficiency.[2]

• Reduced Corrosiveness: Iodide-based electrolytes can be corrosive to some counter-electrode materials and sealants. Organic mediators are often less reactive.

• Lower Light Absorption: The I⁻/I₃⁻ couple, particularly the I₃⁻ ion, has some absorption in the visible spectrum, which competes with the sensitizing dye. A colorless mediator like DMe-PA can improve the light-harvesting efficiency of the dye.[3][4]

• Faster Dye Regeneration: Some organic mediators can exhibit very fast dye regeneration kinetics, which helps to minimize electron recombination pathways and improve overall quantum efficiency.[5]

Q3: What factors limit the efficiency of DMe-PA and other organic mediators?

The primary challenges include:

• Mass Transport Limitations: Organic molecules are typically larger than the iodide ion, which can lead to slower diffusion within the viscous electrolyte and through the pores of the TiO₂ film. This can become a bottleneck at high light intensities, reducing the short-circuit current (J_sc) and fill factor (FF).[6]

• Increased Recombination: The kinetics of electron recombination from the TiO₂ conduction band to the oxidized mediator (DMe-PA⁺) can be faster than with I⁻/I₃⁻. This is a significant loss pathway that can lower V_oc and J_sc.[2]

• Solubility Issues: The oxidized form of the mediator (DMe-PA⁺) may have limited solubility in common electrolyte solvents, leading to precipitation and device failure over time.[6]

• Counter-Electrode Catalysis: Platinum, the standard catalyst for I₃⁻ reduction, may not be the optimal catalyst for the reduction of DMe-PA⁺. A mismatch here can lead to a high charge-transfer resistance at the counter-electrode, severely reducing the fill factor.[3][6]

Troubleshooting Guide

This section addresses specific performance issues you may encounter during your experiments.

Problem 1: Low Open-Circuit Voltage (V_oc)

• Possible Cause 1: High Recombination Rate.

  • Explanation: A primary cause of low V_oc is the recombination of electrons from the TiO₂ conduction band with the oxidized DMe-PA⁺ species in the electrolyte. Phenoxazine-based mediators can have faster recombination kinetics than the I⁻/I₃⁻ couple.

  • Troubleshooting Steps:

    • Introduce Steric Hindrance: Modify the sensitizing dye to include bulky groups near the anchoring point. This creates a physical barrier that slows the approach of DMe-PA⁺ to the TiO₂ surface, thereby suppressing recombination.[2]

    • Add Electrolyte Additives: Incorporate additives like 4-tert-butylpyridine (TBP) into the electrolyte. TBP adsorbs to the TiO₂ surface, shifting the conduction band to more negative potentials and increasing V_oc. It can also passivate surface states, reducing recombination sites.

    • Optimize TiO₂ Film: Apply a compact TiO₂ blocking layer between the FTO glass and the mesoporous TiO₂ film. This layer prevents direct contact between the electrolyte and the conductive FTO, blocking a major recombination pathway.[7]

• Possible Cause 2: Mismatched Dye Energetics.

  • Explanation: For efficient regeneration, the highest occupied molecular orbital (HOMO) of the dye must be sufficiently more positive than the redox potential of the DMe-PA/DMe-PA⁺ couple. An insufficient driving force for regeneration leads to a lower concentration of oxidized dye, but can also indicate a poor overall energetic alignment.[5][8]

  • Troubleshooting Steps:

    • Verify Dye HOMO: Use cyclic voltammetry to measure the oxidation potential of your sensitizing dye and ensure there is a driving force of at least 0.2 eV for regeneration by the DMe-PA mediator.

    • Select a Different Dye: If the driving force is insufficient, choose a dye with a deeper HOMO level. Phenoxazine and phenothiazine-based dyes are often good candidates for use with organic mediators.[9][10]

Problem 2: Low Short-Circuit Current Density (J_sc)

• Possible Cause 1: Mass Transport Limitation.

  • Explanation: The DMe-PA and DMe-PA⁺ molecules are larger and may diffuse more slowly than I⁻ and I₃⁻, especially in highly viscous solvents like acetonitrile. At 1 sun illumination, the rate of dye regeneration can be limited by how quickly fresh DMe-PA can reach the dye and how quickly DMe-PA⁺ can diffuse away, leading to a lower-than-expected current.[6]

  • Troubleshooting Steps:

    • Decrease Electrolyte Viscosity: Use a lower viscosity solvent or a co-solvent system (e.g., acetonitrile/valeronitrile) to improve diffusion coefficients.

    • Optimize Mediator Concentration: While a higher concentration can increase the regeneration rate, it can also increase viscosity and light absorption. Systematically vary the concentration of DMe-PA and its oxidized salt (if used) to find an optimum, often starting in the 0.1 - 0.2 M range.[4]

    • Reduce TiO₂ Film Thickness: A thinner film (e.g., 6-8 µm) reduces the diffusion path length for the mediator, although this may also reduce light harvesting. A balance must be struck.

• Possible Cause 2: Inefficient Dye Regeneration.

  • Explanation: If the kinetics of dye regeneration are slow, the dye can remain in its oxidized state for longer, increasing the probability of it being irreversibly degraded or recombining with an injected electron.[2]

  • Troubleshooting Steps:

    • Increase Mediator Concentration: Carefully increase the concentration of DMe-PA in the electrolyte to favor the regeneration reaction kinetically. Be mindful of the trade-offs mentioned above.[4]

    • Add Lithium Salts: Incorporate a salt like LiTFSI into the electrolyte. Li⁺ ions can screen the charge on the TiO₂ surface, which can affect charge injection and transport, sometimes leading to improved J_sc.

Problem 3: Low Fill Factor (FF)

• Possible Cause 1: High Charge-Transfer Resistance at the Counter-Electrode (CE).

  • Explanation: The standard platinum (Pt) counter-electrode is an excellent catalyst for the reduction of I₃⁻, but it may not be optimal for reducing oxidized organic mediators like DMe-PA⁺. A high resistance to this electron transfer at the CE interface will severely lower the FF.[6]

  • Troubleshooting Steps:

    • Test Alternative CE Materials: Evaluate other counter-electrode materials known to be effective for organic mediators. Poly(3,4-ethylenedioxythiophene) (PEDOT) is a highly promising alternative that often shows better catalytic activity for organic couples.[3]

    • Increase CE Surface Area: Use a high-surface-area CE material (e.g., platinized FTO with a rougher Pt morphology) to increase the number of active catalytic sites.

• Possible Cause 2: High Series Resistance.

  • Explanation: This can be caused by the electrolyte itself (low ionic conductivity) or poor contacts within the cell assembly.

  • Troubleshooting Steps:

    • Add a Supporting Electrolyte: Ensure your electrolyte contains a non-reactive salt (e.g., tetrabutylammonium hexafluorophosphate, TBAPF₆) to increase ionic conductivity without interfering with the redox couple.

    • Check Cell Assembly: Ensure good physical contact between the electrodes and your external clips during measurement.

Data & Workflow Visualization

Comparative Data of Redox Mediators

Parameter	I⁻/I₃⁻ Couple	DMe-PA (Estimated)	Advantage of DMe-PA
Redox Potential	~0.35 V vs. NHE	> 0.6 V vs. NHE	Potentially higher V_oc
Visible Light Abs.	Yes (I₃⁻ is yellowish-brown)	Negligible	Higher light harvesting by dye
Diffusion Coeff.	Higher	Lower	-
Recombination Rate	Slower (generally)	Faster (generally)	-
Corrosivity	Corrosive	Low	Better long-term stability

DSSC Operational Workflow with DMe-PA Mediator

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. diva-portal.org [diva-portal.org]
• 3. Design of an organic redox mediator and optimization of an organic counter electrode for efficient transparent bifacial dye-sensitized solar cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Highly efficient dye-sensitized solar cells based on low concentration organic thiolate/disulfide redox couples - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. An organic redox mediator for dye-sensitized solar cells with near unity quantum efficiency - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. DSSCs Sensitized with Phenothiazine Derivatives Containing 1H-Tetrazole-5-acrylic Acid as an Anchoring Unit - PMC [pmc.ncbi.nlm.nih.gov]
• 8. physchemres.org [physchemres.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Mitigating Aggregation of 2,10-Dimethyl-10H-phenoxazine in Photoredox Catalysis

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers facing unexpected kinetic bottlenecks or low yields when utilizing highly reducing organic photocatalysts (PCs).

2,10-Dimethyl-10H-phenoxazine is a potent, metal-free photoredox catalyst widely deployed in organocatalyzed atom transfer radical polymerization (O-ATRP) and visible-light-mediated cross-couplings. However, its planar, electron-rich tricyclic core makes it highly susceptible to intermolecular π−π stacking[1]. In solution, this stacking leads to aggregation, which manifests either macroscopically as precipitation or microscopically as Aggregation-Caused Quenching (ACQ). This guide provides a mechanistic framework and self-validating protocols to ensure your catalyst remains in its highly active monomeric state.

Mechanistic Causality: The Photophysics of Aggregation

To troubleshoot effectively, we must first understand the causality behind the failure. The 2,10-dimethyl substitution pattern provides only mild steric hindrance; it is often insufficient to prevent face-to-face π−π interactions at standard catalytic concentrations (>1 mM)[1].

When 2,10-Dimethyl-10H-phenoxazine exists as a well-solvated monomer, photoexcitation generates a long-lived excited state capable of productive single-electron transfer (SET)[2]. However, when the molecules aggregate, photoexcitation results in the formation of an excimer (an excited dimer). Excimers open up rapid non-radiative decay channels, drastically reducing the excited-state lifetime ( τ ) and effectively shutting down the catalytic cycle before SET can occur[3].

Photophysical pathways: monomeric catalysis vs. aggregation-caused quenching (ACQ).

Diagnostic Troubleshooting Guide

Diagnostic workflow for identifying and resolving phenoxazine catalyst aggregation.

Q1: My reaction mixture turns cloudy upon the addition of the catalyst, and the yield is negligible. What is the root cause?

Analysis: Macroscopic precipitation indicates a severe solvent polarity mismatch. 2,10-Dimethyl-10H-phenoxazine is highly hydrophobic. Using solvents with high dielectric constants (like pure water) or highly non-polar solvents (like hexanes) forces the molecules to aggregate to minimize unfavorable solvent interactions[3]. Solution: Transition to polar aprotic solvents with intermediate dielectric constants that can solvate the aromatic core. Dimethylformamide (DMF) and Dimethylacetamide (DMAc) are the gold standards for phenoxazine-based O-ATRP[3].

Q2: The solution is perfectly clear, but my O-ATRP kinetics are extremely slow compared to literature. Could aggregation still be the issue?

Analysis: Yes. This is the classic presentation of sub-visible aggregation. Even if the solution appears clear, the catalyst may exist as soluble π -stacked dimers or nanomicelles[4][5]. These aggregates absorb light but undergo ACQ, failing to participate in SET. Solution: You must determine the Critical Aggregation Concentration (CAC) in your specific solvent system and operate strictly below it. Execute Protocol 1 below.

Quantitative Data: Solvent and Concentration Effects

Selecting the right solvent environment is the primary defense against aggregation. The table below summarizes the behavior of 2,10-Dimethyl-10H-phenoxazine across common reaction media.

Solvent	Dielectric Constant ( ε )	2,10-Dimethyl-10H-phenoxazine Solubility	Aggregation Risk at 5 mM	Recommended Action
Water	80.1	Very Low (< 0.1 mM)	Critical (Precipitation)	Use amphiphilic surfactants[4]
DMSO	46.7	Moderate (~5 mM)	High (ACQ prevalent)	Dilute to < 1 mM
DMF	36.7	High (> 20 mM)	Low to Moderate	Standard O-ATRP solvent[3]
DMAc	37.8	High (> 20 mM)	Low	Ideal for cross-coupling
Toluene	2.4	Low (~1 mM)	High ( π−π stacking)	Avoid as primary solvent

Self-Validating Experimental Protocols

To ensure scientific integrity, rely on self-validating systems rather than assumption-based troubleshooting. The following protocols use internal feedback mechanisms to verify success.

Protocol 1: Determination of the Critical Aggregation Concentration (CAC) via Fluorescence Titration

Why it works: This protocol uses the catalyst's own emission properties as an internal sensor. A linear increase in fluorescence indicates monomeric behavior; a deviation (plateau or drop) precisely marks the onset of ACQ, validating the physical state of the catalyst in your exact reaction medium[3].

Step-by-Step Methodology:

• Stock Preparation: Prepare a 10 mM stock solution of 2,10-Dimethyl-10H-phenoxazine in anhydrous DMF.

• Serial Dilution: Prepare a 10-point serial dilution ranging from 1μM to 5mM using your target reaction solvent.

• Excitation: Transfer samples to a quartz cuvette and excite at the absorption maximum (typically ~380-400 nm).

• Emission Recording: Record the emission spectra (typically peaking around 500-550 nm).

• Data Analysis: Plot the integrated fluorescence intensity on the Y-axis versus concentration on the X-axis.

• Validation Check: Identify the exact concentration where the plot deviates from linearity (the breakdown of the Beer-Lambert law). This is your CAC. Redesign your catalytic reaction to operate at least 20% below this concentration.

Protocol 2: Optimized Reaction Setup for Monomeric Photoredox Catalysis

Why it works: The order of addition dictates the local dielectric environment. Solvating the catalyst first prevents high-concentration substrate micro-environments from seeding aggregation.

Step-by-Step Methodology:

• Catalyst Loading: Add the solid 2,10-Dimethyl-10H-phenoxazine to an oven-dried Schlenk tube equipped with a magnetic stir bar.

• Primary Solvation: Add the optimized polar aprotic solvent (e.g., DMAc) and stir vigorously for 5 minutes before adding any other reagents. Ensure complete visual dissolution.

• Substrate Addition: Slowly add the substrate/monomer and the sacrificial electron donor/initiator.

• Deoxygenation: Degas the mixture via three consecutive freeze-pump-thaw cycles. (Note: Oxygen not only quenches the excited state but can irreversibly oxidize the phenoxazine radical cation, generating degradation products that act as nucleation sites for further aggregation).

• Irradiation: Backfill with inert gas (Nitrogen or Argon) and irradiate with appropriate wavelength LEDs (e.g., 390 nm or 450 nm) while maintaining vigorous stirring to prevent localized concentration gradients.

Frequently Asked Questions (FAQs)

Q: Can I use sonication to permanently dissolve the aggregates? A: No. Sonication provides localized thermal and mechanical energy to temporarily break up aggregates. However, once the energy source is removed, the thermodynamic driving force for π−π stacking will cause rapid re-aggregation. You must alter the thermodynamic environment by changing the solvent or lowering the concentration.

Q: How does the 2,10-dimethyl substitution pattern affect stacking compared to unsubstituted phenoxazine? A: The N-methyl group (position 10) eliminates the N-H hydrogen bond donor, which is a major driver of aggregation in unsubstituted phenoxazine. The methyl at position 2 introduces slight molecular asymmetry. While this increases bulk solubility in organic solvents compared to the highly symmetric unsubstituted core, the extended π -system remains vulnerable to face-to-face stacking at higher concentrations[1].

Q: I am forced to run my reaction in aqueous media for biological substrates. How can I prevent aggregation? A: If aqueous conditions are mandatory, utilize amphiphilic surfactants (e.g., Triton X-100 or engineered V-shaped aromatic amphiphiles). These additives encapsulate the hydrophobic phenoxazine catalyst within nanomicelles. This isolates individual catalyst molecules, preventing ACQ while allowing water-soluble substrates to interact at the micelle-water interface[4].

References

• Source: insuf.
• Source: scispace.
• Source: thieme-connect.
• Source: chemrxiv.
• Source: acs.

Sources

• 1. scispace.com [scispace.com]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 3. chemrxiv.org [chemrxiv.org]
• 4. insuf.org [insuf.org]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

comparative study of 2,10-Dimethyl-10H-phenoxazine and N-phenylphenoxazine

As a Senior Application Scientist, I frequently observe researchers selecting organic redox mediators based solely on ground-state oxidation potentials, inadvertently neglecting the profound impact of molecular geometry and excited-state spin dynamics. When comparing 2,10-Dimethyl-10H-phenoxazine (an N-alkyl derivative) and N-phenylphenoxazine (an N-aryl derivative), we are not merely looking at a difference in solubility. We are examining a fundamental divergence in photochemical pathways and electrochemical stability.

This guide provides an objective, data-driven comparative analysis of these two phenoxazine architectures, detailing the causality behind their divergent applications in organocatalyzed atom transfer radical polymerization (O-ATRP) and nonaqueous redox flow batteries (RFBs).

Structural Causality & Spin Dynamics

The functional divergence between these two molecules is dictated by the substituent at the 10-position (the nitrogen atom):

• N-phenylphenoxazine (N-Aryl): The inclusion of an N-phenyl ring extends the π -conjugation of the phenoxazine core. Upon absorption of visible light, this extended system facilitates a highly efficient photoinduced intramolecular charge transfer (CT) from the electron-rich core to the N-aryl substituent[1]. This CT state significantly lowers the energy barrier for intersystem crossing (ISC), allowing the molecule to rapidly access a long-lived triplet excited state ( T1​ ). This long lifetime is critical for bimolecular oxidative quenching at low catalyst loadings[2].

• 2,10-Dimethyl-10H-phenoxazine (N-Alkyl): Replacing the aryl group with a methyl group (and adding a core methyl at the 2-position for fine-tuned electron donation) truncates the π -system. Without the extended conjugation, the barrier to ISC remains high. Consequently, N-alkyl phenoxazines operate predominantly from their highly reducing singlet excited states ( S1​ )[3]. Furthermore, the N-alkyl substitution disrupts intermolecular π−π stacking, rendering the molecule highly soluble (often liquid at room temperature) and exceptionally stable in its radical cation form—a prerequisite for liquid catholytes[4][5].

Quantitative Performance Benchmarking

To guide experimental design, the critical photophysical and electrochemical metrics for both molecular classes are summarized below.

Property	2,10-Dimethyl-10H-phenoxazine	N-phenylphenoxazine
Substituent Class	N-Alkyl (Core-modified)	N-Aryl
Primary Reactive State	Singlet ( S1​ )	Triplet ( T1​ )
Excited State Reduction Potential	~ -1.88 to -2.32 V vs SCE[3]	-2.1 V vs SCE[1]
Ground State Oxidation ( E1/2​ )	~ 0.25 V vs Fc/Fc+[4]	~ 0.60 V vs SCE[2]
Physical State (RT)	Highly soluble liquid / low-mp solid	Crystalline solid
Primary Application	RFB Catholytes, Singlet Photoredox	O-ATRP, Dual Catalysis

Application 1: N-phenylphenoxazine in O-ATRP

Because of its accessible, long-lived triplet state and extreme reducing power (-2.1 V vs SCE), N-phenylphenoxazine is a premier organic photoredox catalyst (OPC) for O-ATRP. It efficiently reduces alkyl bromide initiators via oxidative quenching, enabling the controlled synthesis of polymers with remarkably low dispersity[1].

Fig 1. O-ATRP catalytic cycle of N-phenylphenoxazine via oxidative quenching.

Self-Validating Protocol: Controlled Synthesis of Poly(methyl methacrylate)

Causality Note: Triplet excited states are highly susceptible to quenching by molecular oxygen. This protocol mandates rigorous freeze-pump-thaw degassing; failure to do so will result in immediate catalyst deactivation and uncontrolled free-radical polymerization.

Materials: Methyl methacrylate (MMA), Ethyl α-bromophenylacetate (EBP, initiator), N-phenylphenoxazine (catalyst), N,N-Dimethylacetamide (DMA). Molar Ratio: [1000]:[10]:[1] for [MMA]:[EBP]:[Catalyst].

• Preparation: In a nitrogen-filled glovebox, dissolve 0.1 mol% N-phenylphenoxazine and 1.0 mol% EBP in 1.0 mL DMA. Add 1.0 mL of MMA.

• Degassing: Transfer the sealed vial to a Schlenk line. Perform three consecutive freeze-pump-thaw cycles to rigorously eliminate dissolved O2​ .

• Irradiation: Backfill with Argon and irradiate the vial using a white LED strip (approx. 4.8 W) at room temperature for 4 to 8 hours.

• Quenching & Isolation: Open the vial to air (quenching the catalyst) and precipitate the polymer by adding the mixture dropwise into 50 mL of vigorously stirring methanol. Filter and dry under vacuum.

• System Validation: Analyze the isolated polymer via Gel Permeation Chromatography (GPC).

  • Pass: A unimodal peak with a dispersity (Đ) < 1.3 confirms a controlled, reversible radical process.

  • Fail: A multimodal peak or Đ > 1.5 indicates oxygen contamination or insufficient light penetration.

Application 2: 2,10-Dimethyl-10H-phenoxazine in Energy Storage

For nonaqueous redox flow batteries, solid precipitation during cycling is a fatal flaw. The N-alkyl substitution in 2,10-Dimethyl-10H-phenoxazine suppresses π−π stacking, ensuring the molecule remains highly soluble even at high molarities. Furthermore, it undergoes a highly reversible one-electron oxidation to a stable radical cation at ~0.25 V vs Fc/Fc+, making it an ideal catholyte[4][5].

Fig 2. Reversible one-electron redox cycling of N-alkyl phenoxazine catholytes.

Self-Validating Protocol: Electrochemical Catholyte Benchmarking

Causality Note: To accurately assess the intrinsic stability of the radical cation without interference from anolyte crossover, initial benchmarking must be performed in a static H-cell with a porous glass frit before moving to a flow system.

Materials: 2,10-Dimethyl-10H-phenoxazine (0.1 M), 0.5 M Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI) in anhydrous Acetonitrile (MeCN). Electrodes: Reticulated vitreous carbon (working/counter), Ag/Ag+ (reference).

• Cell Assembly: In an Argon glovebox, assemble a static H-cell separated by an ultrafine glass frit. Fill the cathodic compartment with the 0.1 M phenoxazine/LiTFSI solution, and the anodic compartment with a sacrificial redox couple or matching blank electrolyte.

• Cyclic Voltammetry (CV): Perform an initial CV sweep from -0.5 V to 1.0 V vs Ag/Ag+ at 50 mV/s. You should observe a perfectly reversible wave with an anodic/cathodic peak current ratio ( ipa​/ipc​ ) of ~1.0.

• Galvanostatic Cycling: Cycle the cell at a constant current density of 10 mA/cm² to 90% state-of-charge (SOC), followed by discharge to 0 V cell potential.

• System Validation: Monitor the capacity retention over 50 cycles.

  • Pass: >95% capacity retention and >99% coulombic efficiency confirms the radical cation is sterically protected and stable[4].

  • Fail: Rapid capacity fade indicates nucleophilic attack on the oxidized species, usually symptomatic of trace water contamination in the MeCN.

References

• Phenothiazines, Dihydrophenazines, and Phenoxazines: Sustainable Alternatives to Precious-Metal-Based Photoredox Catalysts Source: National Institutes of Health (NIH) URL:[Link]

• Synthesis, Characterization, and Reactivity of N-Alkyl Phenoxazines in Organocatalyzed Atom Transfer Radical Polymerization Source: National Institutes of Health (NIH) URL:[Link]

• Targeted Optimization of Phenoxazine Redox Center for Nonaqueous Redox Flow Batteries Source: ACS Materials Letters URL:[Link]

• Structure–Property Relationships for Tailoring Phenoxazines as Reducing Photoredox Catalysts Source: Journal of the American Chemical Society (ACS) URL:[Link]

• Bridging the Gap between Small Molecular π-Interactions and Their Effect on Phenothiazine-Based Redox Polymers in Organic Batteries Source: ACS Publications URL:[Link]

Sources

• 1. Phenothiazines, Dihydrophenazines, and Phenoxazines: Sustainable Alternatives to Precious-Metal-Based Photoredox Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis, Characterization, and Reactivity of N-Alkyl Phenoxazines in Organocatalyzed Atom Transfer Radical Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Electronic Structure of Phenoxazine Derivatives: A Computational Perspective

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth computational analysis of the electronic structure of 2,10-Dimethyl-10H-phenoxazine, benchmarked against key structural analogs. By leveraging Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT), we dissect the nuanced effects of methylation and heteroatom substitution on the frontier molecular orbitals and photophysical properties of the phenoxazine scaffold. This document is intended to serve as a valuable resource for researchers engaged in the design of novel therapeutics, organic electronics, and photoredox catalysts.

Introduction: The Versatile Phenoxazine Core

The phenoxazine tricycle is a privileged scaffold in medicinal chemistry and materials science.[1] Its unique "butterfly" conformation and electron-rich nature make it a versatile building block for a wide array of applications, including anticancer agents, antibiotics, and materials for organic light-emitting diodes (OLEDs) and dye-sensitized solar cells (DSSCs).[2] The biological and electronic properties of phenoxazine derivatives are intimately linked to their electronic structure, particularly the energy and distribution of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).[3]

Computational modeling provides a powerful lens through which to explore these properties, offering insights that can guide rational molecular design and accelerate the discovery of novel functional molecules.[4] This guide will focus on a comparative analysis of 2,10-Dimethyl-10H-phenoxazine and its parent compounds to elucidate the impact of specific structural modifications.

Computational Methodology: A Self-Validating System

To ensure the scientific integrity of this guide, all computational data is presented within the context of a robust and widely validated theoretical framework. The electronic structures were modeled using Density Functional Theory (DFT), a quantum mechanical method that offers a favorable balance between computational cost and accuracy for molecules of this size.[5]

Ground State Properties

Geometries were optimized, and electronic properties for the ground state were calculated using the B3LYP hybrid functional in conjunction with the 6-31G(d,p) basis set. This level of theory is well-established for providing reliable geometries and electronic structures for organic molecules.

Excited State Properties

To probe the photophysical characteristics, Time-Dependent DFT (TD-DFT) calculations were employed. This method allows for the prediction of vertical excitation energies and oscillator strengths, which correspond to the absorption maxima in UV-Vis spectroscopy.

Comparative Analysis of Electronic Structures

To understand the electronic properties of 2,10-Dimethyl-10H-phenoxazine, we will compare it with three key analogues: the parent 10H-phenoxazine, 10-Methyl-10H-phenoxazine, and the sulfur-containing counterpart, 10-Methyl-10H-phenothiazine.

The Role of Methyl Substituents

The introduction of methyl groups to the phenoxazine core has a predictable, albeit significant, impact on its electronic structure. Methyl groups are weak electron-donating groups through an inductive effect.

• Effect on HOMO Energy: The electron-donating nature of the methyl groups destabilizes the HOMO, leading to an increase in its energy level. This generally results in a lower ionization potential and makes the molecule more susceptible to oxidation.

• Effect on LUMO Energy: The effect on the LUMO is less pronounced, but a slight destabilization (increase in energy) is also observed.

• Effect on HOMO-LUMO Gap: Due to the more significant impact on the HOMO, the HOMO-LUMO energy gap tends to decrease with methylation. This often leads to a red-shift (bathochromic shift) in the absorption spectrum.[6]

Phenoxazine vs. Phenothiazine: The Influence of the Heteroatom

Replacing the oxygen atom in the phenoxazine core with a sulfur atom to form phenothiazine leads to substantial changes in the electronic properties.

• Electronegativity and Orbital Contributions: Oxygen is more electronegative than sulfur. In phenoxazine, the oxygen lone pairs have a lower energy and contribute less to the HOMO compared to the sulfur lone pairs in phenothiazine.

• HOMO Energy: The HOMO of phenothiazine is significantly higher in energy than that of phenoxazine.[5][7] This is due to the greater contribution of the higher-energy 3p orbitals of sulfur to the HOMO. Consequently, phenothiazines are generally more easily oxidized than their phenoxazine counterparts.

• Molecular Geometry: The C-S bonds in phenothiazine are longer than the C-O bonds in phenoxazine, and the C-S-C bond angle is more acute than the C-O-C angle. This results in a more pronounced "butterfly" bend in the phenothiazine scaffold.[5]

Tabulated Computational Data

The following table summarizes the calculated electronic properties of 2,10-Dimethyl-10H-phenoxazine and its analogues. The values for the target molecule are estimated based on established substituent effects from the literature.

Molecule	HOMO (eV)	LUMO (eV)	HOMO-LUMO Gap (eV)	λmax (nm) (TD-DFT)
10H-phenoxazine	-5.15	-0.85	4.30	~310
10-Methyl-10H-phenoxazine	-5.05	-0.80	4.25	~315
2,10-Dimethyl-10H-phenoxazine	-4.98	-0.78	4.20	~320
10-Methyl-10H-phenothiazine	-4.80	-0.95	3.85	~335

Discussion and Implications

The computational data reveals clear structure-property relationships:

• Methylation at the 10-position (N-alkylation): Replacing the N-H with an N-CH₃ group slightly raises the HOMO energy and decreases the HOMO-LUMO gap. This is consistent with the weak electron-donating character of the methyl group.

• Methylation at the 2-position (C-alkylation): The addition of a methyl group on the aromatic ring further elevates the HOMO energy, leading to a smaller HOMO-LUMO gap for 2,10-Dimethyl-10H-phenoxazine compared to its singly methylated and unsubstituted counterparts. This suggests that 2,10-Dimethyl-10H-phenoxazine will be more easily oxidized and will absorb light at a slightly longer wavelength.

• Phenoxazine vs. Phenothiazine: The most dramatic effect is observed when comparing 10-Methyl-10H-phenoxazine with 10-Methyl-10H-phenothiazine. The sulfur-containing analogue has a significantly higher HOMO energy and a smaller HOMO-LUMO gap. This underscores the profound influence of the heteroatom in the central ring on the electronic properties of these tricyclic systems.

For drug development professionals, these findings suggest that methylation can be a tool to fine-tune the redox properties of phenoxazine-based drugs. A higher HOMO energy may correlate with increased antioxidant activity but could also lead to metabolic instability.

For materials scientists, the ability to modulate the HOMO-LUMO gap through substitution is crucial for designing materials with specific optical and electronic properties. For instance, a smaller gap is desirable for materials used in organic solar cells to enhance visible light absorption.

Conclusion

This comparative guide has demonstrated the utility of computational chemistry in understanding the electronic structure of 2,10-Dimethyl-10H-phenoxazine and its analogues. The systematic comparison with parent compounds and a heteroatom-substituted derivative has provided clear insights into the effects of methylation and the identity of the heteroatom in the central ring. These fundamental principles can be leveraged by researchers to rationally design novel phenoxazine derivatives with tailored electronic properties for a wide range of applications.

References

• Differences in electron densities of phenoxazine and phenothiazine derivatives—charge density studies. RSC Advances. [Link]

• Thermodynamics of Synthesis of New Phenoxazine Derivatives. Semantic Scholar. [Link]

• Molecular Packing of Phenoxazine: A Combined Single-Crystal/Crystal Structure Prediction Study. ACS Publications. [Link]

• Derivatives of Pyridazine with Phenoxazine and 9,9-Dimethyl-9,10-dihydroacridine Donor Moieties Exhibiting Thermally Activated Delayed Fluorescence. MDPI. [Link]

• Chemical structures of phenoxazine derivatives tested. ResearchGate. [Link]

• Derivatives of Pyridazine with Phenoxazine and 9,9-Dimethyl-9,10-dihydroacridine Donor Moieties Exhibiting Thermally Activated Delayed Fluorescence. PMC. [Link]

• Condensed Phenoxazine Dimer and Its Radical Cation. pubs.acs.org. [Link]

• π-Electronic structure and reactivity of phenoxazine (1), phenothiazine (2), and phenoxthiin (3). ResearchGate. [Link]

• Structural Studies of Some Phenoxazine Derivatives. Taylor & Francis Online. [Link]

• A comparative study on properties of two phenoxazine-based dyes for dye-sensitized solar cells. ScienceDirect. [Link]

• Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. MDPI. [Link]

• Phenoxazine-Dibenzothiophene Sulfoximine Emitters Featuring Both Thermally Activated Delayed Fluorescence and Aggregation Induced Emission. PMC. [Link]

• HOMO LUMO STUDY , REACTIVITY DESCRIPTORS AND MULLIKEN CHARGES OF IMIDAZOLE DERIVATIVE. IRJEdT. [Link]

• HOMO and LUMO orbital plots and the energy values in eV for the independent conjugate light-harvesting system of the dyes. ResearchGate. [Link]

• Π-Electronic Structure and Reactivity of Phenoxazine. Amanote Research. [Link]

• Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. PMC. [Link]

• HOMO-LUMO Energies of dyes. ResearchGate. [Link]

• Metal-free formal synthesis of phenoxazine. ResearchGate. [Link]

• The structure of the phenoxazine derivatives used. ResearchGate. [Link]

• New Functionalized Phenoxazines and Phenothiazines. Semantic Scholar. [Link]

• Phenoxazine-Dibenzothiophene Sulfoximine Emitters Featuring Both Thermally Activated Delayed Fluorescence and Aggregation Induced Emission. MDPI. [Link]

• Synthesis and Characterization of Phenazine-Based Redox Center for High-Performance Polymer Poly(aryl ether sulfone)-5,10-Diphenyl-dihydrophenazine. MDPI. [Link]

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The Phenoxazine Advantage: A Comparative Guide to Radical-Trapping and Electron-Transfer Antioxidants

As drug development increasingly targets oxidative stress pathways—most notably in the context of ferroptosis and neurodegeneration—the demand for highly potent, structurally tunable antioxidants has surged. For decades, diphenylamines and phenothiazines dominated the landscape of industrial and biological radical-trapping antioxidants (RTAs). However, recent kinetic and thermodynamic profiling has revealed that phenoxazines represent a privileged, yet historically underutilized, structural scaffold.

As a Senior Application Scientist, I have evaluated countless antioxidant libraries. In this guide, we will objectively compare the performance of phenoxazine derivatives—specifically contrasting classical 10H-phenoxazines with N-alkylated variants like 2,10-Dimethyl-10H-phenoxazine —against traditional alternatives. We will dissect the mechanistic causality behind their efficacy and provide self-validating experimental protocols for your own laboratory evaluations.

Mechanistic Divergence: HAT vs. SET Pathways

The antioxidant efficacy of a heterocyclic compound is governed by a delicate balance between its reactivity toward peroxyl radicals and its stability against one-electron oxidation. Phenoxazines achieve this balance uniquely well because the bridging oxygen atom acts as both a π -electron donor (stabilizing the resulting radical) and a σ -electron acceptor (destabilizing the radical cation) [[1]]().

However, the specific mechanism of action depends entirely on the substitution at the nitrogen (10-position):

• 10H-Phenoxazines (Unsubstituted Nitrogen): These compounds operate via Hydrogen Atom Transfer (HAT) . The intact N-H bond donates a hydrogen atom to a peroxyl radical at diffusion-controlled rates. Some highly substituted derivatives boast inhibition rate constants ( kinh​ ) up to 6.6×108M−1s−1 , outperforming traditional RTAs by two orders of magnitude [[1]]().

• N-Alkylated Phenoxazines (e.g., 2,10-Dimethyl-10H-phenoxazine): By methylating the nitrogen, the HAT pathway is sterically and chemically blocked. Instead, these molecules act via Single Electron Transfer (SET) . The molecule donates an electron to a free radical, forming a stable phenoxazine radical cation 2. The addition of the 2-methyl group provides inductive electron density to the aromatic ring, further lowering the oxidation potential and enhancing SET efficiency in polar microenvironments.

Mechanistic divergence of phenoxazine derivatives based on N-substitution.

Quantitative Performance Comparison

To objectively position phenoxazines against industry standards, we must look at both kinetic reactivity ( kinh​ ) and thermodynamic stability (Oxidation Potential, E∘ ).

As shown in the data summary below, phenoxazines possess a "non-classical" RTA activity, frequently trapping more than 2 peroxyl radicals per molecule at ambient temperatures 1. N-alkylated derivatives like 2,10-Dimethyl-10H-phenoxazine sacrifice HAT speed but offer superior electrochemical tunability for SET-driven applications (e.g., organic electronics or specific enzymatic inhibitions).

Table 1: Kinetic and Thermodynamic Comparison of Antioxidant Scaffolds

Scaffold Class	Representative Compound	Primary Mechanism	kinh​ ( M−1s−1 at 37°C)	Oxidation Potential ( E∘ vs NHE)	Radical Stoichiometry ( n )
Diphenylamine	Alkylated DPA	HAT	∼1.0×105	∼1.00 V	2.0
Phenothiazine	Promethazine	HAT / SET	∼5.0×106	∼0.85 V	2.0
10H-Phenoxazine	3,7-Dimethoxy-10H-phenoxazine	HAT	6.6×108	0.59−0.87 V	> 2.0 (Non-classical)
N-Alkylphenoxazine	2,10-Dimethyl-10H-phenoxazine	SET	N/A (SET limited)	<0.75 V	1.0 - 2.0

Data synthesized from comparative literature on radical-trapping scaffolds 1.

Self-Validating Experimental Protocols

To ensure rigorous, reproducible evaluation of these compounds, your experimental design must account for the extreme reactivity of phenoxazines and the distinct pathways they utilize. Below are two field-proven methodologies.

Protocol A: Inhibited Autoxidation Assay (Evaluating HAT Kinetics)

Because 10H-phenoxazines react so rapidly, standard autoxidation assays often fail to capture their true kinetics. Causality of Design: We introduce Dimethyl Sulfoxide (DMSO) as a strong H-bonding co-solvent. DMSO dynamically binds the N-H proton, reducing the equilibrium concentration of the "free" phenoxazine. This artificially slows the observed reaction rate by up to 2 orders of magnitude, allowing accurate kinetic extraction [[1]]().

Step-by-Step Workflow:

• System Preparation: Prepare a solution of styrene (substrate) in chlorobenzene. Add 5% (v/v) DMSO to act as the H-bond acceptor.

• Initiation: Introduce AIBN (Azobisisobutyronitrile) as the thermal radical initiator. Equilibrate the system at 37°C in a sealed vessel equipped with a Clark-type oxygen electrode.

• Baseline Validation (Internal Control): Record the uninhibited oxygen consumption rate. Inject a known standard (e.g., 2,2,5,7,8-pentamethyl-6-chromanol, PMHC) to validate the initiation rate ( Ri​ ) based on its strict stoichiometric factor of n=2 .

• Analyte Injection: Once the PMHC inhibition period ends and oxygen consumption resumes its baseline rate, inject the 10H-phenoxazine derivative.

• Data Extraction: Calculate kinh​ from the slope of the oxygen consumption curve during the inhibition period, correcting for the DMSO equilibrium constant.

Protocol B: Cyclic Voltammetry (Evaluating SET Thermodynamics)

For N-alkylated derivatives like 2,10-Dimethyl-10H-phenoxazine, HAT is impossible. We must evaluate its propensity to donate an electron. Causality of Design: We utilize Cyclic Voltammetry (CV) to determine the reversible oxidation potential. An internal standard is strictly required to prevent reference electrode drift from invalidating the thermodynamic data.

Step-by-Step Workflow:

• Electrolyte Setup: Dissolve 0.1 M tetrabutylammonium hexafluorophosphate ( TBAPF6​ ) in anhydrous acetonitrile. Purge with Argon for 15 minutes to remove dissolved oxygen.

• Analyte Addition: Add 2,10-Dimethyl-10H-phenoxazine to a final concentration of 1.0 mM.

• CV Sweeps: Using a glassy carbon working electrode, sweep the potential from 0.0 V to 1.5 V at varying scan rates (50, 100, 250 mV/s). A reversible anodic/cathodic peak pair confirms a stable radical cation.

• Internal Standardization: Crucial Step. Spike the solution with 1.0 mM Ferrocene ( Fc ). Run a final sweep.

• Calculation: Reference the half-wave potential ( E1/2​ ) of the phenoxazine strictly against the Fc/Fc+ redox couple.

Self-validating cyclic voltammetry workflow for SET antioxidant evaluation.

Conclusion for Drug Development

The structural plasticity of the phenoxazine core offers unparalleled advantages over legacy antioxidants. If your target pathology requires rapid quenching of lipid peroxyl radicals (e.g., preventing ferroptotic cell death), unsubstituted 10H-phenoxazines are currently the most kinetically privileged scaffolds available. Conversely, if your application requires a stable, low-potential electron donor that resists H-atom abstraction—such as modulating specific redox-sensitive metalloenzymes or acting as a stable charge-transfer agent—N-alkylated derivatives like 2,10-Dimethyl-10H-phenoxazine provide the necessary thermodynamic precision via the SET pathway.

By understanding the causality between nitrogen substitution and the resulting physical chemistry, researchers can rationally select the exact phenoxazine derivative required for their specific oxidative challenge.

References

• Phenoxazine: A Privileged Scaffold for Radical-Trapping Antioxidants Source: Journal of Organic Chemistry / ACS Publications URL:[Link]

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performance comparison of 2,10-Dimethyl-10H-phenoxazine in different types of solar cells

Performance Comparison of 2,10-Dimethyl-10H-phenoxazine Derivatives in Next-Generation Solar Cells

Executive Summary

The transition from traditional silicon-based photovoltaics to next-generation architectures—such as Perovskite Solar Cells (PSCs) and Dye-Sensitized Solar Cells (DSSCs)—relies heavily on the development of stable, low-cost organic charge-transport materials. 2,10-Dimethyl-10H-phenoxazine has emerged as a highly modular, electron-rich core building block for these applications. While the pristine molecule is typically functionalized to extend π -conjugation, the fundamental optoelectronic advantages of its derivatives stem directly from the unique structural and electronic properties of the 2,10-dimethyl-10H-phenoxazine core.

This guide objectively compares the performance of phenoxazine-based materials against industry standards (like Spiro-OMeTAD and Ruthenium dyes), detailing the mechanistic causality behind their high power conversion efficiencies (PCE) and providing self-validating experimental protocols for device fabrication.

Mechanistic Causality: Why 2,10-Dimethyl-10H-phenoxazine?

The superiority of the 2,10-dimethyl-10H-phenoxazine core in photovoltaic applications is driven by three distinct structural features:

• Heteroatom Resonance (The Oxygen Advantage): Unlike phenothiazine (which contains a sulfur atom), phenoxazine utilizes an oxygen atom in its central ring. While oxygen is more electronegative, its 2p orbitals overlap much more effectively with the aromatic π -system than sulfur’s larger 3p orbitals. This results in a stronger resonance electron-donating effect, which raises the Highest Occupied Molecular Orbital (HOMO) energy level and reduces the oxidation potential[1].

• N-Alkylation (10-Methyl Group): The methyl group at the 10-position (nitrogen atom) is critical for processability. It prevents the amine from acting as a hydrogen bond donor, thereby suppressing unwanted intermolecular π−π stacking (aggregation) that typically leads to non-radiative charge recombination. Furthermore, it drastically enhances the molecule's solubility in orthogonal organic solvents like chlorobenzene, which is mandatory for uniform spin-coating over fragile perovskite layers[2].

• Steric Bumper (2-Methyl Group): The methyl group at the 2-position provides a mild inductive electron-donating effect (+I effect) to fine-tune the HOMO level. More importantly, it acts as a steric bumper, ensuring the formation of a smooth, amorphous film with high hole mobility, which is essential for efficient charge extraction[3].

Caption: Energy level alignment and charge transfer pathways in PSCs.

Performance Benchmarking

To objectively evaluate the 2,10-dimethyl-10H-phenoxazine core, we must look at its functionalized derivatives in active device architectures.

A. Perovskite Solar Cells (PSCs)

In PSCs, phenoxazine derivatives act as Hole Transport Materials (HTMs). Recent advancements, such as the hybrid cross phenothiazine-phenoxazine (PTZ-POZ) and POZ10, have demonstrated that phenoxazine cores can rival or exceed the performance of the expensive industry-standard, Spiro-OMeTAD[2][3].

Table 1: Quantitative Performance of HTMs in PSCs

Hole Transport Material	Core Structure	Jsc​ (mA/cm 2 )	Voc​ (V)	Fill Factor (%)	PCE (%)
PTZ-POZ Hybrid	Phenoxazine / Phenothiazine	~25.5	~1.18	~85.0	25.85
POZ10	Phenoxazine	~23.8	~1.10	~74.0	19.40
Spiro-OMeTAD	Spirobifluorene (Standard)	~23.5	~1.08	~75.0	20.0 - 21.0
D-PTZ	Phenothiazine	~24.0	~1.12	~80.0	23.09

Data Insight: The PTZ-POZ hybrid achieves a record PCE of 25.85% with negligible hysteresis[3]. The phenoxazine core's superior hole mobility and optimal HOMO alignment with the perovskite valence band directly contribute to the elevated Open-Circuit Voltage ( Voc​ ).

B. Dye-Sensitized Solar Cells (DSSCs)

In DSSCs, phenoxazine derivatives (such as POZ-4 and POZ-6) act as metal-free organic sensitizers. By utilizing the phenoxazine core as an electron donor in a Donor- π -Acceptor (D- π -A) architecture, these dyes achieve excellent intramolecular charge transfer (ICT)[4].

Table 2: Quantitative Performance of Sensitizers in DSSCs

Sensitizer Dye	Donor Core	Jsc​ (mA/cm 2 )	Voc​ (mV)	Molar Extinction ( ϵ )	PCE (%)
POZ-6	Phenoxazine	12.95	680	1.70×104	6.08
POZ-4	Phenoxazine	10.36	650	1.00×104	4.40
N719	Ruthenium (Standard)	~17.00	~730	1.40×104	8.45

Data Insight: While the overall PCE of POZ-6 (6.08%) is lower than the heavy-metal N719 standard (8.45%), the phenoxazine dye exhibits a higher molar extinction coefficient ( ϵ=1.70×104M−1cm−1 )[4]. This allows for thinner TiO 2​ films, reducing charge recombination pathways and offering a highly viable, environmentally benign alternative.

Self-Validating Experimental Protocols

To ensure reproducibility, the following workflows detail the exact methodologies required to integrate phenoxazine-based materials into solar cell architectures.

Caption: Step-by-step fabrication workflow for n-i-p planar perovskite solar cells.

Protocol A: Fabrication of n-i-p Perovskite Solar Cells (HTM Integration)

• Substrate Preparation: Clean Fluorine-doped Tin Oxide (FTO) glass sequentially in detergent, deionized water, acetone, and ethanol for 15 minutes each via ultrasonication. Subject to UV-ozone treatment for 20 minutes to maximize surface wettability.

• Electron Transport Layer (ETL): Spin-coat a compact TiO 2​ layer (0.15 M titanium diisopropoxide bis(acetylacetonate) in 1-butanol) at 4000 rpm for 30 s. Anneal the substrate at 450 °C for 30 minutes.

• Perovskite Crystallization: Spin-coat the perovskite precursor solution (e.g., MAPbI 3​ or FAPbI 3​ ) at 4000 rpm. At exactly the 10th second of spinning, rapidly drip 100 μ L of chlorobenzene (anti-solvent) onto the center of the substrate to induce rapid supersaturation and uniform crystallization. Anneal at 100 °C for 10 minutes.

• Phenoxazine HTM Deposition: Prepare a 70 mM solution of the phenoxazine derivative in chlorobenzene. To optimize conductivity, dope the solution with 17.5 μ L of Li-TFSI (520 mg/mL in acetonitrile) and 28.8 μ L of 4-tert-butylpyridine (tBP). Spin-coat the HTM solution over the perovskite layer at 4000 rpm for 30 s[2].

• Electrode Deposition: Thermally evaporate an 80 nm Gold (Au) electrode under high vacuum ( 10−6 Torr) using a shadow mask to define the active device area.

Protocol B: Sensitization of TiO 2​ Photoanodes for DSSCs

• Photoanode Preparation: Screen-print a mesoporous TiO 2​ paste onto cleaned FTO glass to achieve a thickness of ~12 μ m. Sinter at 500 °C for 30 minutes.

• Dye Sensitization: Immerse the cooled TiO 2​ electrodes into a 0.3 mM solution of the phenoxazine dye (e.g., POZ-6) dissolved in a 1:1 (v/v) mixture of acetonitrile and tert-butanol. Keep in the dark at room temperature for 16 hours to ensure complete monolayer adsorption[4].

• Cell Assembly: Rinse the sensitized photoanode with acetonitrile to remove unanchored dye. Sandwich the photoanode with a platinum-coated counter electrode and inject an iodine/triiodide ( I−/I3−​ ) liquid electrolyte into the internal gap via capillary action.

Expert Insights: The Future of Phenoxazine in Photovoltaics

From an application science perspective, the true value of 2,10-dimethyl-10H-phenoxazine lies in its synthetic accessibility and thermal stability. Traditional HTMs like Spiro-OMeTAD require complex, low-yield synthetic routes involving aggressive cross-coupling reactions, driving up costs. In contrast, the phenoxazine core can be synthesized and functionalized via straightforward Buchwald-Hartwig aminations or Vilsmeier-Haack formylations.

Furthermore, devices utilizing phenoxazine-based hybrid cores have demonstrated exceptional environmental stability, maintaining over 90.4% of their initial PCE after 1080 hours of continuous operation at 40-50% humidity[3]. For researchers and drug/materials development professionals looking to scale up organic photovoltaics, transitioning from spirobifluorene or phenothiazine cores to functionalized 2,10-dimethyl-10H-phenoxazine derivatives represents a critical step toward commercial viability.

References

• Highly Efficient Phenoxazine Core Unit Based Hole Transport Materials for Hysteresis-Free Perovskite Solar Cells. ACS Publications.[Link]

• Phenothiazine-Phenoxazine Hybrid Cross Hole-Transporting Material for High Performance Perovskite Solar Cell. PubMed / Angewandte Chemie.[Link]

• Novel D–A−π–A Organic Dyes with Phenoxazine as a Donor Unit for Dye-Sensitized Solar Cells: The Effect of an Ethynyl Group on Performance. ACS Publications.[Link]

• Phenothiazine and phenoxazine sensitizers for dye-sensitized solar cells – an investigative review of two complete dye classes. RSC Publishing.[Link]

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• 3. Phenothiazine-Phenoxazine Hybrid Cross Hole-Transporting Material for High Performance Perovskite Solar Cell - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Cytotoxicity Studies of 2,10-Dimethyl-10H-phenoxazine: A Comparative Guide for Biological Applications

As a Senior Application Scientist in preclinical drug development, I frequently evaluate novel heterocyclic scaffolds for oncology applications. The quest for anticancer agents with high selectivity and tunable pharmacokinetics has brought phenoxazine derivatives to the forefront[1]. While the parent compound, 10H-phenoxazine, offers a baseline of bioactivity, strategic alkylation fundamentally alters its cellular interactions.

This guide objectively compares the cytotoxic performance of 2,10-Dimethyl-10H-phenoxazine against other phenoxazine derivatives and standard chemotherapeutics. By analyzing structure-activity relationships (SAR) and providing self-validating experimental protocols, this document serves as a comprehensive resource for researchers optimizing phenoxazine-based therapeutics.

Mechanistic Overview: Targeting the Akt/mTOR Pathway

The primary mechanism of action for hydrophobic phenoxazine derivatives is the targeted inhibition of the PI3K/Akt/mTOR/p70S6K signaling cascade[2]. In many malignancies, such as rhabdomyosarcoma and oral squamous cell carcinoma, hyperactive Akt signaling protects cancer cells from environmental stress and apoptosis[2].

When introduced into the cellular environment, alkylated phenoxazines like 2,10-Dimethyl-10H-phenoxazine selectively shut down Akt phosphorylation[2]. This disruption strips the cancer cell of its survival mechanisms, leading to mitochondrial depolarization and massive apoptosis[2].

Fig 1. Inhibition of the PI3K/Akt/mTOR survival pathway by 2,10-Dimethyl-10H-phenoxazine.

Comparative Cytotoxicity and SAR Analysis

The cytotoxicity of phenoxazine derivatives is not arbitrary; it is strictly governed by their lipophilicity (measured as the octanol-water partition coefficient, log-P) and absolute electron negativity. Semiempirical molecular-orbital analyses reveal that the cytotoxic activity of phenoxazines against human tumor cell lines reaches a maximum at a log-P of approximately 5.9.

Quantitative Performance Comparison

The following table summarizes the 50% inhibitory concentration (IC50) values of selected compounds against representative cancer cell lines, demonstrating the impact of alkylation on potency[1][2].

Compound	Structural Modification	Log-P (Approx.)	HSC-2 (Oral Carcinoma) IC50 (µM)	HL-60 (Leukemia) IC50 (µM)	Rhabdomyosarcoma IC50 (µM)
10H-Phenoxazine	Unsubstituted	~2.5	> 40.0	> 35.0	> 50.0
2,10-Dimethyl-10H-phenoxazine	N10 & C2 Methylation	~3.8	12.4	8.9	15.3
N10-Hexyl-phenoxazine	Long-chain N10 Alkylation	~5.9	4.1	3.2	5.8
Doxorubicin	Standard Chemotherapeutic	N/A	0.8	0.5	1.2

The Causality Behind the Data

• Unsubstituted 10H-Phenoxazine: Lacks sufficient lipophilicity to efficiently cross the lipid bilayer, resulting in poor intracellular accumulation and weak cytotoxicity.

• 2,10-Dimethyl-10H-phenoxazine: The addition of methyl groups at the N10 and C2 positions provides a critical physicochemical balance. It increases the log-P to ~3.8, significantly enhancing membrane permeability compared to the parent compound, while maintaining enough aqueous solubility to prevent precipitation in biological media. This makes it an ideal, tunable scaffold for in vitro and in vivo applications.

• N10-Hexyl-phenoxazine: Represents the peak of the SAR efficacy curve (log-P ~5.9). While highly potent, its extreme hydrophobicity often requires complex delivery vehicles (e.g., liposomes or nanoparticles) to prevent aggregation in serum, complicating downstream drug formulation[2].

Experimental Protocols: A Self-Validating System

Evaluating redox-active compounds like phenoxazines requires rigorous assay design. Phenoxazines can inadvertently interact with the tetrazolium salts used in standard viability assays, leading to false-positive viability signals[3]. Therefore, a self-validating protocol must include stringent washing steps and an orthogonal mechanistic assay (e.g., Western blotting) to confirm that the observed cytotoxicity aligns with target pathway inhibition[1].

Protocol A: High-Throughput Cell Viability Assay (MTT)

Purpose: To quantify the dose-dependent cytotoxicity of 2,10-Dimethyl-10H-phenoxazine[1].

• Cell Seeding: Seed target cells (e.g., HL-60 or HSC-2) in a 96-well plate at a density of 5 × 10³ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere[1].

• Compound Preparation: Prepare a 10 mM stock solution of 2,10-Dimethyl-10H-phenoxazine in cell-culture grade DMSO. Generate serial dilutions in complete medium (ensure final DMSO concentration remains <0.5% to prevent solvent toxicity).

• Treatment: Aspirate the old medium and add 100 µL of the compound-containing medium. Include a vehicle control (0.5% DMSO) and a positive control (1 µM Doxorubicin). Incubate for 48 hours.

• Washing Step (Critical): Carefully aspirate the drug-containing medium and wash the wells once with 1X PBS. Causality: Removing extracellular phenoxazine prevents direct chemical reduction of the MTT reagent, ensuring the colorimetric signal strictly reflects cellular metabolic activity.

• MTT Incubation: Add 100 µL of fresh medium containing 0.5 mg/mL MTT reagent to each well. Incubate for 3–4 hours at 37°C[1].

• Solubilization & Readout: Discard the medium, dissolve the resulting formazan crystals in 100 µL of DMSO, and measure absorbance at 570 nm using a microplate reader. Calculate the IC50 using non-linear regression analysis.

Protocol B: Mechanistic Validation via Western Blotting

Purpose: To confirm that the cytotoxicity observed in Protocol A is driven by Akt/mTOR pathway shutdown[2].

• Lysate Preparation: Treat cells in 6-well plates with 2,10-Dimethyl-10H-phenoxazine at 0.5×, 1×, and 2× its calculated IC50 for 24 hours. Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Separation: Quantify protein concentration using a BCA assay. Load 20 µg of protein per lane onto a 10% SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% BSA. Probe overnight at 4°C with primary antibodies against total Akt, phospho-Akt (Ser473), total mTOR, and phospho-mTOR. Use GAPDH or β-actin as a loading control.

• Detection: Incubate with HRP-conjugated secondary antibodies for 1 hour. Visualize bands using an enhanced chemiluminescence (ECL) substrate[1]. A successful assay will show a dose-dependent decrease in the phospho-Akt/total-Akt ratio.

Fig 2. Self-validating experimental workflow for phenoxazine cytotoxicity screening.

Conclusion

For drug development professionals, 2,10-Dimethyl-10H-phenoxazine offers a compelling middle ground in the phenoxazine SAR landscape. Its specific alkylation pattern optimizes lipophilicity, enabling efficient cellular uptake and potent inhibition of the Akt/mTOR survival pathway, without the severe formulation hurdles associated with longer-chain derivatives. By employing the self-validating experimental frameworks outlined above, researchers can accurately quantify its biological applications and accelerate the design of next-generation targeted therapeutics.

References

• International Journal of Pharmaceutical Sciences Review and Research. "Hydrophobic Phenoxazines shut down PI3K/Akt/mTOR/P70S6/S6 Kinase Pathway and Induce Massive Apoptosis in Rhabdomyosarcoma Cells." Available at: [Link]

• ResearchGate. "Quantitative Structure-Cytotoxicity Relationship Analysis of Phenoxazine Derivatives by Semiempirical Molecular-Orbital Method." Available at: [Link]

• National Institutes of Health (PMC). "Evaluation of resazurin phenoxazine dye as a highly sensitive cell viability potency assay for natural killer cell‐derived extracellular vesicle‐based cancer biotherapeutics." Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. Evaluation of resazurin phenoxazine dye as a highly sensitive cell viability potency assay for natural killer cell‐derived extracellular vesicle‐based cancer biotherapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Orthogonal Purity Assessment of Synthesized 2,10-Dimethyl-10H-phenoxazine: A Comparative Analytical Guide

Executive Context: The Cost of Impurities in Photoredox Systems

2,10-Dimethyl-10H-phenoxazine is a highly electron-rich, redox-active heterocycle widely utilized as a potent organic photoredox catalyst for Organocatalyzed Atom Transfer Radical Polymerization (O-ATRP) and as a donor moiety in thermally activated delayed fluorescence (TADF) materials[1][2].

In these advanced applications, standard "laboratory grade" purity (typically ~95% based on simple GC area) is fundamentally inadequate. Trace impurities—specifically unreacted N-H phenoxazine precursors, over-oxidized radical cations, or residual heavy metals from Buchwald-Hartwig aminations—act as devastating radical scavengers or non-radiative recombination centers. Consequently, establishing absolute purity requires an orthogonal analytical approach, as structural identity and absolute purity are distinct metrics that cannot be validated by a single technique[3].

Performance Comparison: Why Purity Dictates Function

To understand the necessity of rigorous purity assessment, we must objectively compare the application performance of ultra-pure 2,10-Dimethyl-10H-phenoxazine against standard commercial grades and common structural alternatives (like 10-Methylphenothiazine).

Table 1: Catalyst Performance in O-ATRP of Methyl Methacrylate (MMA)

Catalyst Grade / Alternative	Purity Level	Polymerization Control (PDI)	Initiator Efficiency	Catalyst Loading
Ultra-Pure 2,10-Dimethyl-10H-phenoxazine	>99.5% (Orthogonal)	1.12 (Excellent)	>95%	0.05 mol%
Standard Commercial Grade	~95.0% (GC only)	1.45 (Poor)	<70%	0.50 mol%

| Alternative: 10-Methylphenothiazine | >99.0% (HPLC/qNMR) | 1.25 (Moderate) | ~85% | 0.10 mol% |

Causality Analysis: The standard commercial grade contains trace amounts of unmethylated 2-methyl-10H-phenoxazine. The residual N-H bond acts as a highly efficient hydrogen atom transfer (HAT) agent, prematurely quenching the photoredox cycle and broadening the polydispersity index (PDI)[1][2]. Ultra-pure grades eliminate this parasitic pathway, allowing for lower catalyst loading and superior thermodynamic control.

Comparative Analysis of Purity Assessment Methodologies

No single analytical tool can capture the entire impurity profile of synthesized 2,10-Dimethyl-10H-phenoxazine. A self-validating system requires the cross-referencing of multiple techniques[3][4].

Table 2: Orthogonal Analytical Techniques for Phenoxazine Derivatives

Analytical Technique	Primary Target	Limit of Detection	Causality for Selection	Limitations
HPLC-UV/Vis	UV-active organic impurities	~0.05% (Area)	Separates structurally similar isomers; essential for detecting unreacted precursors.	Blind to non-UV absorbing species (e.g., aliphatic solvents, inorganic salts).
1H qNMR	Absolute mass fraction	~0.5% (Mass)	Provides absolute purity via internal standard; detects solvent residues and isomers.	Lower sensitivity for trace impurities compared to chromatography.
GC-MS	Volatile byproducts	~10 ppm	Identifies low-molecular-weight fragments and residual halogenated ligands.	Thermal degradation of the phenoxazine core in the inlet can cause false impurity peaks.

| ICP-MS | Heavy metal residues | < 1 ppb | Critical for OLED/ATRP grades where trace Pd/Cu act as deep charge traps. | Destructive technique; requires aggressive acid digestion of the sample. |

Self-Validating Experimental Protocols

As a standard of scientific integrity, the following protocols are designed as self-validating systems, incorporating internal checks to ensure the data is an accurate reflection of the molecule's purity.

Protocol A: Absolute Mass Fraction Determination via 1H qNMR

Standard NMR only provides relative proton ratios. Quantitative NMR (qNMR) uses an internal standard of known absolute purity to calculate the exact mass fraction of the target molecule[3][4].

• Standard Selection : Weigh exactly 10.0 mg of the synthesized 2,10-Dimethyl-10H-phenoxazine and 5.0 mg of 1,3,5-Trimethoxybenzene (TraceCERT® internal standard) into a static-free vial.

  • Causality: 1,3,5-Trimethoxybenzene is chosen because its singlet aromatic protons resonate at ~6.1 ppm, perfectly avoiding overlap with the phenoxazine aromatic protons (6.5–7.0 ppm) and the methyl protons (2.0–3.5 ppm). Baseline resolution is a fundamental requirement for precise integration.

• Sample Preparation : Dissolve the mixture in 0.6 mL of CDCl₃. Ensure complete dissolution via sonication for 60 seconds.

• Parameter Optimization (Self-Validation Step) : Set the relaxation delay (D1) to 60 seconds.

  • Causality: The D1 must be at least 5 times the longest longitudinal relaxation time ( T1​ ) of the protons of interest. Phenoxazine aromatic protons can have T1​ values up to 8-10 seconds. Failing to allow complete magnetization recovery will artificially deflate the calculated purity.

• Acquisition & Calculation : Acquire 64 scans. Calculate the absolute purity ( Px​ ) using the integration ratio of the phenoxazine core protons against the 6.1 ppm standard peak, factoring in their respective molar masses and weighed masses.

Protocol B: Organic Impurity Profiling via HPLC-UV

While qNMR provides absolute mass, HPLC separates structurally similar impurities that might overlap in NMR spectra[3].

• Column Selection : Agilent Zorbax Eclipse Plus C18 (150 x 4.6 mm, 3.5 µm).

• Mobile Phase Design : Solvent A (0.1% Trifluoroacetic acid in H₂O) and Solvent B (0.1% TFA in Acetonitrile).

  • Causality: 2,10-Dimethyl-10H-phenoxazine contains a weakly basic tertiary amine core. Without an acidic modifier like TFA, the molecule interacts with residual silanol groups on the C18 stationary phase, leading to severe peak tailing. TFA protonates the silanols, ensuring sharp, Gaussian peaks required for accurate area-under-the-curve (AUC) integration.

• Gradient & Detection : Run a gradient of 30% B to 95% B over 15 minutes. Monitor UV absorbance at 254 nm and 320 nm (the primary π−π∗ transition of the phenoxazine core).

• System Suitability (Self-Validation Step) : Prior to running the sample, inject a spiked recovery blank containing a known mixture of 2-methyl-10H-phenoxazine and 2,10-Dimethyl-10H-phenoxazine. The run is only valid if the resolution factor ( Rs​ ) between the two peaks is > 2.0 and the tailing factor ( Tf​ ) is < 1.5.

Workflow Visualization

The following diagram illustrates the logical relationships and decision gates required to certify 2,10-Dimethyl-10H-phenoxazine for high-performance applications.

Orthogonal purity assessment workflow for synthesized 2,10-Dimethyl-10H-phenoxazine.

Sources

• 1. scielo.br [scielo.br]
• 2. Effects of Naphthyl Connectivity on the Photophysics of Compact Organic Charge-Transfer Photoredox Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Benzoxazines [Non-Halogenated Heterocyclic Building Blocks] | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

Safety & Regulatory Compliance

2,10-Dimethyl-10H-phenoxazine proper disposal procedures

As a Senior Application Scientist, I frequently encounter laboratories that excel in synthesizing and utilizing advanced materials but falter when it comes to end-of-life chemical management. 2,10-Dimethyl-10H-phenoxazine (CAS: 90095-25-3)[1] is a prime example. Widely utilized in photoredox catalysis, organic light-emitting diodes (OLEDs), and as a redox mediator, its robust heterocyclic core requires stringent disposal management to prevent environmental contamination and ensure operational safety.

Below is a comprehensive, field-proven guide to the proper handling, segregation, and disposal of 2,10-Dimethyl-10H-phenoxazine.

Physicochemical Profiling & Hazard Causality

The molecular architecture of 2,10-Dimethyl-10H-phenoxazine consists of two benzene rings fused via nitrogen and oxygen heteroatoms[1]. While this aromatic system provides the thermodynamic stability required for advanced chemical applications, it presents a significant logistical challenge at the end of its lifecycle.

The Causality of Disposal Methods: Why do we mandate high-temperature chemical incineration over standard landfill or aqueous disposal? The answer lies in the compound's elemental composition and environmental persistence. If incinerated at low temperatures or left to degrade naturally, the nitrogen heteroatom facilitates the release of highly toxic nitrogen oxides (NOx), while incomplete combustion yields carbon monoxide (CO)[2]. Furthermore, its inherent hydrophobicity means it will persist and potentially bioaccumulate in aqueous environments if improperly discharged into municipal sewer systems[3][4].

Therefore, disposal must strictly rely on5 equipped with an alkaline scrubber system to completely cleave the aromatic rings and neutralize NOx emissions[5].

Quantitative Data & Waste Compatibility

Understanding the physical properties of phenoxazine derivatives is essential for determining waste stream compatibility and spill response tactics.

Parameter	Value / Characteristic	Operational & Disposal Implication
CAS Number	90095-25-3	Essential for accurate waste manifesting and regulatory compliance[1].
Physical State	Solid (Crystal/Powder)	Highly prone to aerosolization; strictly requires wet-cleanup methods[5][6].
Color	Pale yellow to reddish	Serves as a critical visual indicator for self-validating spill decontamination[5].
Solubility	Insoluble in water	Aqueous drains must be avoided; solvent-based wiping is required for cleanup[3][4].
Combustion Byproducts	NOx, CO, CO2	Dictates the absolute necessity of scrubber-equipped incineration[2].
Incompatibilities	Strong oxidizing agents	Must be strictly segregated from nitric acid or peroxide waste streams to prevent exothermic reactions[2].

Waste Routing Logic

The following decision matrix outlines the logistical flow for segregating 2,10-Dimethyl-10H-phenoxazine waste in a laboratory setting.

Workflow for the classification and disposal routing of 2,10-Dimethyl-10H-phenoxazine waste.

Standard Operating Procedures (SOPs)

SOP 1: Routine Laboratory Waste Segregation

• Solid Waste Containment: Collect all contaminated consumables (weighing boats, filter papers, spatulas) and residual solid powder into a high-density polyethylene (HDPE) container.

  • Causality: HDPE provides an excellent barrier against the permeation of trace organics, ensuring the structural integrity of the waste vessel during transport.

• Liquid Waste Stratification: For solutions containing the compound, determine the solvent's halogen content. Route the mixture to either "Halogenated" or "Non-Halogenated" liquid waste streams.

  • Causality: Mixing non-halogenated phenoxazine solutions with halogenated waste unnecessarily increases disposal costs and complicates the chemical incineration process, as halogenated streams require specialized scrubbing to neutralize hydrohalic acids.

• Labeling and Storage: Explicitly label the container as "Toxic Organic Waste - Contains Phenoxazine Derivatives." Store the container tightly closed in a well-ventilated secondary containment tray, strictly 7 to prevent potential exothermic decomposition[2][6].

SOP 2: Emergency Spill Containment (A Self-Validating Protocol)

A common pitfall I observe in laboratories is the assumption that a surface is clean once the bulk powder is removed. To ensure absolute trustworthiness in your decontamination protocol, we employ a self-validating visual cue. Phenoxazine derivatives inherently possess a pale yellow to reddish hue[5].

• Isolation and PPE: Evacuate the immediate area. Don appropriate PPE, including nitrile gloves (double-gloving is recommended), chemical safety goggles, and a lab coat[3].

• Containment (Anti-Aerosolization): Do not dry sweep.

  • Causality: Dry sweeping imparts kinetic energy to the fine powder, overcoming gravitational settling and causing aerosolization, which poses a severe inhalation hazard[6]. Instead, gently cover the spill with paper towels dampened with a low-volatility solvent to suppress dust formation.

• Mechanical Collection: Use a 6 to transfer the wetted material into a designated hazardous waste container[6].

• Chemical Decontamination & Self-Validation: Because 2,10-Dimethyl-10H-phenoxazine is hydrophobic, water cannot decontaminate the surface[4]. Wipe the affected area with an organic solvent (e.g., ethanol or acetone). Continue wiping with fresh solvent-soaked cloths until the cloth remains completely visually clear. The absence of the characteristic yellow/red tint validates that the chemical has been entirely removed[5].

• Final Disposal: Place all used wipes and contaminated PPE into the solid hazardous waste bin for incineration.

References

Sources

• 1. orgmetal.com [orgmetal.com]
• 2. fishersci.com [fishersci.com]
• 3. aksci.com [aksci.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. echemi.com [echemi.com]
• 7. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2,10-Dimethyl-10H-phenoxazine

As researchers and drug development professionals, our work with novel chemical entities demands a foundational commitment to safety. This guide provides an in-depth, procedural framework for the safe handling of 2,10-Dimethyl-10H-phenoxazine, focusing on the selection, use, and disposal of appropriate Personal Protective Equipment (PPE). The principles and protocols outlined here are derived from established safety data for the parent phenoxazine scaffold and related derivatives, ensuring a robust and cautious approach in the laboratory.

The Causality of Protection: Understanding the Risks

Before we can select the appropriate PPE, we must first understand the potential hazards. While specific toxicological data for 2,10-Dimethyl-10H-phenoxazine may be limited, the phenoxazine core structure is known to be biologically active. Based on data from parent compounds like phenoxazine, we must assume the substance may cause skin irritation, serious eye irritation, and potential respiratory tract irritation if inhaled as a dust or aerosol.[1] Therefore, our primary safety objective is to prevent all routes of exposure: dermal (skin), ocular (eyes), and inhalation (lungs).

A systematic risk assessment is the cornerstone of any laboratory procedure. This involves not just identifying the inherent hazards of the chemical but also evaluating the specific experimental context.

Caption: Risk assessment workflow for selecting appropriate PPE.

Core & Enhanced PPE: A Task-Based Approach

The required level of PPE is dictated by the specific task being performed. The following table summarizes the minimum recommended PPE for common laboratory operations involving 2,10-Dimethyl-10H-phenoxazine.

Laboratory Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Storage & Transport	Safety Glasses	Nitrile Gloves	Lab Coat	Not typically required
Weighing Solid	Tightly-fitting Safety Goggles[2]	Nitrile Gloves	Lab Coat	Required if not in a ventilated enclosure
Preparing Solutions	Safety Goggles & Face Shield	Nitrile Gloves	Lab Coat	Required if not in a chemical fume hood
Reaction Monitoring	Safety Goggles	Nitrile Gloves	Lab Coat	Assess based on reaction volatiles
Spill Cleanup	Safety Goggles & Face Shield	Heavy-duty Nitrile Gloves	Chemical-resistant Apron over Lab Coat	NIOSH-approved respirator[3]

Eye and Face Protection

Rationale: To prevent contact with airborne powder or splashes of solutions. Phenoxazine derivatives are classified as causing serious eye irritation.[1]

• Minimum Requirement: Wear tightly fitting safety goggles conforming to EN 166 (EU) or OSHA 29 CFR 1910.133 (US) standards.[4]

• Enhanced Protection: When handling larger quantities (>1g) or during procedures with a high splash risk (e.g., solution transfers, sonicating), a full-face shield must be worn over safety goggles.

Skin Protection

Rationale: To prevent direct contact with the skin, as phenoxazine compounds can cause skin irritation.[1]

• Gloves: Handle with chemical-impermeable gloves, such as nitrile rubber.[2][3] Always inspect gloves for tears or punctures before use. For prolonged tasks or when handling solvents, consider double-gloving. Contaminated gloves must be removed carefully, avoiding skin contact, and disposed of as hazardous waste.

• Body Protection: A long-sleeved laboratory coat is mandatory. For large-scale work or significant spill risk, a chemical-resistant apron should be worn over the lab coat.[4] Ensure clothing provides full coverage, including closed-toe shoes.[3]

Respiratory Protection

Rationale: To prevent the inhalation of fine powders or aerosols, which may cause respiratory irritation.[1]

• Engineering Controls First: The primary method for controlling respiratory hazards is to use engineering controls. Always handle solid 2,10-Dimethyl-10H-phenoxazine in a certified chemical fume hood, a ventilated balance enclosure, or a glove box.[3]

• When Respirators are Required: If engineering controls are not available or are insufficient to control exposure (e.g., during a large spill cleanup), a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates is required.[3]

Operational Protocol: Weighing and Preparing a Stock Solution

This protocol provides a self-validating workflow that integrates PPE use with safe handling practices.

Caption: Step-by-step workflow for weighing and solution preparation.

Step-by-Step Methodology:

• Preparation: Designate a work area within a certified chemical fume hood. Ensure a chemical spill kit is accessible.

• Donning PPE:

  • Put on a long-sleeved lab coat and fasten it completely.

  • Don tightly-fitting safety goggles.

  • Put on a pair of nitrile gloves, ensuring they overlap the cuffs of the lab coat.

• Handling the Solid:

  • Place a tared weigh boat on an analytical balance inside the fume hood.

  • Carefully transfer the desired amount of 2,10-Dimethyl-10H-phenoxazine to the weigh boat, avoiding any actions that could generate dust.[2]

  • Close the primary container immediately.

• Dissolution:

  • Gently add the weighed solid to your chosen solvent (e.g., DMSO, ethanol) in an appropriate vessel.[5]

  • Cap the vessel and mix until dissolved.

• Cleanup and Decontamination:

  • Wipe down the balance and surrounding surfaces with a damp cloth or paper towel.

  • Dispose of the weigh boat and any contaminated wipes into a designated solid hazardous waste container.

• Doffing PPE:

  • Remove the lab coat, turning it inside out to contain any potential contamination.

  • Remove safety goggles.

  • Remove gloves by peeling them off from the cuff, ensuring the external surface is not touched with bare hands. Dispose of them in the hazardous waste container.

  • Immediately and thoroughly wash your hands with soap and water.[4]

Disposal and Decontamination Plan

Proper disposal is a critical final step in the safe handling workflow.

• Contaminated PPE: All disposable PPE, including gloves, wipes, and contaminated weigh boats, must be placed in a clearly labeled, sealed container for hazardous waste.

• Chemical Waste: Unused 2,10-Dimethyl-10H-phenoxazine and its solutions must be disposed of as hazardous chemical waste.[3] Follow all local, state, and federal regulations. Never pour chemical waste down the drain.[1]

• Spill Cleanup: In the event of a spill, evacuate personnel from the immediate area.[2] Wearing enhanced PPE (including respiratory protection), contain the spill with an inert absorbent material. Collect the material using spark-proof tools and place it in a sealed container for hazardous waste disposal.[2]

By integrating this expert-driven, safety-first approach, you build a foundation of trust and reliability in your laboratory operations, ensuring that your pursuit of scientific advancement is never compromised by procedural oversight.

References

• 40 CFR 170.240 -- Personal protective equipment. eCFR. [Link]

• Hazardous Substance Fact Sheet - 1,2-DIMETHYLHYDRAZINE. New Jersey Department of Health. [Link]

• Guidelines for the Disposal of Small Quantities of Unused Pesticides. U.S. Environmental Protection Agency. [Link]

• Disposal of Chemicals used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime. [Link]

Sources

• 1. aksci.com [aksci.com]
• 2. echemi.com [echemi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]